2-(Pentyloxy)naphthalene

• CAS: 31059-19-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 2-(Pentyloxy)naphthalene from 2-Naphthol

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the synthesis of 2-(pentyloxy)naphthalene, a naphthalene (B1677914) derivative with applications in organic synthesis and materials science. The primary and most efficient method for this transformation is the Williamson ether synthesis, which involves the reaction of a deprotonated alcohol with an alkyl halide. This guide details the reaction mechanism, experimental protocols, and critical parameters for successfully synthesizing this compound from 2-naphthol (B1666908) and a suitable pentyl halide.

Principle and Mechanism

The synthesis of 2-(pentyloxy)naphthalene from 2-naphthol is a classic example of the Williamson ether synthesis.[1][2] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3][4] The process involves two key steps:

• Deprotonation : The phenolic hydroxyl group of 2-naphthol is weakly acidic and is deprotonated by a base (e.g., potassium carbonate, sodium hydroxide) to form the sodium or potassium 2-naphthoxide salt. This naphthoxide ion is a potent nucleophile.[3]

• Nucleophilic Attack : The highly nucleophilic naphthoxide ion then attacks the primary alkyl halide (1-bromopentane), displacing the bromide ion in a concerted SN2 reaction to form the 2-(pentyloxy)naphthalene ether.[4]

For an efficient SN2 reaction, a primary alkyl halide is preferred to minimize competing elimination reactions.[2][4]

Data Summary

Quantitative data for the reactants and the final product are summarized below for reference and experimental planning.

Table 1: Physicochemical Properties of Key Compounds

Compound	Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)	Boiling Point (°C)
2-Naphthol	C₁₀H₈O	144.17	White to yellowish crystalline solid	121-123	285-286
1-Bromopentane (B41390)	C₅H₁₁Br	151.05	Colorless liquid	-95	129-130
Potassium Carbonate	K₂CO₃	138.21	White hygroscopic powder	891	Decomposes

| 2-(Pentyloxy)naphthalene | C₁₅H₁₈O | 214.30[5] | Not specified (likely solid or oil) | Not specified | Not specified |

Table 2: Typical Reaction Parameters for Williamson Ether Synthesis

Parameter	Value / Condition	Rationale / Notes
Stoichiometry
2-Naphthol	1.0 equivalent	Limiting reagent.
1-Bromopentane	1.1 - 1.5 equivalents	A slight excess ensures complete reaction of the naphthoxide.
Base (K₂CO₃)	1.5 - 2.0 equivalents	Ensures complete deprotonation of 2-naphthol.[6][7]
Solvent	N,N-Dimethylformamide (DMF) or Acetone	A polar aprotic solvent is ideal for SN2 reactions.
Temperature	60 - 80 °C	Heating accelerates the reaction rate.[6][7]

| Reaction Time | 10 - 24 hours | Monitored by Thin Layer Chromatography (TLC) for completion.[6] |

Detailed Experimental Protocol

This protocol describes a representative procedure for the synthesis of 2-(pentyloxy)naphthalene on a laboratory scale.

Materials and Reagents:

• 2-Naphthol

• 1-Bromopentane

• Anhydrous Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄)

• Deionized water

Procedure:

• Reaction Setup : To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-naphthol (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition : Add a suitable volume of dry DMF to the flask to dissolve the reagents (a concentration of ~0.5 M with respect to 2-naphthol is a reasonable starting point).

• Reagent Addition : Add 1-bromopentane (1.2 eq) to the stirred mixture.

• Reaction : Heat the reaction mixture to 80 °C and maintain stirring.[6][7] Monitor the progress of the reaction by TLC until the 2-naphthol spot is no longer visible (typically 10-12 hours).

• Work-up :

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic extracts and wash them sequentially with deionized water and then with brine.

• Drying and Concentration : Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : Purify the crude product by column chromatography on silica (B1680970) gel, eluting with a hexane/ethyl acetate gradient to afford pure 2-(pentyloxy)naphthalene.

• Characterization : Characterize the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the synthesis protocol.

Figure 1. Experimental workflow for the synthesis of 2-(pentyloxy)naphthalene.

Safety Precautions

• 2-Naphthol : Mildly irritating and corrosive. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.[8]

• 1-Bromopentane : Flammable liquid and harmful if swallowed or inhaled. Work in a well-ventilated fume hood.

• Potassium Carbonate : Can cause skin and eye irritation.

• DMF : A skin and eye irritant. It is also a suspected teratogen. Handle with extreme care in a fume hood.

Always consult the Safety Data Sheet (SDS) for each chemical before use and follow standard laboratory safety procedures.

Conclusion

The Williamson ether synthesis is a reliable and high-yielding method for the preparation of 2-(pentyloxy)naphthalene from 2-naphthol. The use of a primary alkyl halide like 1-bromopentane, a suitable base such as potassium carbonate, and a polar aprotic solvent like DMF provides an effective route to the desired ether. The straightforward procedure and purification make this synthesis amenable to various research and development applications.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. K2CO3-Promoted oxy-Michael Addition/Cyclization of α,β-Unsaturated Carbonyl Compounds with Naphthols: Synthesis of Naphthopyrans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. files01.core.ac.uk [files01.core.ac.uk]

physicochemical properties of 2-(Pentyloxy)naphthalene

An In-Depth Technical Guide to the Physicochemical Properties of 2-(Pentyloxy)naphthalene

Introduction

2-(Pentyloxy)naphthalene, a derivative of naphthalene (B1677914), is an organic compound with applications in various industries. It is characterized by a pentyloxy group attached to the second position of the naphthalene ring structure. This compound serves as an intermediate in the synthesis of other organic molecules and is utilized in the manufacturing of dyes, pigments, fragrances, and flavorings due to its aromatic nature.[1] Its relative stability and non-reactive properties make it a versatile component in chemical production.[1] This guide provides a comprehensive overview of the key , along with the experimental methodologies used for their determination.

Physicochemical Properties

The fundamental physical and chemical characteristics of 2-(Pentyloxy)naphthalene are summarized in the table below. These properties are crucial for understanding its behavior in various chemical and biological systems, and for guiding its application in research and development.

Property	Value	Source
Molecular Formula	C15H18O	[2]
Molecular Weight	214.30 g/mol	[2]
Boiling Point	335°C at 760 mmHg	[1]
Density	1.003 g/cm³	[1]
Refractive Index	1.562	[1]
Flash Point	130.5°C	[1]
Vapor Pressure	0.00024 mmHg at 25°C	[1]
LogP (XLogP3)	5.3	[2]

Experimental Protocols

The determination of the physicochemical properties of organic compounds like 2-(Pentyloxy)naphthalene involves standardized experimental procedures. These protocols are essential for ensuring the accuracy and reproducibility of the data.

Melting Point Determination

The melting point is a critical indicator of a substance's purity.

• Apparatus: A melting point apparatus, such as a Vernier melt station or a similar device, is used.[3]

• Procedure:

  • A small, dry sample of the crystalline solid is packed into a capillary tube.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperature at which the substance begins to melt and the temperature at which it completely liquefies are recorded as the melting point range.[3]

Boiling Point Determination

The boiling point is determined using a simple distillation method.

• Apparatus: A simple distillation setup is assembled, which includes a round-bottom flask, a heating mantle, a condenser, a thermometer, and a collection flask.[3]

• Procedure:

  • The liquid sample is placed in the round-bottom flask.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to measure the temperature of the vapor.[3]

  • The liquid is heated, and as it boils, the vapor rises and enters the condenser.

  • The temperature at which the vapor temperature stabilizes during condensation is recorded as the boiling point.[3]

Solubility Determination

Solubility tests are performed to understand the compound's behavior in various solvents, which provides insights into its polarity.

• Apparatus: Test tubes, vortex mixer, and a selection of solvents with varying polarities (e.g., water, ethanol, hexane).

• Procedure:

  • A small, measured amount of 2-(Pentyloxy)naphthalene is added to a test tube containing a specific volume of a solvent.

  • The mixture is agitated vigorously using a vortex mixer to facilitate dissolution.

  • The mixture is observed to determine if the compound has dissolved completely, partially, or not at all.

  • This process is repeated with a range of solvents to create a solubility profile. The principle of "like dissolves like" is applied, where polar solutes tend to dissolve in polar solvents and non-polar solutes in non-polar solvents.[4]

Logical Workflow for Synthesis and Characterization

The synthesis of naphthalene derivatives often follows established organic chemistry reactions. The following diagram illustrates a general logical workflow for the synthesis and subsequent characterization of a compound like 2-(Pentyloxy)naphthalene.

References

• 1. lookchem.com [lookchem.com]
• 2. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]

In-Depth Technical Guide: 2-(Pentyloxy)naphthalene (CAS 31059-19-5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological activities of 2-(pentyloxy)naphthalene. The information is intended to support researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development.

Chemical and Physical Properties

2-(Pentyloxy)naphthalene is an aromatic ether with the chemical formula C₁₅H₁₈O.[1] It consists of a naphthalene (B1677914) ring system substituted with a pentyloxy group at the second position.

Table 1: Physicochemical Properties of 2-(Pentyloxy)naphthalene

Property	Value	Source
CAS Number	31059-19-5	[1]
Molecular Formula	C₁₅H₁₈O	[1]
Molecular Weight	214.30 g/mol	[1]
IUPAC Name	2-(pentyloxy)naphthalene	[1]
Computed XLogP3	5.3	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	1	[1]
Rotatable Bond Count	5	[1]
Exact Mass	214.135765 g/mol	[1]
Monoisotopic Mass	214.135765 g/mol	[1]

Synthesis and Characterization

The primary method for the synthesis of 2-(pentyloxy)naphthalene is the Williamson ether synthesis. This well-established reaction involves the nucleophilic substitution of a halide by an alkoxide. In this case, 2-naphthol (B1666908) is deprotonated with a base to form the corresponding naphthoxide, which then reacts with a pentyl halide (e.g., 1-bromopentane (B41390) or 1-iodopentane) to yield the desired ether.

Experimental Protocol: Williamson Ether Synthesis

Materials:

• 2-Naphthol

• Sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH)

• 1-Bromopentane (or other suitable pentyl halide)

• Ethanol (B145695) (or other suitable solvent)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Deprotonation of 2-Naphthol: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-naphthol in ethanol. Add a stoichiometric equivalent of sodium hydroxide pellets and stir the mixture until the base is fully dissolved. The solution will contain the sodium salt of 2-naphthol (sodium 2-naphthoxide).

• Nucleophilic Substitution: To the solution of sodium 2-naphthoxide, add a slight excess (1.1-1.2 equivalents) of 1-bromopentane.

• Reaction: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure. To the residue, add water and extract the aqueous phase with diethyl ether (3 x 50 mL).

• Purification: Combine the organic extracts and wash with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Further Purification: The crude 2-(pentyloxy)naphthalene can be further purified by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent, or by vacuum distillation.

Caption: Williamson Ether Synthesis of 2-(Pentyloxy)naphthalene.

Characterization Data

Table 2: Spectroscopic Data for 2-(Pentyloxy)naphthalene

Technique	Data
¹H NMR	Predicted chemical shifts (ppm): 7.7-7.8 (m, 3H, Ar-H), 7.3-7.5 (m, 2H, Ar-H), 7.1-7.2 (m, 2H, Ar-H), 4.1 (t, 2H, -O-CH₂-), 1.8-1.9 (m, 2H, -CH₂-), 1.4-1.5 (m, 4H, -CH₂-CH₂-), 0.9-1.0 (t, 3H, -CH₃).
¹³C NMR	A spectrum is available on PubChem.[1] Predicted chemical shifts (ppm): ~157 (C-O), ~134, ~129, ~128, ~127, ~126, ~124, ~119, ~106 (Aromatic C), ~68 (-O-CH₂-), ~29, ~28, ~22 (-CH₂-), ~14 (-CH₃).
Mass Spectrometry (MS)	Predicted m/z: 214.14 [M]⁺, with characteristic fragmentation patterns of alkyl aryl ethers.

Biological Activity and Potential Applications

Naphthalene and its derivatives are a versatile class of compounds with a wide range of reported biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2] The lipophilic nature of the naphthalene core makes it a valuable scaffold in drug design.[3]

While specific biological data for 2-(pentyloxy)naphthalene is limited in publicly available literature, the broader class of 2-alkoxynaphthalenes has been investigated for various therapeutic applications.

Antimicrobial Activity

Naphthalene derivatives have been explored for their potential as antimicrobial agents.[4][5] The mechanism of action is often attributed to the disruption of microbial cell membranes or inhibition of essential enzymes. The lipophilicity conferred by the pentyloxy group in 2-(pentyloxy)naphthalene may enhance its ability to penetrate bacterial cell walls.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

• Bacterial Strains: A panel of clinically relevant bacterial strains (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa) should be used.

• Culture Preparation: Grow bacterial cultures in appropriate broth medium to mid-logarithmic phase.

• Compound Dilution: Prepare a series of two-fold dilutions of 2-(pentyloxy)naphthalene in a suitable solvent (e.g., DMSO) and then in the broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with a standardized bacterial suspension.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: Workflow for MIC determination.

Cytotoxic and Anticancer Activity

Numerous naphthalene derivatives have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines.[6][7][8] The mechanism of action can vary, including the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways. For instance, some 2-phenylnaphthalene (B165426) derivatives have shown significant cytotoxicity against MCF-7 breast cancer cells.[6][7]

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Lines: A panel of human cancer cell lines (e.g., MCF-7, HeLa, A549) and a non-cancerous control cell line should be used.

• Cell Seeding: Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 2-(pentyloxy)naphthalene for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC₅₀ Calculation: The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, can be calculated from the dose-response curve.

Signaling Pathways

While no specific signaling pathways have been definitively elucidated for 2-(pentyloxy)naphthalene, related naphthalene derivatives have been shown to modulate various cellular pathways involved in cancer progression. For example, some derivatives can induce apoptosis by affecting the expression of pro- and anti-apoptotic proteins or by arresting the cell cycle at different phases through the modulation of cyclins and cyclin-dependent kinases (CDKs).[7] Further research is required to determine the specific molecular targets and signaling pathways affected by 2-(pentyloxy)naphthalene.

References

• 1. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Naphthalene, a versatile platform in medicinal chemistry: Sky-high perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lifechemicals.com [lifechemicals.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Structure-Activity Relationship of Synthetic 2-Phenylnaphthalenes with Hydroxyl Groups that Inhibit Proliferation and Induce Apoptosis of MCF-7 Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Evaluation of 2-Naphthaleno trans-Stilbenes and Cyanostilbenes as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectral Analysis of 2-(Pentyloxy)naphthalene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2-(Pentyloxy)naphthalene, a key intermediate in various chemical syntheses. Due to the limited availability of direct experimental spectra for this specific compound, this guide presents a detailed analysis based on predicted values derived from the known spectral data of its lower alkoxy homologues, namely 2-methoxy, 2-ethoxy, and 2-propoxynaphthalene. This approach allows for a robust estimation of the expected spectral characteristics.

Predicted Spectral Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2-(Pentyloxy)naphthalene. These predictions are founded on the systematic trends observed in the spectral data of homologous 2-alkoxynaphthalenes.

Table 1: Predicted ¹H NMR Spectral Data of 2-(Pentyloxy)naphthalene

Solvent: CDCl₃, Reference: TMS (0 ppm)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.75	d	2H	Ar-H
~7.40	m	2H	Ar-H
~7.30	m	1H	Ar-H
~7.15	m	2H	Ar-H
~4.05	t	2H	-O-CH₂-
~1.85	p	2H	-O-CH₂-CH₂-
~1.45	m	4H	-CH₂-CH₂-CH₃
~0.95	t	3H	-CH₃

Table 2: Predicted ¹³C NMR Spectral Data of 2-(Pentyloxy)naphthalene

Solvent: CDCl₃

Chemical Shift (δ, ppm)	Assignment
~157.0	C-O (Aromatic)
~134.5	Quaternary Ar-C
~129.5	Ar-CH
~129.0	Quaternary Ar-C
~127.5	Ar-CH
~126.5	Ar-CH
~126.0	Ar-CH
~123.5	Ar-CH
~119.0	Ar-CH
~106.5	Ar-CH
~68.0	-O-CH₂-
~29.0	-O-CH₂-CH₂-
~28.0	-CH₂-
~22.5	-CH₂-
~14.0	-CH₃

Table 3: Predicted IR Spectral Data of 2-(Pentyloxy)naphthalene

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050	Medium	Aromatic C-H stretch
~2950-2850	Strong	Aliphatic C-H stretch
~1600, 1500, 1460	Medium-Strong	Aromatic C=C stretch
~1250	Strong	Aryl-Alkyl ether C-O stretch (asymmetric)
~1030	Strong	Aryl-Alkyl ether C-O stretch (symmetric)
~830-750	Strong	Aromatic C-H out-of-plane bend

Table 4: Predicted Mass Spectrometry Data of 2-(Pentyloxy)naphthalene

m/z	Relative Intensity	Assignment
214	Moderate	[M]⁺ (Molecular Ion)
144	High	[M - C₅H₁₀]⁺ (McLafferty rearrangement)
115	Moderate	[C₉H₇]⁺
71	Moderate	[C₅H₁₁]⁺

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectral data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra to elucidate the chemical structure of 2-(Pentyloxy)naphthalene.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of 2-(Pentyloxy)naphthalene in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃). Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire the spectrum at room temperature.

  • Use a standard pulse sequence (e.g., zg30).

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Optimize the receiver gain.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum to single lines for each carbon.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-160 ppm).

  • A larger number of scans will be required compared to ¹H NMR to achieve a good signal-to-noise ratio (typically 128 scans or more).

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the spectra using the TMS signal at 0 ppm.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 2-(Pentyloxy)naphthalene.

Methodology:

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid 2-(Pentyloxy)naphthalene sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Record a background spectrum of the empty ATR crystal.

  • Record the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

  • Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

• Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 2-(Pentyloxy)naphthalene.

Methodology:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV to induce fragmentation.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a quadrupole or time-of-flight (TOF) mass analyzer.

• Detection: Detect the ions using an electron multiplier or other suitable detector.

• Data Acquisition: Record the mass spectrum, plotting the relative abundance of each ion versus its m/z value.

Visualizations

The following diagrams illustrate the workflow for spectral data acquisition and the logical relationship of the spectroscopic techniques in structure elucidation.

Caption: Workflow of Spectral Data Acquisition and Analysis.

Caption: Spectroscopic Data in Structure Elucidation.

A Technical Guide to the Solubility of 2-(Pentyloxy)naphthalene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-(pentyloxy)naphthalene in organic solvents. Due to a lack of specific experimental data in publicly available literature for this compound, this document outlines the expected solubility based on the physicochemical properties of analogous structures, details a standard experimental protocol for solubility determination, and presents a visual workflow for this process.

Introduction to 2-(Pentyloxy)naphthalene

2-(Pentyloxy)naphthalene is an aromatic ether derived from naphthalene (B1677914). Its structure, featuring a nonpolar naphthalene core and a five-carbon pentyloxy group, suggests it is a lipophilic compound with low aqueous solubility. The molecular formula is C15H18O, and it has a molecular weight of approximately 214.30 g/mol .[1][2] Understanding its solubility in organic solvents is crucial for applications in organic synthesis, materials science, and pharmaceutical development, where it may be used as an intermediate or a functional molecule.

Predicted Solubility Profile

It is anticipated that 2-(pentyloxy)naphthalene will exhibit good solubility in solvents such as:

• Aromatic hydrocarbons: Toluene, benzene, xylene

• Ethers: Diethyl ether, tetrahydrofuran (B95107) (THF)

• Chlorinated solvents: Chloroform, dichloromethane

• Alcohols: Ethanol, methanol, isopropanol (B130326) (though likely to a lesser extent than in nonpolar solvents)

• Ketones: Acetone, methyl ethyl ketone

The solubility is expected to be lower in highly polar solvents and negligible in water.

Quantitative Solubility Data

As of the date of this guide, there is no specific quantitative solubility data for 2-(pentyloxy)naphthalene in various organic solvents found in peer-reviewed literature or chemical databases. The following table is provided as a template for researchers to populate as experimental data becomes available.

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)
e.g., Toluene	25	-	-
e.g., Ethanol	25	-	-
e.g., Acetone	25	-	-
e.g., Chloroform	25	-	-
e.g., Diethyl Ether	25	-	-

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The "gold standard" for determining thermodynamic solubility is the shake-flask method.[4] This protocol is widely accepted for its reliability, particularly for compounds with low to moderate solubility.

Objective: To determine the saturation solubility of 2-(pentyloxy)naphthalene in a selection of organic solvents at a controlled temperature.

Materials:

• 2-(Pentyloxy)naphthalene (solid)

• Selected organic solvents (e.g., toluene, ethanol, acetone)

• Glass vials with screw caps

• Shaking incubator or thermostated water bath with agitation

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer.

Methodology:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of solid 2-(pentyloxy)naphthalene to a series of glass vials.

  • Add a known volume of the desired organic solvent to each vial. The amount of solid should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaking incubator or a thermostated water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a predetermined period (e.g., 24-72 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached. The time required for equilibration should be determined empirically.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the experimental temperature for a sufficient time to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Immediately filter the collected supernatant through a syringe filter into a clean vial to remove any undissolved microparticles.

• Analysis:

  • Prepare a series of standard solutions of 2-(pentyloxy)naphthalene of known concentrations in the solvent of interest.

  • Analyze the standard solutions using HPLC or UV-Vis spectrophotometry to generate a calibration curve.

  • Dilute the filtered sample solution with a known volume of the solvent to bring its concentration within the range of the calibration curve.

  • Analyze the diluted sample solution and determine its concentration from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original, undiluted saturated solution, taking into account the dilution factor.

  • Express the solubility in the desired units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of 2-(pentyloxy)naphthalene.

Caption: Workflow for determining solubility using the shake-flask method.

References

• 1. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds [mdpi.com]

A Theoretical and Computational Chemistry Guide to 2-(Pentyloxy)naphthalene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and computational methodologies used to characterize the molecular properties of 2-(Pentyloxy)naphthalene. While experimental data for this specific molecule is limited, this document outlines the established quantum chemical methods that can be employed to predict its structural, electronic, and spectroscopic properties. The protocols and expected data are based on well-documented computational studies of naphthalene (B1677914) and its derivatives.[1][2][3][4][5][6][7]

Introduction

2-(Pentyloxy)naphthalene belongs to the family of alkoxy-substituted naphthalenes. The introduction of the pentyloxy group to the naphthalene core can significantly influence its physicochemical and biological properties, making it a molecule of interest in materials science and medicinal chemistry. Computational modeling provides a powerful, non-experimental approach to understanding these properties at a molecular level, guiding further research and development.[8][9]

This guide focuses on the application of Density Functional Theory (DFT) and other quantum chemical methods to elucidate the properties of 2-(Pentyloxy)naphthalene.[1][4][7]

Molecular Properties and Computational Methods

Molecular Geometry and Structural Parameters

The first step in any theoretical investigation is to determine the molecule's most stable three-dimensional structure. This is achieved through geometry optimization, a process that locates the minimum energy conformation of the molecule.[8]

Experimental Protocol: Geometry Optimization

• Initial Structure Generation: A 2D or 3D model of 2-(Pentyloxy)naphthalene is constructed using molecular modeling software.

• Choice of Theoretical Method: Density Functional Theory (DFT) is a widely used and accurate method for geometry optimization.[1][4] A common functional is B3LYP, paired with a suitable basis set such as 6-31G(d,p) or larger for better accuracy.[7]

• Calculation Execution: The geometry optimization calculation is performed using a quantum chemistry software package (e.g., Gaussian, ORCA, GAMESS). The software iteratively adjusts the positions of the atoms until the forces on them are negligible, indicating a stable structure.

• Verification of Minimum: A frequency calculation is subsequently performed to ensure that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

Data Presentation: Expected Structural Parameters

Parameter	Description	Expected Value/Range
C-C bond lengths (naphthalene ring)	The lengths of the carbon-carbon bonds within the aromatic system.	1.37 - 1.42 Å
C-O bond length	The length of the bond between the naphthalene ring and the pentyloxy group.	~1.36 Å
C-C bond lengths (pentyloxy chain)	The lengths of the single bonds in the alkyl chain.	1.52 - 1.54 Å
C-O-C bond angle	The angle formed by the ether linkage.	~118°
Dihedral angles	Angles describing the orientation of the pentyloxy chain relative to the naphthalene ring.	Multiple stable conformers may exist.

Electronic Properties

The electronic properties of a molecule, such as its frontier molecular orbitals (HOMO and LUMO), are crucial for understanding its reactivity, stability, and optical properties.

Experimental Protocol: Electronic Structure Calculation

• Optimized Geometry: The calculation is performed on the previously optimized molecular geometry.

• Theoretical Method: DFT (e.g., B3LYP/6-311+G(d,p)) is commonly used to calculate electronic properties.

• Property Calculation: The software calculates the energies of the molecular orbitals, including the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). Other properties like the molecular electrostatic potential (MEP) can also be computed.

Data Presentation: Key Electronic Properties

Property	Description	Significance
HOMO Energy	Energy of the highest occupied molecular orbital.	Related to the ability to donate an electron (ionization potential).
LUMO Energy	Energy of the lowest unoccupied molecular orbital.	Related to the ability to accept an electron (electron affinity).
HOMO-LUMO Gap	The energy difference between the HOMO and LUMO.	A smaller gap suggests higher reactivity and lower stability.[10]
Dipole Moment	A measure of the overall polarity of the molecule.	Influences solubility and intermolecular interactions.
Molecular Electrostatic Potential (MEP)	A map of the electrostatic potential on the electron density surface.	Indicates regions of positive and negative charge, predicting sites for electrophilic and nucleophilic attack.

Spectroscopic Properties

Computational chemistry can predict various types of spectra, which can be compared with experimental data for validation.

Experimental Protocol: Spectroscopic Calculations

• Vibrational Frequencies (IR/Raman): A frequency calculation using DFT (e.g., B3LYP/6-31G(d,p)) on the optimized geometry yields the vibrational modes and their corresponding frequencies and intensities.

• Electronic Transitions (UV-Vis): Time-Dependent DFT (TD-DFT) is used to calculate the energies of electronic excitations, which correspond to the absorption bands in a UV-Vis spectrum.[2]

• NMR Spectra: Gauge-Independent Atomic Orbital (GIAO) method within a DFT framework is typically used to predict the chemical shifts of ¹H and ¹³C NMR spectra.

Data Presentation: Predicted Spectroscopic Data

Table 1: Predicted Vibrational Frequencies (Selected Modes)

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	C-H stretching (aromatic)
~2960-2850	Strong	C-H stretching (aliphatic)
~1600-1500	Strong	C=C stretching (aromatic)
~1250	Strong	C-O stretching (aryl ether)

Table 2: Predicted UV-Vis Absorption

Wavelength (nm)	Oscillator Strength	Electronic Transition
~220-240	High	π → π
~270-290	Medium	π → π
~310-330	Low	n → π*

Table 3: Predicted ¹³C NMR Chemical Shifts

| Carbon Atom | Predicted Chemical Shift (ppm) | |---|---|---| | C2 (attached to oxygen) | ~155-160 | | Other aromatic carbons | ~110-135 | | Aliphatic carbons | ~14-70 |

Visualizations

Computational Workflow

The following diagram illustrates the typical workflow for the theoretical characterization of 2-(Pentyloxy)naphthalene.

Caption: Computational workflow for theoretical property prediction.

Conceptual Molecular Orbitals

This diagram illustrates the concept of frontier molecular orbitals.

Caption: Frontier molecular orbital energy diagram.

Conclusion

The theoretical calculation of 2-(Pentyloxy)naphthalene's properties provides invaluable insights for researchers in drug development and materials science. By employing established quantum chemical methods like DFT, it is possible to predict its geometry, electronic characteristics, and spectroscopic signatures with a high degree of confidence. This computational approach allows for a deep molecular-level understanding that can guide synthesis, and experimental design, and ultimately accelerate the discovery process.

References

• 1. jaoc.samipubco.com [jaoc.samipubco.com]
• 2. researchgate.net [researchgate.net]
• 3. Molecular engineering of naphthalene spacers in low-dimensional perovskites - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. repository.uob.edu.ly [repository.uob.edu.ly]
• 6. Wetting of a Hydrophobic Surface: Far-IR Action Spectroscopy and Dynamics of Microhydrated Naphthalene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Theoretical Calculation of Thermodynamic Properties of Naphthalene, Methylnaphthalenes, and Dimethylnaphthalenes | Semantic Scholar [semanticscholar.org]
• 8. Energy Minimization of Naphthalene — Collective Scientific [collectivescientific.com]
• 9. Reaction of naphthalene-2,3-dicarboxaldehyde with enkephalins for LC-fluorescence and LC-MS analysis: conformational studies by molecular modeling and H/D exchange mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jaoc.samipubco.com [jaoc.samipubco.com]

An In-depth Technical Guide to 2-(Pentyloxy)naphthalene: Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, and historical development of 2-(Pentyloxy)naphthalene. While the precise historical record of its initial synthesis remains elusive in readily available literature, its preparation is reliably achieved through the well-established Williamson ether synthesis. This document details the probable synthetic methodology, collates known physical and chemical properties, and explores its primary application in the fragrance industry. The guide also addresses the current gap in knowledge regarding its specific biological activities and associated signaling pathways, highlighting areas for future research.

Introduction

2-(Pentyloxy)naphthalene is an aromatic ether characterized by a pentyloxy group attached to the second position of a naphthalene (B1677914) ring. Naphthalene, the simplest polycyclic aromatic hydrocarbon, consists of two fused benzene (B151609) rings. The introduction of an alkoxy group, such as pentyloxy, modifies the electronic and physical properties of the naphthalene core, influencing its reactivity and potential applications. This guide aims to provide a detailed technical resource on 2-(Pentyloxy)naphthalene for professionals in chemical research and drug development.

Discovery and History

The specific historical details surrounding the first synthesis of 2-(Pentyloxy)naphthalene are not well-documented in prominent scientific literature. It is highly probable that its synthesis was first achieved as part of broader investigations into the derivatization of 2-naphthol (B1666908) and the exploration of novel aromatic ethers. The Williamson ether synthesis, a fundamental and widely used method for preparing ethers, was developed in the mid-19th century and would have been the logical and straightforward route for its preparation from readily available starting materials.

The Gattermann reaction, another classic method for the formylation of aromatic compounds, is relevant in the broader context of naphthalene derivative synthesis but is not directly applicable to the synthesis of this specific ether.[1][2][3][4][5]

Synthesis

The primary and most logical route for the synthesis of 2-(Pentyloxy)naphthalene is the Williamson ether synthesis . This reaction involves the nucleophilic substitution of a pentyl halide by the naphthoxide ion, which is generated by deprotonating 2-naphthol with a suitable base.

Reaction Principle

The synthesis proceeds in two key steps:

• Deprotonation of 2-naphthol: 2-Naphthol, a weakly acidic phenol, is treated with a strong base (e.g., sodium hydroxide (B78521) or potassium carbonate) to form the sodium or potassium 2-naphthoxide salt. This salt is a potent nucleophile.

• Nucleophilic Substitution (SN2): The 2-naphthoxide ion then attacks the primary pentyl halide (e.g., 1-bromopentane (B41390) or 1-iodopentane) in a bimolecular nucleophilic substitution (SN2) reaction, displacing the halide ion to form the 2-(pentyloxy)naphthalene ether.

dot

Caption: Williamson Ether Synthesis of 2-(Pentyloxy)naphthalene.

Experimental Protocol (Proposed)

The following is a proposed experimental protocol for the synthesis of 2-(Pentyloxy)naphthalene, adapted from established procedures for similar Williamson ether syntheses.

Materials:

• 2-Naphthol

• 1-Bromopentane

• Sodium Hydroxide (NaOH) or Potassium Carbonate (K₂CO₃)

• Ethanol (or other suitable solvent like DMF)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Formation of the Naphthoxide: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-naphthol in ethanol. To this solution, add a stoichiometric equivalent of powdered sodium hydroxide or an excess of potassium carbonate.

• Reaction: Stir the mixture at room temperature for 30 minutes to ensure complete formation of the 2-naphthoxide salt.

• Addition of Alkyl Halide: Add a slight excess (1.1 equivalents) of 1-bromopentane to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure. Partition the residue between diethyl ether and water.

• Extraction and Washing: Separate the organic layer and wash it sequentially with 1 M NaOH solution, water, and brine.

• Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to yield the crude product.

• Purification: The crude 2-(Pentyloxy)naphthalene can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Quantitative Data

A summary of the known quantitative data for 2-(Pentyloxy)naphthalene is presented in the table below.[6]

Property	Value	Source
Molecular Formula	C₁₅H₁₈O	PubChem
Molecular Weight	214.30 g/mol	PubChem
CAS Number	31059-19-5	PubChem
Boiling Point	335 °C at 760 mmHg	LookChem
Density	1.003 g/cm³	LookChem
Refractive Index	1.562	LookChem
XLogP3	5.3	PubChem

Spectral Data (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the naphthalene ring system, likely in the range of 7.1-7.8 ppm. The protons of the pentyloxy group would appear in the upfield region, with the triplet for the terminal methyl group around 0.9 ppm, a multiplet for the three methylene (B1212753) groups between 1.3-1.8 ppm, and a triplet for the methylene group attached to the oxygen at approximately 4.0 ppm.

• ¹³C NMR: The carbon NMR spectrum would display signals for the ten aromatic carbons of the naphthalene ring, with the carbon attached to the oxygen being the most deshielded of the substituted ring. The five carbons of the pentyl group would appear in the aliphatic region of the spectrum.

• IR Spectroscopy: The infrared spectrum would be characterized by strong C-O-C stretching vibrations of the ether linkage in the region of 1250-1000 cm⁻¹. Aromatic C-H stretching vibrations would be observed above 3000 cm⁻¹, and C=C stretching vibrations of the aromatic ring would appear in the 1600-1450 cm⁻¹ region.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) at m/z = 214. Fragmentation would likely involve cleavage of the ether bond, leading to characteristic fragment ions.

Biological Activity and Applications

The primary documented application of 2-(Pentyloxy)naphthalene is in the fragrance and perfume industry .[7][8][9] Like other 2-alkoxynaphthalenes, it possesses a pleasant, floral, and slightly fruity aroma. These compounds are valued for their substantivity and fixative properties in fragrance formulations.

There is a significant lack of detailed research into the specific biological activities of 2-(Pentyloxy)naphthalene beyond its olfactory properties. While some naphthalene derivatives have been investigated for a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects, no such studies have been specifically reported for the pentyloxy derivative.[10][11][12][13][14][15][16]

dot

Caption: A logical workflow for investigating the biological activity of 2-(Pentyloxy)naphthalene.

Future Directions

The existing knowledge on 2-(Pentyloxy)naphthalene is largely confined to its synthesis and use as a fragrance ingredient. There is a clear opportunity for further research to explore its potential biological activities. Future studies could focus on:

• Systematic Biological Screening: Evaluating the compound against a panel of cancer cell lines, bacterial strains, and fungal species to identify any potential therapeutic properties.

• Enzyme Inhibition Assays: Investigating its ability to inhibit key enzymes involved in disease pathways.

• Pharmacokinetic and Toxicological Studies: Determining its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles to assess its drug-like properties.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a series of related 2-alkoxynaphthalenes to understand how the nature of the alkyl chain influences biological activity.

Conclusion

2-(Pentyloxy)naphthalene is a readily accessible aromatic ether with established applications in the fragrance industry. While its discovery and early history are not well-defined, its synthesis via the Williamson ether synthesis is straightforward. This technical guide has consolidated the available information on its properties and synthesis. The significant gap in the understanding of its biological activity presents a promising area for future research, with the potential for the discovery of novel therapeutic applications for this and related naphthalene derivatives.

References

• 1. organicreactions.org [organicreactions.org]
• 2. Gattermann reaction - Wikipedia [en.wikipedia.org]
• 3. Gattermann Aldehyde Synthesis (Chapter 52) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. byjus.com [byjus.com]
• 6. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Fragrance material review on 2-phenoxyethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fragrance material review on 2-(4-methylphenoxy)ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fragrance material review on 2-phenoxyethyl propionate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. Design, synthesis and biological evaluation of naphthalene-1,4-dione analogues as anticancer agents - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. biointerfaceresearch.com [biointerfaceresearch.com]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and Evaluation of 2-Naphthaleno trans-Stilbenes and Cyanostilbenes as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Design, Synthesis, and Biological Evaluation Studies of Novel Naphthalene-Chalcone Hybrids As Antimicrobial, Anticandidal, Anticancer, and VEGFR-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Synthesis of novel naphthalene-heterocycle hybrids with potent antitumor, anti-inflammatory and antituberculosis activities - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08526J [pubs.rsc.org]

An In-depth Technical Guide to the Molecular Structure and Conformation of 2-(Pentyloxy)naphthalene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure and conformational analysis of 2-(pentyloxy)naphthalene, a key aromatic ether with applications in various scientific fields. This document synthesizes structural data, spectroscopic information, and computational analysis methodologies. While direct experimental conformational studies on 2-(pentyloxy)naphthalene are not extensively available in public literature, this guide extrapolates from data on analogous alkoxy-naphthalenes and established principles of conformational analysis to present a robust model of its behavior. Detailed experimental and computational protocols are provided to guide further research.

Molecular Structure and Identification

2-(Pentyloxy)naphthalene is an organic compound characterized by a pentyloxy group attached to the second position of a naphthalene (B1677914) ring system.

Table 1: Molecular Identifiers and Properties of 2-(Pentyloxy)naphthalene

Property	Value	Source
Molecular Formula	C₁₅H₁₈O	[PubChem][1]
Molecular Weight	214.30 g/mol	[PubChem][1]
CAS Number	31059-19-5	[PubChem][1]
IUPAC Name	2-(pentyloxy)naphthalene	[PubChem][1]
SMILES	CCCCCCOC1=CC2=CC=CC=C2C=C1	[PubChem][1]
InChI	InChI=1S/C15H18O/c1-2-3-6-11-16-15-10-9-13-7-4-5-8-14(13)12-15/h4-5,7-10,12H,2-3,6,11H2,1H3	[PubChem][1]

Conformational Analysis

The conformational flexibility of 2-(pentyloxy)naphthalene is primarily determined by the rotation around the C(2)-O and O-C(1') bonds of the pentyloxy chain. The orientation of the pentyloxy group relative to the planar naphthalene ring dictates the molecule's overall shape and can influence its chemical reactivity and biological activity.

Based on computational studies of simpler 2-alkoxy-naphthalenes, it is predicted that the pentyloxy group of 2-(pentyloxy)naphthalene will preferentially adopt an out-of-plane conformation with respect to the naphthalene ring to minimize steric hindrance. The long pentyl chain will also exhibit multiple rotamers.

Table 2: Predicted Conformational Data for 2-(Pentyloxy)naphthalene

Dihedral Angle	Predicted Value	Predicted Relative Energy (kcal/mol)	Basis of Prediction
C(1)-C(2)-O-C(1')	~ ±90°	0 (Global Minimum)	Steric hindrance of the pentyl group with the H1 proton of the naphthalene ring.
C(3)-C(2)-O-C(1')	~ ±90°	0 (Global Minimum)	Avoidance of steric clash with the H3 proton.
C(2)-O-C(1')-C(2')	~ 180° (anti)	Lowest for the pentyl chain	Staggered conformation is energetically favored for alkyl chains.
O-C(1')-C(2')-C(3')	~ ±60°, 180°	Small energy differences	Multiple gauche and anti conformations are accessible at room temperature.

The following diagram illustrates the logical workflow for a comprehensive conformational analysis of 2-(pentyloxy)naphthalene.

Conformational Analysis Workflow

Spectroscopic Data

Spectroscopic techniques are essential for elucidating the molecular structure and inferring conformational details.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The chemical shifts in NMR are sensitive to the electronic environment of the nuclei, which is influenced by the molecular conformation.

Table 3: 13C NMR Spectroscopic Data for 2-(Pentyloxy)naphthalene

Carbon Atom	Chemical Shift (ppm)	Source
C1	118.9	[PubChem][1]
C2	157.1	[PubChem][1]
C3	106.6	[PubChem][1]
C4	128.9	[PubChem][1]
C4a	127.9	[PubChem][1]
C5	126.5	[PubChem][1]
C6	126.7	[PubChem][1]
C7	123.8	[PubChem][1]
C8	127.6	[PubChem][1]
C8a	134.6	[PubChem][1]
C1'	68.1	[PubChem][1]
C2'	29.1	[PubChem][1]
C3'	28.3	[PubChem][1]
C4'	22.5	[PubChem][1]
C5'	14.0	[PubChem][1]

Table 4: Predicted 1H NMR Chemical Shifts for 2-(Pentyloxy)naphthalene

Proton(s)	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Basis of Prediction
H1, H3	6.9 - 7.2	Doublet	~ 2.5	Protons ortho to the pentyloxy group.
H4, H5, H6, H7, H8	7.2 - 7.8	Multiplet	-	Aromatic protons of the naphthalene ring.
H1'	~ 4.1	Triplet	~ 6.5	Methylene protons adjacent to the ether oxygen.
H2'	~ 1.8	Quintet	~ 7.0	Methylene protons beta to the ether oxygen.
H3', H4'	1.3 - 1.5	Multiplet	-	Methylene protons of the pentyl chain.
H5'	~ 0.9	Triplet	~ 7.3	Terminal methyl protons of the pentyl chain.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can identify characteristic vibrational modes of the functional groups present in the molecule.

Table 5: Predicted FTIR Absorption Bands for 2-(Pentyloxy)naphthalene

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Basis of Prediction
3100 - 3000	Aromatic C-H Stretch	Medium	Characteristic for C-H bonds on an aromatic ring.
2960 - 2850	Aliphatic C-H Stretch	Strong	Asymmetric and symmetric stretching of CH₂ and CH₃ groups in the pentyloxy chain.
1600, 1500, 1450	Aromatic C=C Stretch	Medium	Skeletal vibrations of the naphthalene ring.
1250 - 1200	Aryl-Alkyl Ether Asymmetric C-O-C Stretch	Strong	Characteristic stretching vibration for the Ar-O-R linkage.
1050 - 1020	Aryl-Alkyl Ether Symmetric C-O-C Stretch	Medium	Characteristic stretching vibration for the Ar-O-R linkage.
860 - 810	Aromatic C-H Out-of-Plane Bend	Strong	Bending vibrations of hydrogens on the substituted naphthalene ring, indicative of the substitution pattern.

Experimental and Computational Protocols

NMR Spectroscopy for Conformational Analysis

Objective: To determine the solution-state conformation and dynamics of 2-(pentyloxy)naphthalene.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of 2-(pentyloxy)naphthalene in 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a 5 mm NMR tube.

• 1D NMR Spectra Acquisition:

  • Acquire a standard ¹H NMR spectrum to identify all proton resonances.

  • Acquire a standard ¹³C{¹H} NMR spectrum to identify all carbon resonances.

• 2D NMR Spectra Acquisition:

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks and confirm proton assignments.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C nuclei.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations, confirming the overall carbon framework.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To identify through-space correlations between protons that are close to each other (< 5 Å). The intensity of NOE cross-peaks is proportional to r⁻⁶ (where r is the inter-proton distance), providing crucial information for determining the preferred conformation. For flexible molecules, temperature-dependent NOESY experiments can provide insights into the populations of different conformers.

• Data Analysis:

  • Integrate cross-peak volumes from the NOESY spectrum.

  • Use these volumes as distance restraints in a molecular modeling program to generate a family of structures consistent with the experimental data.

  • Analyze the distribution of dihedral angles in the resulting structural ensemble to determine the preferred conformation(s).

Computational Modeling of Conformational Landscape

Objective: To theoretically determine the stable conformers, transition states, and rotational energy barriers of 2-(pentyloxy)naphthalene.

Methodology:

• Initial Structure Generation: Build the 2D structure of 2-(pentyloxy)naphthalene in a molecular modeling software. Generate an initial 3D conformation using a molecular mechanics force field (e.g., MMFF94).

• Conformational Search: Perform a systematic or stochastic conformational search to identify low-energy conformers. For a molecule with the flexibility of the pentyloxy group, a stochastic search (e.g., Monte Carlo) is often more efficient.

• Quantum Mechanical Optimization:

  • Take the low-energy conformers from the initial search and perform full geometry optimization using Density Functional Theory (DFT). A common and reliable method is the B3LYP functional with a 6-31G* or larger basis set.

  • Include a dispersion correction (e.g., D3) to accurately model non-covalent interactions.

  • Perform frequency calculations on the optimized structures to confirm that they are true minima (no imaginary frequencies) and to obtain zero-point vibrational energies and thermal corrections to the enthalpy and Gibbs free energy.

• Potential Energy Surface (PES) Scan:

  • To determine the rotational energy barrier around the C(2)-O bond, perform a relaxed PES scan. This involves systematically rotating the C(1)-C(2)-O-C(1') dihedral angle in small increments (e.g., 10°) and optimizing the rest of the molecular geometry at each step.

  • Plot the relative energy versus the dihedral angle to visualize the energy profile and identify the minima (stable conformers) and maxima (transition states).

• Data Analysis:

  • From the optimized geometries, measure key bond lengths, bond angles, and dihedral angles for each stable conformer.

  • Calculate the relative energies (ΔE, ΔH, ΔG) of the conformers to predict their populations at a given temperature using the Boltzmann distribution.

The following diagram illustrates the key inputs and outputs of a DFT-based conformational analysis.

References

• 1. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Electronic Properties of the 2-(Pentyloxy)naphthalene Chromophore

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the electronic and photophysical properties of the 2-(pentyloxy)naphthalene chromophore. This document details the synthesis, spectroscopic characterization, and key photophysical parameters of this molecule, leveraging data from closely related 2-alkoxynaphthalene compounds. Experimental protocols for synthesis and characterization are provided, along with a summary of expected quantitative data. This guide is intended to serve as a valuable resource for researchers and professionals utilizing naphthalene-based chromophores in drug development, materials science, and fluorescence-based applications.

Introduction

Naphthalene (B1677914) derivatives are a well-established class of aromatic compounds with significant applications in medicinal chemistry, materials science, and as fluorescent probes. Their utility stems from their rigid, planar structure and conjugated π-electron system, which give rise to distinct photophysical properties. The introduction of an alkoxy substituent at the 2-position of the naphthalene ring, as in 2-(pentyloxy)naphthalene, modulates these electronic properties, influencing the chromophore's absorption and emission characteristics. This guide focuses on the synthesis and detailed characterization of the electronic properties of the 2-(pentyloxy)naphthalene chromophore.

Synthesis of 2-(Pentyloxy)naphthalene

The most common and efficient method for the synthesis of 2-(pentyloxy)naphthalene is the Williamson ether synthesis. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, involving the deprotonation of 2-naphthol (B1666908) to form the nucleophilic 2-naphthoxide anion, followed by its reaction with an alkyl halide (in this case, a pentyl halide).

Experimental Protocol: Williamson Ether Synthesis

Materials:

• 2-Naphthol

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH)

• 1-Bromopentane (or 1-iodopentane)

• Ethanol (B145695) (or Methanol)

• Distilled water

• Dichloromethane (or other suitable organic solvent for extraction)

• Anhydrous magnesium sulfate (B86663) (or sodium sulfate)

• Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel, etc.)

• Heating mantle and magnetic stirrer

• Rotary evaporator

Procedure:

• Deprotonation of 2-Naphthol: In a round-bottom flask, dissolve 2-naphthol and a stoichiometric equivalent of sodium hydroxide in ethanol with stirring. The mixture can be gently heated to ensure complete dissolution and formation of the sodium 2-naphthoxide salt.

• Nucleophilic Substitution: To the solution of sodium 2-naphthoxide, add a slight excess (1.1-1.2 equivalents) of 1-bromopentane.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours (typically 2-4 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol using a rotary evaporator. To the residue, add distilled water and extract the crude product with dichloromethane.

• Purification: Wash the organic layer with a dilute sodium hydroxide solution to remove any unreacted 2-naphthol, followed by a wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Recrystallization: The crude 2-(pentyloxy)naphthalene can be further purified by recrystallization from a suitable solvent, such as ethanol or hexane, to yield the final product as a crystalline solid.

Caption: Workflow for the synthesis and purification of 2-(pentyloxy)naphthalene.

Spectroscopic Characterization

The structure and purity of the synthesized 2-(pentyloxy)naphthalene can be confirmed using various spectroscopic techniques. The expected data is based on the analysis of closely related 2-alkoxynaphthalenes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the naphthalene ring system, the methylene (B1212753) protons of the pentyloxy chain, and the terminal methyl group. The aromatic protons will appear as a series of multiplets in the downfield region (typically δ 7.0-8.0 ppm). The protons of the -OCH2- group will be a triplet at around δ 4.0 ppm, with the other methylene and methyl protons of the pentyl group appearing further upfield.

• 13C NMR: The carbon NMR spectrum will show distinct signals for each of the carbon atoms in the molecule. The aromatic carbons will resonate in the region of δ 105-160 ppm, while the aliphatic carbons of the pentyloxy group will be found in the upfield region (δ 14-70 ppm).

Infrared (IR) Spectroscopy

The IR spectrum of 2-(pentyloxy)naphthalene will exhibit characteristic absorption bands corresponding to the different functional groups present in the molecule. Key expected peaks include:

• Aromatic C-H stretching: ~3050-3100 cm-1

• Aliphatic C-H stretching: ~2850-2960 cm-1

• Aromatic C=C stretching: ~1500-1600 cm-1

• C-O-C (ether) stretching: ~1250-1300 cm-1

UV-Visible Absorption Spectroscopy

The UV-Vis absorption spectrum of 2-(pentyloxy)naphthalene is characterized by strong absorption bands in the ultraviolet region, which arise from π-π* electronic transitions within the naphthalene chromophore. The absorption maxima are influenced by the solvent environment.[1]

Table 1: Expected UV-Visible Absorption Maxima for 2-(Pentyloxy)naphthalene

Solvent	Expected λmax (nm)
Non-polar (e.g., Hexane)	~225, ~275, ~320
Polar (e.g., Ethanol)	~226, ~276, ~322[2]

Fluorescence Spectroscopy

Upon excitation with UV light, 2-(pentyloxy)naphthalene is expected to exhibit fluorescence. The emission spectrum will be red-shifted compared to the absorption spectrum (Stokes shift).

Table 2: Expected Fluorescence Emission Properties of 2-(Pentyloxy)naphthalene

Parameter	Expected Value/Range	Notes
Emission Maximum (λem)	~330-360 nm	Dependent on solvent polarity.
Fluorescence Quantum Yield (Φf)	Data not readily available. Expected to be similar to other 2-alkoxynaphthalenes. The quantum yield of the parent naphthalene is 0.23 in cyclohexane (B81311).	Can be determined experimentally using a relative method with a known standard.
Fluorescence Lifetime (τf)	Data not readily available.	Can be measured using Time-Correlated Single Photon Counting (TCSPC).

Experimental Protocols for Photophysical Characterization

UV-Visible and Fluorescence Spectroscopy

Instrumentation:

• UV-Vis Spectrophotometer

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Solution Preparation: Prepare a stock solution of 2-(pentyloxy)naphthalene in a spectroscopic grade solvent (e.g., cyclohexane or ethanol). Prepare a series of dilutions from the stock solution. For fluorescence measurements, the absorbance of the solutions at the excitation wavelength should be kept below 0.1 to avoid inner-filter effects.

• UV-Vis Measurement: Record the absorption spectra of the solutions over a suitable wavelength range (e.g., 200-400 nm) using the pure solvent as a reference.

• Fluorescence Measurement: Excite the solutions at a wavelength corresponding to an absorption maximum (e.g., ~275 nm). Record the emission spectra over an appropriate wavelength range (e.g., 300-500 nm).

Determination of Fluorescence Quantum Yield (Relative Method)

Materials:

• Fluorescence standard with a known quantum yield (e.g., quinine (B1679958) sulfate in 0.1 M H2SO4, Φf = 0.546)

• 2-(Pentyloxy)naphthalene

• Spectroscopic grade solvent

Procedure:

• Prepare a series of solutions of both the standard and the sample in the same solvent with absorbances at the excitation wavelength ranging from 0.02 to 0.1.

• Measure the absorption and fluorescence emission spectra for all solutions.

• Integrate the area under the emission spectra for both the standard and the sample.

• Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample.

• The quantum yield of the sample (Φsample) is calculated using the following equation: Φsample = Φstandard × (msample / mstandard) × (η2sample / η2standard) where m is the slope of the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent.

Determination of Fluorescence Lifetime

Fluorescence lifetime can be measured using Time-Correlated Single Photon Counting (TCSPC). This technique involves exciting the sample with a pulsed light source and measuring the time delay between excitation and the detection of emitted photons. The resulting decay curve is then fitted to an exponential function to determine the lifetime.

Caption: Workflow for the photophysical characterization of 2-(pentyloxy)naphthalene.

Conclusion

The 2-(pentyloxy)naphthalene chromophore is a readily synthesizable molecule with distinct electronic and photophysical properties characteristic of the naphthalene core. This guide provides a comprehensive framework for its preparation and characterization, including detailed experimental protocols and expected spectroscopic data. The information presented herein will be of significant value to researchers working with naphthalene-based systems in diverse fields, enabling a deeper understanding and more effective utilization of this versatile chromophore. Further experimental investigation is warranted to precisely determine the fluorescence quantum yield and lifetime of 2-(pentyloxy)naphthalene.

References

• 1. benchchem.com [benchchem.com]
• 2. ijpsjournal.com [ijpsjournal.com]

2-(Pentyloxy)naphthalene: A Technical Guide to Unexplored Research Frontiers

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Pentyloxy)naphthalene, a naphthalene (B1677914) derivative with an ether linkage, represents a promising yet underexplored molecule in medicinal chemistry. While direct research on this specific compound is limited, the broader class of naphthalene derivatives has demonstrated significant potential across various therapeutic areas, including oncology, infectious diseases, and inflammatory conditions. This technical guide consolidates the available physicochemical data for 2-(pentyloxy)naphthalene, provides a detailed experimental protocol for its synthesis, and, by drawing parallels with structurally related compounds, illuminates potential research avenues. We present hypothesized mechanisms of action and signaling pathways that may be modulated by this compound, offering a foundational roadmap for future investigation. This document aims to catalyze further research into the pharmacological potential of 2-(pentyloxy)naphthalene, providing the necessary theoretical and practical framework for its synthesis and biological evaluation.

Physicochemical Properties and Spectral Data

The fundamental physicochemical properties of 2-(pentyloxy)naphthalene have been primarily determined through computational methods.[1][2] Experimental validation of these properties is a recommended preliminary step in any research endeavor.

Property	Value	Source
Molecular Formula	C₁₅H₁₈O	PubChem[1][2]
Molecular Weight	214.30 g/mol	PubChem[1][2]
IUPAC Name	2-(pentyloxy)naphthalene	PubChem[1][2]
CAS Number	31059-19-5	PubChem[1][2]
XLogP3	5.3	PubChem[1][2]
Topological Polar Surface Area	9.2 Ų	PubChem[1][2]
Heavy Atom Count	16	PubChem[1][2]

Table 1: Physicochemical Properties of 2-(Pentyloxy)naphthalene.

Spectroscopy	Observed/Predicted Data
¹H NMR	Predicted shifts for aromatic protons (δ 7.0-8.0 ppm), oxymethylene protons of the pentyloxy group (triplet, δ ~4.0 ppm), and aliphatic protons of the pentyl chain (multiplets, δ 0.9-1.8 ppm).
¹³C NMR	A ¹³C NMR spectrum is available on PubChem.[2]
Infrared (IR)	Predicted characteristic peaks for C-O-C stretching (ether linkage) around 1250-1050 cm⁻¹, aromatic C-H stretching above 3000 cm⁻¹, and C=C stretching of the naphthalene ring around 1600-1450 cm⁻¹.
Mass Spectrometry (MS)	Predicted molecular ion peak (M⁺) at m/z = 214. Common fragmentation patterns for ethers would involve cleavage of the C-O bond, potentially leading to fragments corresponding to the naphthyl group and the pentyl group. Aromatic structures like naphthalene are known to exhibit strong molecular ion peaks.[3][4]

Table 2: Spectral Data for 2-(Pentyloxy)naphthalene.

Synthesis of 2-(Pentyloxy)naphthalene

The Williamson ether synthesis is a robust and widely applicable method for the preparation of ethers and is the recommended route for synthesizing 2-(pentyloxy)naphthalene from 2-naphthol (B1666908) and a suitable pentyl halide.

Experimental Protocol: Williamson Ether Synthesis

This protocol is adapted from established procedures for the synthesis of similar alkoxy-aromatic compounds.

Materials:

• 2-Naphthol

• 1-Bromopentane (B41390) (or 1-iodopentane)

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH)

• Ethanol (B145695) (absolute)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Deionized water

Procedure:

• Formation of the Naphthoxide:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-naphthol (1.0 eq) in absolute ethanol.

  • To this solution, add finely crushed sodium hydroxide (1.1 eq).

  • Stir the mixture at room temperature for 30 minutes to ensure the complete formation of the sodium 2-naphthoxide salt.

• Alkylation Reaction:

  • To the stirred solution of sodium 2-naphthoxide, add 1-bromopentane (1.2 eq) dropwise.

  • Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • To the residue, add deionized water and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash sequentially with a saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(pentyloxy)naphthalene.

• Purification:

  • The crude product can be purified by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to afford the pure 2-(pentyloxy)naphthalene.

Synthesis Workflow Diagram

A streamlined workflow for the synthesis of 2-(pentyloxy)naphthalene.

Potential Research Areas and Biological Activities

While no specific biological activities have been reported for 2-(pentyloxy)naphthalene, the naphthalene scaffold is a common feature in many biologically active compounds.[5] Research on analogous structures suggests several promising areas for investigation.

Anticancer Activity

Naphthalene derivatives have shown significant potential as anticancer agents, with some compounds advancing to clinical trials. The proposed research in this area for 2-(pentyloxy)naphthalene could focus on its antiproliferative and cytotoxic effects against various cancer cell lines.

Potential Mechanisms of Action:

• STAT3 Signaling Inhibition: Several naphthalene derivatives have been shown to inhibit the STAT3 signaling pathway, which is constitutively activated in many cancers and plays a key role in tumor cell proliferation, survival, and metastasis.[6]

• NF-κB and MAPK Pathway Modulation: Anti-inflammatory naphthalene derivatives have been found to suppress the NF-κB/MAPK signaling pathways.[7] Given the link between inflammation and cancer, this presents another avenue for investigation.

• Induction of Apoptosis: Some naphthalene derivatives induce apoptosis in cancer cells through the modulation of reactive oxygen species (ROS).[8]

• Tubulin Polymerization Inhibition: Certain naphthalene derivatives act as tubulin polymerization inhibitors, leading to cell cycle arrest and apoptosis.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and evaluation of naphthalene derivatives as potent STAT3 inhibitors and agents against triple-negative breast cancer growth and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Harnessing Functional Food Sources: Deriving Anti-Inflammatory and Antibacterial Naphthalene Derivatives from the Edible Bulbs of Eleutherine bulbosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MS-5, a Naphthalene Derivative, Induces Apoptosis in Human Pancreatic Cancer BxPC-3 Cells by Modulating Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New naphthalene-containing enamides: synthesis, structural insights and biological screening as potential anticancer agents against Huh-7 cancer cell ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07730C [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: 2-(Pentyloxy)naphthalene as a Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Pentyloxy)naphthalene is a fluorescent probe belonging to the naphthalene (B1677914) family of aromatic hydrocarbons. Naphthalene and its derivatives are well-established fluorescent molecules known for their sensitivity to the local environment, making them valuable tools in chemical and biological research.[1] The introduction of a pentyloxy group to the naphthalene core modifies its photophysical properties and enhances its utility as a probe for studying nonpolar environments, such as cellular membranes and hydrophobic pockets of proteins. This document provides detailed application notes and experimental protocols for the use of 2-(Pentyloxy)naphthalene as a fluorescent probe.

Physicochemical Properties

2-(Pentyloxy)naphthalene is a derivative of naphthalene with a five-carbon alkyl chain attached via an ether linkage. This structural feature imparts a significant hydrophobic character to the molecule, driving its partitioning into non-aqueous environments.

Property	Value	Source
Molecular Formula	C₁₅H₁₈O	PubChem[2]
Molecular Weight	214.30 g/mol	PubChem[2]
CAS Number	31059-19-5	PubChem[2]
Appearance	White to off-white solid	-
Solubility	Soluble in organic solvents (e.g., cyclohexane, ethanol, DMSO), sparingly soluble in water	General knowledge

Photophysical Properties

Parameter	Representative Value	Notes
Excitation Maximum (λex)	~280 - 320 nm	Expected to be similar to naphthalene, with potential minor shifts.
Emission Maximum (λem)	~320 - 360 nm	The emission is sensitive to solvent polarity; a red shift is expected in more polar solvents.
Quantum Yield (ΦF)	0.1 - 0.3	The quantum yield of naphthalene is ~0.23 in cyclohexane.[3] The pentyloxy group is not expected to be a strong quencher.
Fluorescence Lifetime (τ)	1 - 10 ns	The fluorescence lifetime is also dependent on the solvent environment.

Applications

The hydrophobic nature and environmentally sensitive fluorescence of 2-(pentyloxy)naphthalene make it a suitable probe for a variety of applications:

• Probing Hydrophobic Environments: Due to its high hydrophobicity, the probe will preferentially partition into nonpolar environments such as the interior of lipid bilayers or the hydrophobic binding sites of proteins.

• Membrane Fluidity Studies: Changes in the fluorescence intensity and emission wavelength can be correlated with the fluidity and phase state of lipid membranes.

• Protein-Ligand Binding Assays: The probe can be used to study the binding of ligands to hydrophobic pockets in proteins. A change in the fluorescence signal upon ligand binding can indicate displacement of the probe.

• Drug Delivery Vehicle Characterization: It can be incorporated into micelles, liposomes, or nanoparticles to report on the internal environment and release of encapsulated drugs.

Experimental Protocols

Preparation of Stock Solutions

Materials:

• 2-(Pentyloxy)naphthalene

• Spectroscopic grade solvent (e.g., ethanol, DMSO, or cyclohexane)

• Volumetric flasks

• Analytical balance

Protocol:

• Accurately weigh a small amount of 2-(pentyloxy)naphthalene.

• Dissolve the solid in a minimal amount of the chosen organic solvent in a volumetric flask.

• Bring the solution to the final volume with the same solvent to achieve a stock concentration of 1-10 mM.

• Store the stock solution in a dark, airtight container at 4°C to prevent solvent evaporation and photodegradation.

Determination of Excitation and Emission Spectra

Materials:

• Fluorometer

• Quartz cuvettes

• Stock solution of 2-(pentyloxy)naphthalene

• Solvent of interest

Protocol:

• Prepare a dilute solution of 2-(pentyloxy)naphthalene (e.g., 1-10 µM) in the solvent of interest from the stock solution.

• Transfer the solution to a quartz cuvette.

• Emission Scan: Set the excitation wavelength to an estimated value (e.g., 290 nm) and scan the emission spectrum over a range of 300-450 nm. The wavelength of maximum intensity is the emission maximum (λem).

• Excitation Scan: Set the emission wavelength to the determined λem and scan the excitation spectrum over a range of 250-330 nm. The wavelength of maximum intensity is the excitation maximum (λex).

• Repeat in different solvents to observe any solvatochromic shifts.

General Workflow for a Fluorescence-Based Assay

The following diagram illustrates a general workflow for using 2-(pentyloxy)naphthalene in a fluorescence-based assay, such as monitoring a change in a biological system.

Caption: General workflow for a fluorescence-based assay.

Example Application: Monitoring Protein-Ligand Interaction

This hypothetical example illustrates how 2-(pentyloxy)naphthalene could be used to monitor the binding of a ligand to a protein with a hydrophobic binding pocket. The principle is based on the displacement of the probe from the binding pocket by the ligand, leading to a change in the fluorescence signal.

Signaling Pathway / Mechanism

Caption: Mechanism of a probe displacement assay.

Protocol for Probe Displacement Assay

• Reagent Preparation:

  • Prepare a 10 µM solution of the target protein in a suitable buffer (e.g., PBS, Tris-HCl).

  • Prepare a 1 mM stock solution of 2-(pentyloxy)naphthalene in DMSO.

  • Prepare a stock solution of the ligand of interest in a compatible solvent.

• Assay Procedure:

  • To a quartz cuvette, add the protein solution.

  • Add a small aliquot of the 2-(pentyloxy)naphthalene stock solution to the protein solution to a final concentration of 1 µM. Mix gently and incubate for 15 minutes at room temperature to allow for probe binding.

  • Measure the baseline fluorescence of the protein-probe complex.

  • Titrate the ligand into the cuvette in small increments, mixing after each addition.

  • Record the fluorescence spectrum or intensity after each addition of the ligand.

• Data Analysis:

  • Plot the change in fluorescence intensity as a function of the ligand concentration.

  • The data can be fitted to a suitable binding isotherm (e.g., one-site binding model) to determine the binding affinity (Kd or IC50) of the ligand.

Troubleshooting

• Low Fluorescence Signal:

  • Increase the probe concentration.

  • Check for the presence of quenchers in the buffer.

  • Ensure the excitation and emission wavelengths are set correctly.

• High Background Fluorescence:

  • Check the buffer and other reagents for intrinsic fluorescence.

  • Use a lower probe concentration.

• Precipitation of the Probe:

  • Ensure the final concentration of the organic solvent from the stock solution is low (typically <1%).

  • Use a different solvent for the stock solution that is more compatible with the aqueous buffer.

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Handle 2-(pentyloxy)naphthalene in a well-ventilated area or a fume hood.

• Consult the Safety Data Sheet (SDS) for detailed safety information.

Disclaimer: The photophysical data presented are representative values for naphthalene-based probes and should be experimentally determined for 2-(pentyloxy)naphthalene for accurate quantitative analysis. The provided protocols are general guidelines and may require optimization for specific applications.

References

• 1. Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. omlc.org [omlc.org]

Application Notes and Protocols: Investigating the Medicinal Chemistry Potential of 2-(Pentyloxy)naphthalene

For Researchers, Scientists, and Drug Development Professionals

Abstract

The naphthalene (B1677914) scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous FDA-approved drugs with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] While the specific medicinal chemistry applications of 2-(Pentyloxy)naphthalene are not extensively documented in current literature, its structural features—a lipophilic pentyloxy side chain attached to a naphthalene core—suggest potential for biological activity. The pentyloxy group may enhance membrane permeability and interaction with hydrophobic binding pockets of biological targets. These notes provide a prospective guide for researchers interested in exploring the therapeutic potential of 2-(Pentyloxy)naphthalene, offering generalized protocols for its synthesis and biological evaluation based on established methods for analogous naphthalene derivatives.

Potential Therapeutic Applications

Naphthalene derivatives have been successfully developed into drugs for various diseases.[1] Based on the known activities of this chemical class, 2-(Pentyloxy)naphthalene could be investigated for the following applications:

• Anticancer Activity: Many naphthalene derivatives exhibit cytotoxicity against cancer cell lines.[1][3] The planar naphthalene ring can intercalate with DNA, and various derivatives can inhibit key enzymes involved in cancer progression like topoisomerases.[2]

• Antimicrobial and Antifungal Activity: Several approved drugs, such as naftifine (B1207962) and terbinafine, are naphthalene-based compounds used to treat fungal infections.[4] The lipophilic nature of 2-(Pentyloxy)naphthalene could facilitate its entry into microbial cells.

• Anti-inflammatory Activity: The drug nabumetone, a non-steroidal anti-inflammatory drug (NSAID), features a naphthalene core.[1] Naphthalene derivatives can modulate inflammatory pathways, and 2-(Pentyloxy)naphthalene could be explored for similar properties.

• Neuroprotective Effects: Certain naphthalene derivatives have been investigated for their potential in treating neurodegenerative diseases by targeting enzymes like acetylcholinesterase.[2]

Quantitative Data on Analogous Compounds

While no specific quantitative biological data for 2-(Pentyloxy)naphthalene is available, the following table provides a template for recording experimental data and includes representative data for other naphthalene derivatives to offer a point of comparison for researchers.

Compound Class	Target/Assay	IC50 / EC50 / MIC	Reference Compound	Reference Value
Naphthalene-based Anticancer Agents	Tubulin Polymerization Inhibition	Data to be determined	Combretastatin A-4	IC50 ≈ 1-10 µM
Cytotoxicity (e.g., HeLa cells)	Data to be determined	Doxorubicin	IC50 ≈ 0.1-1 µM
Naphthalene-based Antimicrobial Agents	Staphylococcus aureus	Data to be determined	Nafcillin	MIC ≈ 0.1-1 µg/mL
Candida albicans	Data to be determined	Terbinafine	MIC ≈ 0.01-0.1 µg/mL
Naphthalene-based Anti-inflammatory Agents	COX-2 Inhibition	Data to be determined	Celecoxib	IC50 ≈ 0.04 µM

Experimental Protocols

The following are generalized protocols that can be adapted for the synthesis and biological evaluation of 2-(Pentyloxy)naphthalene.

Synthesis of 2-(Pentyloxy)naphthalene via Williamson Ether Synthesis

This protocol describes a general method for the alkylation of 2-naphthol (B1666908).

Materials:

• 2-Naphthol

• Sodium hydroxide (B78521) (NaOH)

• 1-Bromopentane (B41390) (or other pentyl halide)

• Dimethylformamide (DMF) or Acetone

• Distilled water

• Ethyl acetate (B1210297)

• Brine solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 2-naphthol (1 equivalent) in DMF.

• Add sodium hydroxide (1.1 equivalents) to the solution and stir at room temperature for 30 minutes to form the sodium naphthoxide salt.

• Add 1-bromopentane (1.2 equivalents) dropwise to the reaction mixture.

• Heat the mixture to 60-70°C and stir for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into cold distilled water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine solution.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient to obtain pure 2-(Pentyloxy)naphthalene.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol provides a method to assess the potential anticancer activity of 2-(Pentyloxy)naphthalene.

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7)

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 2-(Pentyloxy)naphthalene dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well microtiter plates

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Prepare serial dilutions of 2-(Pentyloxy)naphthalene in culture medium.

• Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

In Vivo Acute Toxicity Study in Mice

This protocol outlines a preliminary assessment of the in vivo toxicity of the compound.

Materials:

• Swiss albino mice (6-8 weeks old)

• 2-(Pentyloxy)naphthalene formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose)

• Oral gavage needles

Procedure:

• Acclimatize the animals for one week.

• Divide the mice into groups (n=5 per group), including a control group receiving only the vehicle.

• Administer single oral doses of 2-(Pentyloxy)naphthalene at increasing concentrations (e.g., 10, 50, 100, 500, 1000 mg/kg body weight).

• Observe the animals for any signs of toxicity, such as changes in behavior, grooming, and motor activity, for the first 4 hours and then daily for 14 days.

• Record body weight changes and any mortality.

• At the end of the study, perform a gross necropsy to observe any changes in organ morphology.

• This initial study helps to determine the dose range for further efficacy studies.

Diagrams and Workflows

The following diagrams illustrate the general workflow for drug discovery involving a novel naphthalene derivative and a hypothetical signaling pathway that such a compound might modulate.

Caption: Workflow for investigating the medicinal potential of 2-(Pentyloxy)naphthalene.

Caption: Hypothetical inhibition of the NF-κB inflammatory pathway.

References

• 1. Naphthalene, a versatile platform in medicinal chemistry: Sky-high perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of 2-(Pentyloxy)naphthalene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of 2-(pentyloxy)naphthalene, a naphthalene (B1677914) derivative with potential applications in medicinal chemistry and materials science. The described methodology is based on the Williamson ether synthesis, a robust and widely applicable method for the preparation of ethers.

Introduction

2-(Pentyloxy)naphthalene is an aromatic ether. The synthesis detailed herein involves the reaction of 2-naphthol (B1666908) with 1-bromopentane (B41390) in the presence of a base. This Williamson ether synthesis proceeds via an S(_N)2 mechanism, where the deprotonated hydroxyl group of 2-naphthol acts as a nucleophile, attacking the electrophilic carbon of 1-bromopentane and displacing the bromide leaving group.

Reaction Principle

The synthesis of 2-(pentyloxy)naphthalene is a two-step process. Initially, the weakly acidic hydroxyl group of 2-naphthol is deprotonated by a base, such as sodium hydroxide (B78521), to form the sodium 2-naphthoxide salt. This salt is a potent nucleophile. In the second step, the 2-naphthoxide ion attacks the primary alkyl halide, 1-bromopentane, in a nucleophilic substitution reaction to form the desired ether product, 2-(pentyloxy)naphthalene, and a salt byproduct.

Experimental Protocols

The following protocol is adapted from the established synthesis of 2-butoxynaphthalene (B1668118) and is expected to yield 2-(pentyloxy)naphthalene with high purity.[1]

Materials and Equipment:

• 2-naphthol

• 1-bromopentane

• Sodium hydroxide (NaOH)

• Ethanol (B145695) (absolute)

• Round-bottom flask (50 mL)

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Beakers

• Hirsch funnel and vacuum flask

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, combine 2-naphthol and sodium hydroxide.

• Solvent Addition: Add absolute ethanol to the flask.

• Formation of the Naphthoxide: Attach a reflux condenser to the flask and heat the mixture to reflux with stirring. Continue heating until all the solids have dissolved. This indicates the formation of the sodium 2-naphthoxide.

• Addition of Alkyl Halide: After the dissolution of solids, allow the solution to cool slightly below its boiling point. Carefully add 1-bromopentane to the reaction mixture through the top of the condenser.

• Reaction: Heat the reaction mixture to a gentle reflux and maintain for a period of 1 to 2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing ice-cold water to precipitate the crude product.

• Filtration: Collect the precipitated solid by vacuum filtration using a Hirsch funnel. Wash the solid with cold water to remove any remaining salts and impurities.

• Drying: Dry the collected solid product. This can be done by drawing air through the funnel for an extended period or by placing the product in a desiccator.

• Purification (Optional): The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to obtain a product of high purity.

Data Presentation

Table 1: Reactant and Product Properties

Compound	Molar Mass ( g/mol )	Role
2-Naphthol	144.17	Starting Material
1-Bromopentane	151.04	Alkylating Agent
Sodium Hydroxide	40.00	Base
2-(Pentyloxy)naphthalene	214.30	Product

Table 2: Characterization Data for 2-(Pentyloxy)naphthalene

Analysis	Data
¹H NMR (400 MHz, CDCl₃) δ (ppm)	7.88 – 7.80 (m, 2H), 7.77 (d, J = 8.1 Hz, 1H), 7.54 – 7.41 (m, 3H), 7.15 (d, J = 7.3 Hz, 1H), 4.11 (t, J = 6.6 Hz, 2H), 1.95 – 1.85 (m, 2H), 1.57 – 1.40 (m, 4H), 0.96 (t, J = 7.1 Hz, 3H)
¹³C NMR (100 MHz, CDCl₃) δ (ppm)	156.9, 134.6, 129.4, 129.0, 127.7, 126.8, 126.3, 123.6, 119.0, 106.6, 68.1, 29.1, 28.3, 22.5, 14.1
FTIR (KBr, cm⁻¹)	Expected characteristic peaks: ~3050 (aromatic C-H stretch), ~2950-2850 (aliphatic C-H stretch), ~1600, 1500 (aromatic C=C stretch), ~1250 (aryl ether C-O stretch).

Note: NMR data is based on similar reported compounds and may vary slightly.

Visualizations

Caption: Reaction pathway for the Williamson ether synthesis of 2-(Pentyloxy)naphthalene.

References

• 1. community.wvu.edu [community.wvu.edu]

Application Notes and Protocols: 2-(Pentyloxy)naphthalene as a Precursor for Pharmaceutical Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-(Pentyloxy)naphthalene serves as a valuable lipophilic building block in medicinal chemistry for the development of novel therapeutic agents. Its naphthalene (B1677914) core provides a rigid scaffold that can be strategically functionalized to interact with various biological targets, while the pentyloxy chain enhances membrane permeability and can contribute to favorable pharmacokinetic properties. This document outlines the application of 2-(pentyloxy)naphthalene as a precursor in the synthesis of potent inhibitors of Peptidyl Arginine Deiminases (PADs), a family of enzymes implicated in a range of inflammatory and autoimmune diseases, as well as cancer.

Application: Precursor for the Synthesis of PAD Inhibitors

Derivatives of 2-(pentyloxy)naphthalene have shown promise as inhibitors of PAD enzymes. These enzymes catalyze the post-translational modification of arginine to citrulline, a process known as citrullination. Dysregulated citrullination is associated with the pathogenesis of diseases such as rheumatoid arthritis, lupus, and certain cancers. The naphthalene scaffold can be elaborated to mimic the substrate of PAD enzymes, leading to potent and selective inhibition.

One such derivative, (S)–N-(1-(benzylamino)-5-(2-chloroacetimidamido)-1-oxopentan-2-yl)-6-(pentyloxy)-2-naphthamide, has been identified as a PAD inhibitor. The synthesis of this and related compounds allows for the exploration of structure-activity relationships (SAR) to optimize potency and selectivity.

Quantitative Data Presentation

The following tables summarize key quantitative data for a series of naphthalene-based PAD inhibitors, highlighting the contribution of the 2-(pentyloxy)naphthalene moiety and related structural features to their inhibitory activity.

Table 1: Synthesis Yield and Characterization of a 2-(Pentyloxy)naphthalene-derived PAD Inhibitor

Compound Name	Precursor	Yield (%)	ESI-MS (m/z) [M+H]+
(S)–N-(1-(benzylamino)-5-(2-chloroacetimidamido)-1-oxopentan-2-yl)-6-(pentyloxy)-2-naphthamide (Compound 26 )	2-(Pentyloxy)naphthalene	19.0	537.31

Table 2: Structure-Activity Relationship of Naphthalene-Based PAD4 Inhibitors [1]

Compound	Scaffold	R Group	IC50 (μM) for PAD4
9	Benzene	H	0.836 ± 0.240
11	Biphenyl	H	0.524 ± 0.019
13	Naphthalene	6-OH	0.240 ± 0.017
15	Naphthalene	6-F	0.393 ± 0.042
16	Naphthalene	7-OH	0.204 ± 0.012
27	Naphthalene	6-Pentyloxy	~0.9
Cl-amidine	-	-	5.9 ± 0.3

Note: Lower IC50 values indicate higher inhibitory potency.

Experimental Protocols

This section provides detailed methodologies for the synthesis of a key intermediate, 6-(pentyloxy)-2-naphthoic acid, from 2-(pentyloxy)naphthalene, and its subsequent conversion to a target PAD inhibitor.

Protocol 1: Synthesis of 6-(Pentyloxy)-2-naphthoic acid

This protocol describes a plausible synthetic route from 2-(pentyloxy)naphthalene to the key carboxylic acid intermediate.

Materials:

• 2-(Pentyloxy)naphthalene

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide

• Carbon tetrachloride (CCl4)

• Sodium cyanide (NaCN)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Water

• Hydrochloric acid (HCl)

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO4)

Procedure:

• Bromination of the Naphthalene Core: To a solution of 2-(pentyloxy)naphthalene in CCl4, add NBS and a catalytic amount of benzoyl peroxide. Reflux the mixture under inert atmosphere for 4-6 hours. Monitor the reaction by TLC. Upon completion, cool the reaction to room temperature, filter off the succinimide, and concentrate the filtrate under reduced pressure to obtain the crude 6-bromo-2-(pentyloxy)naphthalene.

• Cyanation: Dissolve the crude 6-bromo-2-(pentyloxy)naphthalene in DMSO. Add NaCN and heat the mixture to 120-140 °C for 8-12 hours. Monitor the reaction by TLC. After completion, pour the reaction mixture into ice water and extract with diethyl ether. Wash the organic layer with brine, dry over anhydrous MgSO4, and concentrate to yield the crude 6-cyano-2-(pentyloxy)naphthalene.

• Hydrolysis: To the crude 6-cyano-2-(pentyloxy)naphthalene, add a solution of NaOH in a mixture of ethanol and water. Reflux the mixture for 12-18 hours. After cooling, acidify the reaction mixture with concentrated HCl to precipitate the product. Filter the solid, wash with cold water, and dry to afford 6-(pentyloxy)-2-naphthoic acid. The product can be further purified by recrystallization.

Protocol 2: Synthesis of (S)–N-(1-(benzylamino)-5-(2-chloroacetimidamido)-1-oxopentan-2-yl)-6-(pentyloxy)-2-naphthamide

This protocol outlines the coupling of the synthesized carboxylic acid with a chiral amine backbone.

Materials:

• 6-(Pentyloxy)-2-naphthoic acid

• (S)-2-amino-N-benzyl-5-(2-chloroacetamido)pentanamide

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Amide Coupling: To a solution of 6-(pentyloxy)-2-naphthoic acid in DMF, add HOBt and DCC at 0 °C. Stir the mixture for 30 minutes.

• Add a solution of (S)-2-amino-N-benzyl-5-(2-chloroacetamido)pentanamide in DMF to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Filter off the dicyclohexylurea byproduct.

• Dilute the filtrate with DCM and wash sequentially with saturated NaHCO3 solution and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the final compound.

Visualization of Signaling Pathway and Experimental Workflow

The following diagrams illustrate the role of PAD enzymes in disease and a general workflow for the synthesis of the target inhibitors.

Caption: PAD enzyme activation and its role in disease pathogenesis.

Caption: General synthetic workflow for PAD inhibitors.

References

• 1. Discovery of highly potent naphthalene/quinoline-based PAD inhibitors: Structure-activity relationship, selectivity, and cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Photophysical Studies of 2-(Pentyloxy)naphthalene in Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Pentyloxy)naphthalene belongs to the class of 2-alkoxynaphthalenes, which are aromatic ethers with a naphthalene (B1677914) core. This structural motif imparts interesting photophysical properties, making them valuable tools in various scientific domains, including as fluorescent probes and in materials science. The naphthalene moiety acts as a chromophore, and its absorption and emission characteristics are sensitive to the local environment.

While specific photophysical data for 2-(pentyloxy)naphthalene is not extensively available in the literature, its properties can be closely approximated by its well-studied analogue, 2-methoxynaphthalene (B124790). The underlying π-π* transitions within the naphthalene ring system govern the photophysical behavior, and the length of the alkoxy chain is expected to have a minor influence on these electronic transitions. This document provides a detailed overview of the expected photophysical properties of 2-(pentyloxy)naphthalene based on data from 2-methoxynaphthalene and outlines the experimental protocols for their characterization.

Photophysical Properties

The photophysical characteristics of 2-alkoxynaphthalenes are primarily defined by their absorption and fluorescence spectra. Upon absorption of ultraviolet light, the molecule is promoted to an excited electronic state. It then relaxes back to the ground state, in part by emitting a photon, a process known as fluorescence. The efficiency and wavelength of this fluorescence are influenced by the surrounding solvent.

Absorption and Emission Spectra

The absorption spectrum of 2-alkoxynaphthalenes is characterized by distinct bands in the ultraviolet region, corresponding to π-π* transitions within the naphthalene ring.[1] The fluorescence emission is a key feature, and its sensitivity to the molecular environment makes these compounds useful as probes.[1] In solution, they can sometimes exhibit excimer fluorescence, which arises from the association of an excited-state molecule with a ground-state molecule.[1]

Table 1: Expected Photophysical Properties of 2-(Pentyloxy)naphthalene in Various Solvents (Data based on 2-Methoxynaphthalene)

Solvent	Absorption Maxima (λ_abs, nm)	Emission Maxima (λ_em, nm)
Alcohol (99%)	226	~330-360
General Range	220-240 and 280-300	~330-360

Note: The emission ranges are estimated based on typical naphthalene derivatives and should be determined experimentally.[1]

Solvent Effects

The polarity of the solvent can significantly impact the fluorescence emission of 2-alkoxynaphthalenes.[2] In polar solvents, the excited state can be stabilized, leading to a red shift (a shift to longer wavelengths) in the emission spectrum.[2] This phenomenon, known as solvatochromism, makes these compounds sensitive probes of the local environment's polarity.

Experimental Protocols

Accurate characterization of the photophysical properties of 2-(pentyloxy)naphthalene requires standardized experimental procedures. The following are key experimental protocols.

Steady-State Absorption and Fluorescence Spectroscopy

This protocol outlines the measurement of absorption and fluorescence spectra to determine the absorption and emission maxima.

Materials:

• 2-(Pentyloxy)naphthalene

• Spectroscopic grade solvents (e.g., cyclohexane, ethanol, acetonitrile)

• UV-Vis Spectrophotometer

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Solution Preparation: Prepare a stock solution of 2-(pentyloxy)naphthalene in a chosen solvent. From the stock solution, prepare a series of dilute solutions with absorbances below 0.1 at the excitation wavelength to minimize inner filter effects.[1]

• Absorption Measurement: Record the UV-Vis absorption spectrum of each solution using the spectrophotometer over a relevant wavelength range (e.g., 200-400 nm). The solvent is used as a blank.

• Fluorescence Measurement: Using the spectrofluorometer, excite the sample at a wavelength corresponding to an absorption maximum. Record the fluorescence emission spectrum. The emission is typically scanned from a wavelength slightly longer than the excitation wavelength to the near-infrared region.

Determination of Fluorescence Quantum Yield (Φ_f)

The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. The relative method, comparing the sample's fluorescence to a standard with a known quantum yield, is commonly used.[1]

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quantum yield standard (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄, Φ_f = 0.54)[1]

• 2-(Pentyloxy)naphthalene solution

• Spectroscopic grade solvent

Procedure:

• Prepare Solutions: Prepare a series of dilute solutions of both the standard and 2-(pentyloxy)naphthalene in the same solvent. Ensure the absorbance of all solutions at the excitation wavelength is below 0.1.[1]

• Measure Absorbance: Measure the UV-Vis absorption spectra of all solutions and determine the absorbance at the chosen excitation wavelength.[1]

• Measure Fluorescence: Measure the fluorescence emission spectra of all solutions using the same excitation wavelength.[1]

• Integrate Emission Spectra: Integrate the area under the emission spectra for both the standard and the sample to obtain the integrated fluorescence intensity (I).[1]

• Calculate Quantum Yield: The quantum yield of the sample (Φ_f,sample) is calculated using the following equation:

  Φ_f,sample = Φ_f,std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  where:

  • Φ_f,std is the quantum yield of the standard

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

Measurement of Fluorescence Lifetime (τ_f)

The fluorescence lifetime is the average time the molecule spends in the excited state. Time-Correlated Single Photon Counting (TCSPC) is a common technique for this measurement.

Materials:

• TCSPC instrument

• Pulsed light source (e.g., laser diode or LED)

• 2-(Pentyloxy)naphthalene solution

• Scattering solution (e.g., dilute non-dairy creamer or Ludox) for measuring the Instrument Response Function (IRF)[1]

Procedure:

• Measure IRF: Place the scattering solution in the sample holder and measure the Instrument Response Function (IRF).[1]

• Acquire Fluorescence Decay: Replace the scattering solution with the 2-(pentyloxy)naphthalene solution. Acquire the fluorescence decay data until a sufficient number of photon counts are collected in the peak channel (typically >10,000) for good statistical accuracy.[1]

• Data Analysis: Analyze the fluorescence decay data by deconvoluting the IRF from the measured decay. The decay is often fitted to a single or multi-exponential function to determine the fluorescence lifetime(s).

Visualizations

Experimental Workflow for Photophysical Characterization

Caption: Workflow for the photophysical characterization of 2-(pentyloxy)naphthalene.

Photophysical Processes of 2-(Pentyloxy)naphthalene

Caption: Jablonski diagram illustrating the photophysical processes.

References

• 1. benchchem.com [benchchem.com]
• 2. Solvent Effects on Fluorescence Emission [evidentscientific.com]

Application Notes and Protocols for 2-(Pentyloxy)naphthalene in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Pentyloxy)naphthalene is a naphthalene-based organic compound with potential applications in fluorescence microscopy. Naphthalene (B1677914) derivatives are known for their intrinsic fluorescence, which arises from the π-electron system of the fused aromatic rings.[1] The hydrophobic nature of 2-(Pentyloxy)naphthalene suggests its potential utility as a probe for cellular membranes and other lipid-rich structures. The pentyloxy group enhances its hydrophobicity, potentially facilitating its partitioning into nonpolar environments within cells. This document provides a detailed, generalized protocol for the use of 2-(Pentyloxy)naphthalene in fluorescence microscopy for cellular imaging. It should be noted that specific experimental data for this compound is limited; therefore, the provided protocols are based on the known properties of similar naphthalene derivatives and general principles of fluorescence microscopy with hydrophobic dyes. Optimization by the end-user is highly recommended.

Physicochemical and Photophysical Properties

The properties of 2-(Pentyloxy)naphthalene and its structural analogs, 2-methoxynaphthalene (B124790) and 2-ethoxynaphthalene, are summarized below. The photophysical data for the analogs are provided as an estimation of the performance of 2-(Pentyloxy)naphthalene.

Table 1: Physicochemical Properties of 2-(Pentyloxy)naphthalene and Analogs

Property	2-(Pentyloxy)naphthalene	2-Methoxynaphthalene	2-Ethoxynaphthalene
Molecular Formula	C₁₅H₁₈O	C₁₁H₁₀O	C₁₂H₁₂O
Molecular Weight	214.30 g/mol	158.20 g/mol [2]	172.22 g/mol [3]
Appearance	Not specified (likely solid)	White crystals[4]	White crystalline solid[3]
Melting Point	Not specified	70-73 °C[5]	35-37 °C[6]
Boiling Point	Not specified	274 °C[5]	282 °C[3]
Solubility	Insoluble in water, soluble in organic solvents (e.g., DMSO, ethanol)[1]	Soluble in alcohol	Insoluble in water, soluble in alcohol[3]

Table 2: Estimated Photophysical Properties of 2-(Pentyloxy)naphthalene based on Analogs

Parameter	Estimated Value/Range	Notes
Excitation Maximum (λex)	~280 - 330 nm	Based on the characteristic absorption of the naphthalene core.
Emission Maximum (λem)	~340 - 360 nm	Typical emission for 2-alkoxynaphthalenes.
Stokes Shift	~20 - 70 nm	Estimated from the excitation and emission maxima.
Quantum Yield (Φf)	0.2 - 0.7	Naphthalene has a quantum yield of 0.23, which can be enhanced by substitution.
Photostability	Moderate	Naphthalene derivatives generally exhibit good photostability, but this should be experimentally determined.[1]

Experimental Protocols

Preparation of Stock Solution

Due to its hydrophobicity, 2-(Pentyloxy)naphthalene should be dissolved in an organic solvent to prepare a concentrated stock solution.

• Reagents:

  • 2-(Pentyloxy)naphthalene

  • Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Procedure:

  • Prepare a 1-10 mM stock solution of 2-(Pentyloxy)naphthalene in anhydrous DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C, protected from light.

Staining Protocol for Fixed Cells

This protocol provides a general guideline for staining fixed cells. The optimal concentration and incubation time should be determined empirically.

• Reagents and Materials:

  • Cells cultured on glass coverslips or imaging plates

  • Phosphate-buffered saline (PBS), pH 7.4

  • 4% Paraformaldehyde (PFA) in PBS

  • 0.1% Triton X-100 in PBS (for permeabilization, optional)

  • 2-(Pentyloxy)naphthalene stock solution (1-10 mM in DMSO)

  • Mounting medium

• Procedure:

  • Cell Fixation:

    • Wash cells twice with PBS.

    • Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature.

    • Wash the cells three times with PBS for 5 minutes each.

  • Permeabilization (Optional):

    • If targeting intracellular structures, permeabilize the cells with 0.1% Triton X-100 in PBS for 10-15 minutes at room temperature.

    • Wash the cells three times with PBS for 5 minutes each.

  • Staining:

    • Prepare a working solution of 2-(Pentyloxy)naphthalene in PBS at a final concentration of 1-10 µM. Note: This is a starting range and should be optimized.

    • Incubate the fixed (and permeabilized) cells with the staining solution for 20-60 minutes at room temperature, protected from light.

  • Washing and Mounting:

    • Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

    • Mount the coverslips onto glass slides using an appropriate mounting medium.

    • Seal the coverslips and allow the mounting medium to cure.

  • Imaging:

    • Image the stained cells using a fluorescence microscope equipped with a DAPI or UV filter set.

Staining Protocol for Live Cells

For live-cell imaging, it is crucial to use a lower concentration of the dye and minimize the incubation time to reduce potential cytotoxicity.

• Reagents and Materials:

  • Cells cultured in imaging-compatible dishes or plates

  • Complete cell culture medium

  • 2-(Pentyloxy)naphthalene stock solution (1-10 mM in DMSO)

• Procedure:

  • Staining:

    • Prepare a working solution of 2-(Pentyloxy)naphthalene in pre-warmed complete cell culture medium at a final concentration of 0.5-5 µM. Note: This is a starting range and should be optimized.

    • Replace the existing medium in the cell culture dish with the staining solution.

    • Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator, protected from light.

  • Washing (Optional):

    • For some applications, washing may not be necessary. If background fluorescence is high, gently wash the cells once or twice with pre-warmed culture medium or PBS.

  • Imaging:

    • Image the live cells immediately using a fluorescence microscope equipped with a suitable environmental chamber (37°C, 5% CO₂) and a DAPI or UV filter set.

Visualization of Workflows

Caption: Figure 1. Experimental Workflow for Fixed Cell Staining.

Caption: Figure 2. Experimental Workflow for Live Cell Imaging.

Data Acquisition and Analysis

• Microscopy: A widefield or confocal fluorescence microscope equipped with a UV light source (e.g., mercury or xenon arc lamp, or a ~340 nm LED) and a DAPI filter set (e.g., excitation ~350/50 nm, emission ~460/50 nm) is recommended.

• Image Acquisition: Acquire images using a sensitive monochrome camera. It is advisable to determine the optimal exposure time to obtain a good signal-to-noise ratio while minimizing photobleaching.

• Photostability Assessment: To assess photostability, acquire a time-lapse series of images of a stained sample under continuous illumination. Plot the fluorescence intensity of a region of interest over time to determine the rate of photobleaching.

• Controls: It is essential to include appropriate controls in the experiment:

  • Unstained cells: To assess autofluorescence.

  • Vehicle control (DMSO): To ensure that the solvent does not affect cell morphology or viability.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or weak signal	- Incorrect filter set- Staining concentration too low- Incubation time too short- Photobleaching	- Verify filter compatibility with estimated spectra- Increase staining concentration- Increase incubation time- Reduce exposure time and/or excitation light intensity
High background	- Staining concentration too high- Inadequate washing	- Decrease staining concentration- Increase the number and duration of wash steps
Phototoxicity in live cells	- Staining concentration too high- Prolonged exposure to excitation light	- Decrease staining concentration and incubation time- Use the lowest possible excitation light intensity and exposure time
Dye precipitation	- Exceeding solubility in aqueous buffer	- Ensure the final concentration of DMSO is sufficient to maintain solubility (typically <1%)- Vortex the working solution well before adding to cells

Conclusion

2-(Pentyloxy)naphthalene holds promise as a hydrophobic fluorescent probe for cellular imaging. The protocols provided herein offer a starting point for its application in fluorescence microscopy. Due to the limited specific data available for this compound, researchers are encouraged to perform systematic optimization of staining conditions and imaging parameters to achieve the best results for their specific cell type and application.

References

• 1. Metastable Amorphous Dispersions of Hydrophobic Naphthalene Compounds Can Be Formed in Water without Stabilizing Agents via the “Ouzo Effect” - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Naphthalene, 2-methoxy- [webbook.nist.gov]
• 3. Buy 2-Ethoxynaphthalene | 93-18-5 [smolecule.com]
• 4. 2-Ethoxynaphthalene | 93-18-5 [chemicalbook.com]
• 5. chemimpex.com [chemimpex.com]
• 6. benchchem.com [benchchem.com]

Synthesis and Biological Screening of 2-(Pentyloxy)naphthalene Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis and potential biological activities of 2-(pentyloxy)naphthalene and its derivatives. The information is intended to guide researchers in the development of novel therapeutic agents based on the naphthalene (B1677914) scaffold.

Introduction

Naphthalene derivatives represent a versatile class of compounds with a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The lipophilic nature of the naphthalene core makes it a valuable scaffold in medicinal chemistry, allowing for structural modifications to modulate pharmacokinetic and pharmacodynamic properties. The introduction of an alkoxy side chain, such as a pentyloxy group, at the 2-position of the naphthalene ring can further enhance its biological potential. This document outlines the synthesis of these derivatives via the robust Williamson ether synthesis and summarizes their potential for biological screening based on available data for related compounds.

Synthesis of 2-(Pentyloxy)naphthalene Derivatives

The primary method for the synthesis of 2-(pentyloxy)naphthalene and its derivatives is the Williamson ether synthesis.[1][2][3][4] This SN2 reaction involves the reaction of a deprotonated alcohol (alkoxide) with an organohalide.[3] In this case, 2-naphthol (B1666908) is deprotonated with a base to form the 2-naphthoxide ion, which then acts as a nucleophile, attacking an alkyl halide like 1-bromopentane (B41390).

Experimental Protocol: Williamson Ether Synthesis of 2-(Pentyloxy)naphthalene

This protocol is adapted from established procedures for the synthesis of similar 2-alkoxynaphthalene compounds.[1][2][5]

Materials and Reagents:

• 2-Naphthol

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH)

• 1-Bromopentane (or other pentyl halides)

• Ethanol (or other suitable solvent like DMF, DMSO)[6]

• Deionized water

• Dichloromethane (B109758) (for extraction)

• Anhydrous magnesium sulfate (B86663) (for drying)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup and purification

Procedure:

• Formation of the Naphthoxide:

  • In a round-bottom flask, dissolve 2-naphthol (1.0 eq) in ethanol.

  • Add a stoichiometric amount of sodium hydroxide (1.0-1.2 eq) to the solution.

  • Stir the mixture at room temperature until the 2-naphthol has completely dissolved and the sodium 2-naphthoxide has formed. The solution may become colored.

• Alkylation Reaction:

  • To the solution of sodium 2-naphthoxide, add 1-bromopentane (1.0-1.2 eq) dropwise.

  • Attach a reflux condenser and heat the reaction mixture to reflux (the boiling point of the solvent).

  • Maintain the reflux for a period of 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup and Isolation:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the solvent using a rotary evaporator.

  • To the residue, add deionized water and extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash with deionized water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude 2-(pentyloxy)naphthalene can be purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate) or by recrystallization from an appropriate solvent (e.g., ethanol).

Diagram of the Synthesis Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-(Pentyloxy)naphthalene Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-(pentyloxy)naphthalene. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during this Williamson ether synthesis.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis of 2-(pentyloxy)naphthalene.

Question: I am experiencing a very low yield of 2-(pentyloxy)naphthalene. What are the likely causes and how can I improve it?

Answer:

Low yields in the Williamson ether synthesis of 2-(pentyloxy)naphthalene can stem from several factors. A systematic approach to troubleshooting is recommended.

1. Review of Reactants and Reagents:

• Purity of 2-Naphthol (B1666908) and 1-Bromopentane (B41390): Impurities in your starting materials can lead to unwanted side reactions. Ensure the purity of both 2-naphthol and 1-bromopentane. If necessary, purify the starting materials before use.

• Base Quality and Strength: The choice and quality of the base are critical for the deprotonation of 2-naphthol to form the nucleophilic naphthoxide ion.[1][2]

  • Strong Bases: Sodium hydride (NaH) is a common and effective base for this synthesis. Ensure it is fresh and has not been deactivated by improper storage. A gray appearance may indicate deactivation.[3]

  • Weaker Bases: For phenols like 2-naphthol, weaker bases such as potassium carbonate (K₂CO₃) can also be effective, particularly when used with a phase-transfer catalyst.[2][4]

  • Hydroxide (B78521) Bases: While sodium hydroxide (NaOH) or potassium hydroxide (KOH) can be used, they are often less effective in anhydrous organic solvents.[5] However, they can be effective under phase-transfer catalysis conditions.[5]

• Anhydrous Conditions: The Williamson ether synthesis is sensitive to moisture, which can consume the base and hydrolyze the alkyl halide.[3] Ensure all glassware is thoroughly dried and use anhydrous solvents.

2. Optimization of Reaction Conditions:

A summary of the influence of various reaction parameters on the alkylation of naphthol is presented in the table below.

Parameter	Variation	Effect on Yield and Selectivity
Method	Conventional Heating vs. Microwave (MW)	Microwave irradiation can significantly reduce reaction time and may improve yields.[4]
Solvent	Polar Aprotic vs. Protic	Polar aprotic solvents like DMF, acetonitrile, or DMSO are preferred as they accelerate SN2 reactions.[2][5] Protic solvents can solvate the alkoxide ion, slowing the reaction.[2]
Base	Strong (e.g., NaH) vs. Weaker (e.g., K₂CO₃)	Strong bases ensure complete deprotonation. Weaker bases can be effective, especially with phase-transfer catalysis, and may offer better O-selectivity.[2][4]
Temperature	50-100 °C	Higher temperatures can increase the reaction rate but may also promote the competing E2 elimination side reaction.[3][5] It is often best to start at a lower temperature and gradually increase it.[3]
Reaction Time	1-8 hours	The optimal reaction time should be determined by monitoring the reaction's progress using techniques like Thin Layer Chromatography (TLC).[3][5]
Catalyst	None vs. Phase-Transfer Catalyst (e.g., TEBAC)	A phase-transfer catalyst can be beneficial, especially with weaker bases or in solvent-free conditions, by facilitating the transfer of the naphthoxide to the organic phase.[4][5]

3. Minimizing Side Reactions:

• E2 Elimination: The primary competing reaction is the E2 elimination of 1-bromopentane, which is favored by high temperatures and sterically hindered bases.[6] Using a primary alkyl halide like 1-bromopentane helps to minimize this side reaction.[6][7]

• C-Alkylation vs. O-Alkylation: While O-alkylation is desired, C-alkylation of the naphthalene (B1677914) ring can occur. The choice of solvent and base can influence the selectivity. Polar aprotic solvents generally favor O-alkylation.[4]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of 2-(pentyloxy)naphthalene?

A1: The synthesis of 2-(pentyloxy)naphthalene is a Williamson ether synthesis, which proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[1][6] First, a base is used to deprotonate the hydroxyl group of 2-naphthol, forming a nucleophilic sodium 2-naphthoxide. This naphthoxide ion then attacks the primary carbon of 1-bromopentane, displacing the bromide ion and forming the ether product.[1][6]

Q2: Which solvent is best for this synthesis?

A2: Polar aprotic solvents are generally the best choice for Williamson ether synthesis as they can accelerate SN2 reactions.[5] Commonly used solvents include N,N-dimethylformamide (DMF), acetonitrile, and dimethyl sulfoxide (B87167) (DMSO).[2] Acetone can also be a suitable solvent.[8]

Q3: How can I monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction's progress.[3][5] By spotting the reaction mixture on a TLC plate over time, you can observe the consumption of the starting materials (2-naphthol and 1-bromopentane) and the formation of the product, 2-(pentyloxy)naphthalene.

Q4: What is a suitable work-up and purification procedure for 2-(pentyloxy)naphthalene?

A4: A typical work-up procedure involves quenching the reaction, followed by extraction and purification. After the reaction is complete, the mixture is often poured into water or a dilute acid to neutralize any remaining base and precipitate the crude product. The crude product can then be extracted with an organic solvent like diethyl ether. Purification is commonly achieved by recrystallization from a suitable solvent, such as ethanol (B145695).[1][9] Column chromatography can also be used for purification if necessary.

Q5: Can I use a different alkyl halide instead of 1-bromopentane?

A5: Yes, other primary alkyl halides can be used. The reactivity of the alkylating agent depends on the leaving group, with the general order of reactivity being I > Br > Cl > F.[2] Using 1-iodopentane (B145852) would likely increase the reaction rate, but it is a more expensive reagent.[4] Secondary and tertiary alkyl halides should be avoided as they are more prone to elimination reactions.[6][7]

Experimental Protocol: Synthesis of 2-(Pentyloxy)naphthalene

This protocol is a representative example of a Williamson ether synthesis for preparing 2-(pentyloxy)naphthalene.

Materials:

• 2-Naphthol

• Sodium Hydroxide (NaOH)

• 1-Bromopentane

• Ethanol

• Ice-cold water

• 5 mL conical reaction vial

• Spin vane

• Air condenser

• Heating mantle or sand bath

• Syringe

• Small Erlenmeyer flask

• Hirsch funnel and vacuum flask

Procedure:

• Preparation of the Naphthoxide:

  • To a 5 mL conical reaction vial equipped with a spin vane, add 150 mg of 2-naphthol.[9]

  • Add 2.5 mL of ethanol and begin stirring.[9]

  • Add 87 mg of crushed solid sodium hydroxide.[9]

  • Attach an air condenser and heat the mixture to reflux for 10 minutes to form the sodium 2-naphthoxide.[9]

• Alkylation:

  • Allow the solution to cool to approximately 60 °C.[2]

  • Temporarily remove the air condenser and add 0.15 mL of 1-bromopentane via syringe.[2][9]

  • Reattach the air condenser and heat the reaction mixture to reflux for 50 minutes.[2][9]

• Work-up and Isolation:

  • After the reflux period, allow the reaction vial to cool to at least 50 °C.[9]

  • Transfer the contents of the vial to a small Erlenmeyer flask.[9]

  • Add 3-4 chunks of ice followed by approximately 1 mL of ice-cold water to precipitate the solid product.[2][9]

  • Collect the solid product by vacuum filtration using a Hirsch funnel.[9]

  • Wash the solid with 1-2 mL of ice-cold water.[9]

  • Continue to draw air through the solid for 5-10 minutes to aid in drying.[9]

• Purification:

  • The crude product can be further purified by recrystallization from hot ethanol.[1] Dissolve the solid in a minimal amount of hot ethanol, and if necessary, perform a hot filtration to remove any insoluble impurities. Allow the filtrate to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration.

Visualizations

Caption: Experimental workflow for the synthesis of 2-(Pentyloxy)naphthalene.

Caption: Logical troubleshooting workflow for low yield in Williamson ether synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1-Pentyloxy-naphthalene|C15H18O|214.30 g/mol [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Sciencemadness Discussion Board - The synthesis of 1 and 2-naphthols from Napththalene - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. community.wvu.edu [community.wvu.edu]

Technical Support Center: Synthesis of 2-(Pentyloxy)naphthalene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(pentyloxy)naphthalene. Our aim is to help you identify and resolve common impurities and challenges encountered during this synthetic process.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues that may arise during the synthesis of 2-(pentyloxy)naphthalene via the Williamson ether synthesis.

Q1: My reaction yield is lower than expected. What are the common causes?

A1: Low yields in the synthesis of 2-(pentyloxy)naphthalene can be attributed to several factors:

• Incomplete Reaction: The reaction may not have gone to completion. Ensure you are using an adequate reaction time and temperature. Monitoring the reaction by Thin Layer Chromatography (TLC) is recommended to determine the point of completion.

• Suboptimal Base: The base used may not be strong enough to completely deprotonate the 2-naphthol (B1666908), leading to a lower concentration of the reactive naphthoxide nucleophile. Consider using a stronger base like sodium hydride (NaH) if you are using a weaker base like potassium carbonate.

• Side Reactions: The formation of byproducts, particularly through elimination of the alkyl halide, can reduce the yield of the desired ether.[1][2]

• Moisture: The presence of water in the reaction mixture can consume the base and hinder the formation of the naphthoxide. Ensure all glassware is dry and use anhydrous solvents.

Q2: I am observing multiple spots on my TLC plate of the crude product. What are these impurities?

A2: The additional spots on your TLC are likely due to impurities. Based on the Williamson ether synthesis mechanism, the common impurities are:

• Unreacted 2-naphthol: This is a very common impurity if the reaction has not gone to completion or if an insufficient amount of the alkyl halide was used.

• Unreacted 1-Pentyl Halide: If an excess of the alkyl halide is used, it may remain in the crude product.

• Pentene: This is a byproduct of the E2 elimination side reaction of the 1-pentyl halide, which can be promoted by heat and a strong base.[1][2]

• C-Alkylated 2-Naphthol: While less common, alkylation can occur on the naphthalene (B1677914) ring (at the 1-position) instead of the oxygen atom.[2]

Q3: How can I minimize the formation of the pentene byproduct?

A3: To minimize the E2 elimination reaction that forms pentene, consider the following:

• Use a Primary Alkyl Halide: 1-bromopentane (B41390) or 1-iodopentane (B145852) are preferred over secondary or tertiary halides, as they are less prone to elimination.[1]

• Control the Temperature: Lowering the reaction temperature can favor the SN2 substitution over the E2 elimination. However, this may also slow down the desired reaction, so optimization is key.

• Choice of Base: While a strong base is needed, a very hindered or overly strong base might favor elimination.

Q4: My final product is discolored. How can I improve its appearance?

A4: Discoloration can be due to trace impurities or degradation products. Purification by column chromatography followed by recrystallization is often effective in removing colored impurities. The use of activated charcoal during recrystallization can also help to decolorize the product.

Impurity Profile

The following table summarizes the common impurities observed in the synthesis of 2-(pentyloxy)naphthalene, along with their likely origin and typical analytical characteristics.

Impurity	Chemical Structure	Origin	Typical Analytical Signature (GC-MS)
2-Naphthol	C₁₀H₈O	Unreacted starting material	Molecular Ion (M⁺) at m/z 144
1-Bromopentane	C₅H₁₁Br	Unreacted starting material	Molecular Ion (M⁺) at m/z 150/152 (bromine isotope pattern)
Pentene	C₅H₁₀	E2 elimination of 1-bromopentane	Molecular Ion (M⁺) at m/z 70
1-Pentyl-2-naphthol	C₁₅H₁₈O	C-alkylation side reaction	Molecular Ion (M⁺) at m/z 214 (same as product, but different retention time)

Experimental Protocol: Williamson Ether Synthesis of 2-(Pentyloxy)naphthalene

This protocol provides a detailed methodology for the synthesis of 2-(pentyloxy)naphthalene.

Materials:

• 2-Naphthol

• 1-Bromopentane

• Sodium Hydroxide (B78521) (NaOH)

• Ethanol (B145695) (anhydrous)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-naphthol (1.0 eq) in anhydrous ethanol.

• Base Addition: To the stirred solution, add powdered sodium hydroxide (1.1 eq).

• Naphthoxide Formation: Heat the mixture to reflux for 30 minutes to ensure the complete formation of the sodium 2-naphthoxide.[3]

• Alkyl Halide Addition: Slowly add 1-bromopentane (1.2 eq) to the reaction mixture.

• Reaction: Continue to reflux the mixture and monitor the reaction progress by TLC (e.g., using a 9:1 hexane (B92381):ethyl acetate (B1210297) eluent). The reaction is typically complete within 2-4 hours.

• Workup:

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

  • Partition the residue between diethyl ether and water.

  • Separate the organic layer, and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using a gradient of hexane and ethyl acetate.

  • Combine the fractions containing the pure product and remove the solvent to yield 2-(pentyloxy)naphthalene as a solid.

  • For further purification, the product can be recrystallized from a suitable solvent like ethanol or methanol.

Impurity Formation Pathway

The following diagram illustrates the main reaction pathway for the synthesis of 2-(pentyloxy)naphthalene and the competing side reactions that lead to the formation of common impurities.

Figure 1. Reaction scheme for the synthesis of 2-(pentyloxy)naphthalene and the formation of common impurities.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. community.wvu.edu [community.wvu.edu]

troubleshooting low yield in Williamson ether synthesis of 2-(Pentyloxy)naphthalene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the Williamson ether synthesis of 2-(pentyloxy)naphthalene.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the Williamson ether synthesis of 2-(pentyloxy)naphthalene?

A1: The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. In the first step, a base is used to deprotonate the hydroxyl group of 2-naphthol (B1666908), forming a nucleophilic 2-naphthoxide anion. This anion then attacks the primary carbon of 1-bromopentane (B41390), displacing the bromide leaving group to form the ether product, 2-(pentyloxy)naphthalene.[1][2][3]

Q2: What are the common side reactions that can lead to low yield?

A2: The primary side reactions are:

• C-alkylation: The 2-naphthoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites (the oxygen and a carbon on the naphthalene (B1677914) ring). Alkylation at the carbon atom leads to the formation of a C-alkylated byproduct instead of the desired O-alkylated ether.[4][5] Protic solvents can favor C-alkylation by solvating the oxygen of the naphthoxide, making the carbon a more accessible nucleophilic site.[4]

• Elimination (E2): Although less likely with a primary alkyl halide like 1-bromopentane, the use of a sterically hindered or very strong base can promote the E2 elimination of HBr from 1-bromopentane to form pentene, especially at higher temperatures.[1][6]

Q3: How does the choice of base affect the reaction?

A3: The base is crucial for deprotonating the 2-naphthol. For phenols like 2-naphthol, moderately strong bases such as sodium hydroxide (B78521) (NaOH), potassium hydroxide (KOH), or potassium carbonate (K₂CO₃) are typically sufficient.[2] Very strong bases like sodium hydride (NaH) can be used but may increase the risk of elimination side reactions. The choice of base can also influence the reaction rate and selectivity.

Q4: What is the role of a phase-transfer catalyst (PTC)?

A4: A phase-transfer catalyst, such as a quaternary ammonium (B1175870) salt, can be used to increase the yield and reaction rate, especially in a two-phase system (e.g., a solid base in an organic solvent). The PTC facilitates the transfer of the naphthoxide anion from the solid or aqueous phase to the organic phase where the alkyl halide is, thereby increasing the effective concentration of the nucleophile and accelerating the SN2 reaction.

Troubleshooting Guide

Problem: Low or no yield of 2-(pentyloxy)naphthalene.

Below is a systematic guide to troubleshoot a low-yielding Williamson ether synthesis of 2-(pentyloxy)naphthalene.

Potential Cause	Suggested Solution
Incomplete Deprotonation of 2-Naphthol	- Ensure the base is of good quality and used in at least a stoichiometric amount (or slight excess).- If using a weaker base like K₂CO₃, consider switching to a stronger base like NaOH or KOH.- Ensure adequate reaction time for the deprotonation step before adding the 1-bromopentane.
Prevalence of C-Alkylation Side Reaction	- Use a polar aprotic solvent such as DMF or acetonitrile (B52724) instead of a protic solvent like ethanol (B145695).[4]- Lowering the reaction temperature may favor O-alkylation.
Elimination of 1-Bromopentane	- Avoid using excessively strong or sterically hindered bases.- Maintain a moderate reaction temperature (typically 50-80 °C).[1]
Poor Solubility of Reactants	- If using a solid base, ensure vigorous stirring.- Consider using a solvent that dissolves all reactants well, such as DMF.- The use of a phase-transfer catalyst can help overcome solubility issues.
Low Reactivity of Alkyl Halide	- While 1-bromopentane is generally reactive, ensure it is not degraded. Using fresh or purified 1-bromopentane is recommended.- Consider switching to 1-iodopentane, which is a better leaving group, though it is more expensive.
Presence of Water in the Reaction	- Ensure all glassware is thoroughly dried.- Use anhydrous solvents if possible, as water can protonate the naphthoxide, reducing its nucleophilicity.
Insufficient Reaction Time or Temperature	- Monitor the reaction progress using Thin Layer Chromatography (TLC).- Typical reaction times are 1-8 hours at 50-100 °C.[1] If the reaction is proceeding slowly, consider increasing the temperature or reaction time.

Data Presentation

The following tables summarize how reaction conditions can influence the yield and selectivity in the Williamson ether synthesis of naphthyl ethers.

Table 1: Effect of Base on the Conversion of 2-Naphthol in Vapor Phase Methylation

Note: This data is for a vapor-phase reaction with methanol, but it illustrates the trend of alkali metal basicity.

Catalyst (Base on Silica Support)	2-Naphthol Conversion (%)	2-Methoxynaphthalene Selectivity (%)
Li/SiO₂	70	89.1
Na/SiO₂	82	68.0
K/SiO₂	91	57.0
Cs/SiO₂	98	50.1

Data adapted from a study on vapor-phase O-methylation of 2-naphthol.[5]

Table 2: General Yield Ranges for Williamson Ether Synthesis

Reaction Conditions	Typical Yield Range (%)
Standard Laboratory Synthesis	50 - 95[1]
Microwave-Assisted Synthesis	20 - 55 (with reduced reaction time)[1]

Experimental Protocols

Protocol: Synthesis of 2-(Pentyloxy)naphthalene

This protocol is adapted from the synthesis of 2-butoxynaphthalene.[2]

Materials:

• 2-Naphthol

• 1-Bromopentane

• Sodium Hydroxide (NaOH)

• Ethanol

• Ice

• Water

Procedure:

• Deprotonation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-naphthol (1.0 eq) in ethanol. Add crushed solid sodium hydroxide (2.0 eq).

• Heat the mixture to reflux for 10-15 minutes to ensure the complete formation of the sodium 2-naphthoxide.

• Alkylation: Cool the reaction mixture slightly and then add 1-bromopentane (1.2-1.5 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux for 1-2 hours. Monitor the reaction progress by TLC.

• Work-up and Isolation: After the reaction is complete, cool the flask to room temperature.

• Pour the reaction mixture into a beaker containing ice-water to precipitate the crude product.

• Collect the solid product by vacuum filtration and wash it with cold water.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol or a hexane/ethyl acetate (B1210297) mixture) to obtain pure 2-(pentyloxy)naphthalene.

• Dry the purified product and determine the yield and melting point.

Visualizations

Caption: SN2 mechanism for the synthesis of 2-(pentyloxy)naphthalene.

Caption: A logical workflow for troubleshooting low yield.

Caption: General experimental workflow for the synthesis.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. community.wvu.edu [community.wvu.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pharmaxchange.info [pharmaxchange.info]
• 5. researchgate.net [researchgate.net]
• 6. ppor.az [ppor.az]

Technical Support Center: Purification of 2-(Pentyloxy)naphthalene by Column Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 2-(pentyloxy)naphthalene using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the general principle behind the purification of 2-(pentyloxy)naphthalene by column chromatography?

A1: Column chromatography is a purification technique that separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase. For 2-(pentyloxy)naphthalene, a relatively non-polar compound, normal-phase chromatography is typically employed. In this setup, a polar stationary phase (like silica (B1680970) gel) is used with a non-polar mobile phase (eluent). As the mobile phase moves through the column, 2-(pentyloxy)naphthalene, being less polar, will travel down the column faster than more polar impurities, which will adhere more strongly to the stationary phase. This difference in migration rates allows for the separation and isolation of the desired compound.

Q2: What are the key properties of 2-(pentyloxy)naphthalene relevant to its purification?

A2: Understanding the physicochemical properties of 2-(pentyloxy)naphthalene is crucial for successful purification.

Property	Value/Description	Implication for Purification
Molecular Formula	C₁₅H₁₈O	Influences molecular weight and polarity.
Molecular Weight	214.30 g/mol [1]	Relevant for characterization after purification.
XLogP3	5.3[1]	This high value indicates low polarity (lipophilic), suggesting it will elute with non-polar mobile phases.
Appearance	Expected to be a solid or oil at room temperature.	Affects how the sample is loaded onto the column.
Solubility	Soluble in non-polar organic solvents like hexane (B92381) and moderately polar solvents like ethyl acetate (B1210297).[2]	Guides the choice of solvents for sample loading and the mobile phase.

Q3: How do I select an appropriate solvent system (mobile phase) for the separation?

A3: The choice of the mobile phase is critical for achieving good separation. A common approach for non-polar compounds like 2-(pentyloxy)naphthalene is to use a mixture of a non-polar solvent and a slightly more polar solvent.

• Initial Screening with Thin-Layer Chromatography (TLC): Before running a column, it is essential to determine the optimal solvent system using TLC.[3] The ideal mobile phase should provide a retention factor (Rf) value for 2-(pentyloxy)naphthalene between 0.2 and 0.4.[4] This range ensures that the compound moves down the column at a reasonable rate, allowing for good separation from impurities.

• Common Solvent Systems: A mixture of hexane and ethyl acetate is a good starting point.[4] You can vary the ratio to achieve the desired Rf value. For instance, start with a high hexane to ethyl acetate ratio (e.g., 95:5) and gradually increase the proportion of ethyl acetate if the compound is not moving sufficiently up the TLC plate.

Q4: What are the best practices for packing a chromatography column?

A4: A well-packed column is essential for high-resolution separation. The goal is to create a uniform, homogenous bed of the stationary phase without any cracks, air bubbles, or channels.[4]

• Slurry Packing: For silica gel, the wet slurry packing method is generally recommended.[4] This involves making a slurry of the silica gel in the initial, least polar mobile phase and pouring it into the column.

• Uniformity: Gently tapping the column as the silica settles helps to create a more uniform packing.

• Avoid Running Dry: It is crucial to ensure that the solvent level never drops below the top of the stationary phase, as this can introduce air bubbles and crack the column bed, leading to poor separation.[4]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor or No Separation of 2-(Pentyloxy)naphthalene from Impurities	Inappropriate Mobile Phase: The polarity of the eluent may be too high or too low, resulting in co-elution with impurities.	Optimize the Mobile Phase using TLC: Test a range of solvent systems with varying polarities. A gradual increase in polarity (gradient elution) during the column run can also improve separation.[4] Start with a very non-polar solvent (e.g., 100% hexane) to elute highly non-polar impurities before increasing the polarity to elute the target compound.
Column Overloading: Loading too much sample onto the column can lead to broad bands and poor separation.	Reduce the Sample Load: As a general rule, the amount of crude sample should be about 1-5% of the weight of the stationary phase.
Improperly Packed Column: Channels or cracks in the silica gel bed will result in uneven solvent flow and band broadening.	Repack the Column: Ensure the column is packed uniformly as a slurry and is never allowed to run dry. Adding a layer of sand on top of the silica can help prevent disturbance when adding the mobile phase.[4]
The Compound Elutes Too Quickly (High Rf)	Mobile Phase is Too Polar: The eluent is too effective at moving the compound down the column.	Decrease the Polarity of the Mobile Phase: Increase the proportion of the non-polar solvent (e.g., hexane) in your eluent mixture.
The Compound Elutes Too Slowly or Not at All (Low Rf)	Mobile Phase is Not Polar Enough: The eluent does not have sufficient strength to displace the compound from the stationary phase.	Increase the Polarity of the Mobile Phase: Gradually increase the proportion of the more polar solvent (e.g., ethyl acetate) in your eluent mixture.
Streaking or Tailing of the Compound Band	Insoluble Sample: The sample was not fully dissolved when loaded onto the column.	Ensure Complete Dissolution: Dissolve the sample in a minimal amount of the mobile phase or a slightly more polar solvent in which it is highly soluble. If solubility is an issue, consider the dry loading method.
Interaction with Silica Gel: Although less common for non-polar compounds, interactions with the acidic silanol (B1196071) groups on the silica surface can sometimes cause tailing.	Use Deactivated Silica or a Different Stationary Phase: If tailing persists, consider using a deactivated (end-capped) silica gel or an alternative stationary phase like alumina.
Sample Overloading: Too much sample can also cause tailing.	Reduce the amount of sample loaded onto the column.
Cracked or Channeled Column Bed	Column Ran Dry: The solvent level dropped below the top of the silica bed.	Always maintain the solvent level above the silica gel. Adding a layer of sand on top can act as a buffer.[4]
Disturbance During Solvent/Sample Addition: Careless addition of solvent or sample can disrupt the top of the column bed.	Add solvents and the sample gently down the side of the column.

Experimental Protocols

Detailed Methodology for Column Chromatography Purification of 2-(Pentyloxy)naphthalene

This protocol provides a general guideline. The specific parameters, particularly the mobile phase composition, should be optimized based on TLC analysis of your crude product.

1. Materials:

• Crude 2-(pentyloxy)naphthalene product

• Silica gel (230-400 mesh for flash chromatography)

• Hexane

• Ethyl acetate

• Glass column with a stopcock

• Cotton or glass wool

• Sand (acid-washed)

• Collection tubes/flasks

2. Column Preparation (Wet Slurry Method):

• Place a small plug of cotton or glass wool at the bottom of the column to support the packing.

• Add a small layer of sand over the plug.

• Clamp the column vertically to a stand.

• In a beaker, prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 98:2 hexane:ethyl acetate).

• Pour the slurry into the column. Gently tap the column to help the silica pack evenly and dislodge any air bubbles.

• Open the stopcock to allow the solvent to drain, collecting it for reuse. As the silica packs, continuously add more slurry until the desired column height is reached (typically 15-20 cm for a standard lab-scale purification).

• Ensure the solvent level never drops below the top of the silica gel.[4]

• Once the silica has settled, add a thin layer of sand on top to protect the surface of the stationary phase.

• Drain the solvent until it is just level with the top of the sand layer.

3. Sample Loading:

• Wet Loading: Dissolve the crude 2-(pentyloxy)naphthalene in a minimal amount of the mobile phase. Using a pipette, carefully add the solution to the top of the column, allowing it to absorb into the sand layer.

• Dry Loading (for samples with poor solubility): Dissolve the crude product in a suitable volatile solvent. Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the column.

4. Elution and Fraction Collection:

• Carefully add the mobile phase to the top of the column.

• Open the stopcock and begin collecting fractions.

• Apply gentle pressure to the top of the column (flash chromatography) to achieve a steady flow rate.

• Start with a low polarity mobile phase (e.g., 98:2 hexane:ethyl acetate) and gradually increase the polarity (gradient elution) if necessary to elute the 2-(pentyloxy)naphthalene.

• Collect fractions of a consistent volume.

5. Analysis of Fractions:

• Analyze the collected fractions by TLC to identify which ones contain the purified 2-(pentyloxy)naphthalene.

• Combine the pure fractions.

• Evaporate the solvent to obtain the purified product.

Visualizations

Caption: Workflow for the purification of 2-(pentyloxy)naphthalene.

Caption: Troubleshooting logic for common column chromatography issues.

References

• 1. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. quora.com [quora.com]
• 3. Home Page [chem.ualberta.ca]
• 4. benchchem.com [benchchem.com]

stability issues of 2-(Pentyloxy)naphthalene in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2-(Pentyloxy)naphthalene in solution. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the potential stability issues for 2-(Pentyloxy)naphthalene in solution?

While specific stability data for 2-(Pentyloxy)naphthalene is limited in publicly available literature, potential stability issues can be inferred from the chemical structure and data on related naphthalene (B1677914) compounds. Key concerns include:

• Hydrolytic Degradation: The ether linkage in the pentyloxy group could be susceptible to hydrolysis under strong acidic or basic conditions, although it is generally stable at neutral pH.

• Oxidative Degradation: The naphthalene ring system can be susceptible to oxidation, particularly when exposed to oxidizing agents, high temperatures, or UV light. This can lead to the formation of naphthoquinones and other oxygenated derivatives.

• Photodegradation: Naphthalene and its derivatives are known to undergo photodegradation upon exposure to UV light.[1] This can involve complex reactions, including oxidation and polymerization, leading to discoloration and the formation of various degradation products.[2]

• Solubility Issues: Like many naphthalene derivatives, 2-(Pentyloxy)naphthalene has low aqueous solubility.[3] In less optimal solvents or at high concentrations, it may precipitate out of solution over time, especially with temperature fluctuations.

Q2: What are the likely degradation products of 2-(Pentyloxy)naphthalene?

Based on the degradation pathways of similar compounds, potential degradation products could include:

• 2-Naphthol (B1666908): Formed via hydrolysis of the ether bond.

• Naphthoquinones: Resulting from oxidation of the naphthalene ring.

• Photodegradation Products: A complex mixture of smaller, volatile compounds (e.g., carboxylic acids, aldehydes) and higher molecular weight oligomers can be formed upon exposure to light.[1]

Q3: How can I assess the stability of my 2-(Pentyloxy)naphthalene solution?

A comprehensive stability study should be performed under your specific experimental conditions. Key analytical techniques for monitoring the stability include:

• High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating and quantifying the parent compound and its degradation products.[4][5] A stability-indicating HPLC method should be developed and validated.

• Mass Spectrometry (MS): When coupled with HPLC (LC-MS), it can be used to identify unknown degradation products by providing molecular weight and fragmentation information.[6]

• UV-Vis Spectroscopy: Changes in the UV-Vis spectrum can indicate degradation, although this method is less specific than HPLC.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide detailed structural information about degradation products.[4]

Troubleshooting Guides

Issue	Possible Cause	Troubleshooting Steps
Precipitation or Cloudiness in Solution	- Poor solubility in the chosen solvent.- Change in temperature.- Evaporation of a co-solvent.	- Solvent Selection: Ensure 2-(Pentyloxy)naphthalene is fully soluble in the chosen solvent system at the desired concentration. Consider using a co-solvent like DMSO or DMF for aqueous solutions.- Temperature Control: Store solutions at a constant, controlled temperature.- Filtration: If precipitation is observed, filter the solution through a 0.22 µm filter before use to remove any undissolved material.
Discoloration (e.g., yellowing) of the Solution	- Oxidative degradation.- Photodegradation.	- Inert Atmosphere: Prepare and store solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.- Light Protection: Store solutions in amber vials or protect them from light to prevent photodegradation.[1]- Antioxidants: Consider the addition of a suitable antioxidant if compatible with your experimental system.
Change in pH of the Solution	- Formation of acidic degradation products.	- Monitor pH: Regularly check the pH of your stock and working solutions.- Buffering: Use a buffered solvent system appropriate for your experimental pH range to maintain stability.
Inconsistent Experimental Results	- Degradation of the stock or working solution.	- Fresh Solutions: Prepare fresh working solutions from a solid stock before each experiment.- Stability Study: Perform a short-term stability study under your experimental conditions to determine how long your solutions remain viable.- Proper Storage: Store stock solutions under recommended conditions (see Q4 in FAQs).

Experimental Protocols

A detailed experimental protocol for assessing the stability of a compound in solution is crucial. Below is a general workflow.

General Stability Study Protocol

• Solution Preparation: Prepare a stock solution of 2-(Pentyloxy)naphthalene in the desired solvent at a known concentration.

• Stress Conditions: Aliquot the stock solution into several vials and expose them to various stress conditions, such as:

  • Acidic/Basic Conditions: Adjust the pH with HCl or NaOH.

  • Oxidative Conditions: Add a low concentration of hydrogen peroxide.

  • Thermal Stress: Store at elevated temperatures (e.g., 40°C, 60°C).

  • Photostability: Expose to a controlled light source (e.g., a photostability chamber).

• Time Points: At specified time points (e.g., 0, 24, 48, 72 hours), withdraw a sample from each condition.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method.

• Data Evaluation:

  • Quantify the remaining percentage of 2-(Pentyloxy)naphthalene.

  • Identify and quantify any significant degradation products.

  • Determine the degradation rate under each condition.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Potential degradation pathways for 2-(Pentyloxy)naphthalene.

References

• 1. Photodegradation of naphthalene-derived particle oxidation products - Environmental Science: Atmospheres (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 5. Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]

preventing side reactions in the synthesis of 2-(Pentyloxy)naphthalene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing side reactions during the synthesis of 2-(pentyloxy)naphthalene.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route to 2-(pentyloxy)naphthalene?

A1: The most common and direct method for the synthesis of 2-(pentyloxy)naphthalene is the Williamson ether synthesis. This reaction involves the deprotonation of 2-naphthol (B1666908) to form the 2-naphthoxide ion, which then acts as a nucleophile to displace a halide from 1-bromopentane (B41390) or another suitable pentyl derivative.

Q2: What are the most common side reactions observed in this synthesis?

A2: The principal side reaction is the C-alkylation of the 2-naphthoxide ion, which competes with the desired O-alkylation. The 2-naphthoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen atom and the carbon atoms of the naphthalene (B1677914) ring (primarily at the C1 position). This results in the formation of 1-pentylnaphthalen-2-ol as an undesired byproduct.

Q3: How does the choice of solvent affect the outcome of the reaction?

A3: The solvent plays a crucial role in determining the ratio of O-alkylation to C-alkylation. Polar aprotic solvents, such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO), are recommended to favor the desired O-alkylation.[1] In contrast, protic solvents like water, ethanol (B145695), or trifluoroethanol can solvate the oxygen atom of the naphthoxide ion through hydrogen bonding. This shielding of the oxygen atom hinders O-alkylation and promotes the competing C-alkylation reaction.[1][2]

Q4: What is the role of the base in this reaction, and how does it influence side products?

A4: The base is required to deprotonate the 2-naphthol to form the reactive 2-naphthoxide nucleophile. Common bases include sodium hydroxide (B78521) (NaOH), potassium hydroxide (KOH), and potassium carbonate (K₂CO₃). The nature of the counter-ion of the base can influence the O-/C-alkylation ratio. Larger, softer cations like potassium (K⁺) and cesium (Cs⁺) tend to associate less tightly with the oxygen of the naphthoxide, leaving it more available for O-alkylation.

Q5: Can a phase-transfer catalyst (PTC) be beneficial in this synthesis?

A5: Yes, a phase-transfer catalyst, such as a quaternary ammonium (B1175870) salt, can be advantageous. It facilitates the transfer of the naphthoxide anion from an aqueous or solid phase to the organic phase where the alkylating agent is located, thereby increasing the reaction rate. The use of a PTC can also allow for the use of less hazardous and more environmentally friendly solvent systems, such as a biphasic water-dichloromethane system, and can lead to higher yields and fewer byproducts.[3][4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of 2-(pentyloxy)naphthalene	Incomplete deprotonation of 2-naphthol.	Ensure a stoichiometric amount or slight excess of a strong enough base is used.
Reaction temperature is too low.	Increase the reaction temperature, typically to the reflux temperature of the solvent.
Reaction time is insufficient.	Monitor the reaction progress using Thin Layer Chromatography (TLC) and extend the reaction time if necessary.
Significant formation of 1-pentylnaphthalen-2-ol (C-alkylation product)	Use of a protic solvent (e.g., ethanol, water).	Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile.[1][5]
Inappropriate choice of base.	Consider using a base with a larger counter-ion, such as potassium carbonate or cesium carbonate.
Presence of unreacted 2-naphthol in the final product	Insufficient amount of base or alkylating agent.	Use a slight excess (1.1-1.2 equivalents) of the alkylating agent. Ensure complete deprotonation of the 2-naphthol.
Reaction not driven to completion.	Increase reaction time and/or temperature.
Difficulty in purifying the product	The product and C-alkylated byproduct have similar polarities.	Utilize column chromatography with a suitable eluent system (e.g., hexane/ethyl acetate) to separate the isomers. Recrystallization from a suitable solvent like methanol (B129727) or ethanol can also be effective.

Quantitative Data Summary

The following table summarizes the influence of reaction conditions on the selectivity of alkylation of naphthoxide ions. While specific data for 1-bromopentane is limited in the literature, the data for benzyl (B1604629) bromide serves as a representative example of the solvent effect on O- versus C-alkylation.

Alkylating Agent	Base	Solvent	O-Alkylation Product Yield	C-Alkylation Product Yield	Reference
Benzyl Bromide	Sodium Naphthoxide	DMF	Major Product	Minor Product	[1]
Benzyl Bromide	Sodium Naphthoxide	Trifluoroethanol (TFE)	Minor Product	Major Product	[1]

Experimental Protocols

Key Experiment: Synthesis of 2-(Pentyloxy)naphthalene via Williamson Ether Synthesis

This protocol is adapted from established procedures for the Williamson ether synthesis of analogous 2-alkoxynaphthalenes.

Materials:

• 2-Naphthol

• 1-Bromopentane

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-naphthol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous DMF.

• Addition of Alkylating Agent: Stir the mixture at room temperature for 15 minutes. Then, add 1-bromopentane (1.2 eq) dropwise to the suspension.

• Reaction: Heat the reaction mixture to 80-90 °C and maintain this temperature with stirring for 4-6 hours, or until TLC analysis indicates the consumption of the 2-naphthol.

• Work-up: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic extracts and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to separate the desired 2-(pentyloxy)naphthalene from any C-alkylated byproduct and unreacted starting materials. Further purification can be achieved by recrystallization from methanol or ethanol.

Visualizations

Caption: Williamson ether synthesis of 2-(pentyloxy)naphthalene.

Caption: Influence of solvent on O- vs. C-alkylation.

Caption: A decision-making workflow for troubleshooting low product yield.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pharmaxchange.info [pharmaxchange.info]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Naphthalenes and 2-Naphthols by the Electrophilic Cyclization of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. home.sandiego.edu [home.sandiego.edu]

Technical Support Center: Improving the Purity of 2-(Pentyloxy)naphthalene

Welcome to the technical support center for the purification of 2-(Pentyloxy)naphthalene. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve high-purity 2-(Pentyloxy)naphthalene in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis and purification of 2-(Pentyloxy)naphthalene, which is commonly prepared via the Williamson ether synthesis.

Q1: What are the most likely impurities in my crude 2-(Pentyloxy)naphthalene?

A1: Crude 2-(Pentyloxy)naphthalene synthesized via the Williamson ether synthesis from 2-naphthol (B1666908) and a pentyl halide (e.g., 1-bromopentane) may contain the following impurities:

• Unreacted Starting Materials: 2-naphthol and the pentyl halide.

• Elimination Byproduct: Pentene, formed through a competing E2 elimination reaction, especially if using secondary or tertiary pentyl halides.[1][2]

• C-Alkylated Naphthol: Although O-alkylation is generally favored for phenoxides, some C-alkylation on the naphthalene (B1677914) ring can occur.

• Residual Base: Inorganic bases such as sodium hydroxide (B78521) (NaOH) or potassium carbonate (K₂CO₃) used to deprotonate the 2-naphthol.

• Solvent Residue: Solvents used in the reaction, such as ethanol, N,N-dimethylformamide (DMF), or acetonitrile (B52724).

Q2: My crude product is an oil or a low-melting solid with a brownish tint. What is the best initial purification step?

A2: An initial acid-base workup is recommended to remove the majority of unreacted 2-naphthol and the inorganic base. Dissolve the crude product in a water-immiscible organic solvent like diethyl ether or ethyl acetate (B1210297) and wash with a dilute aqueous sodium hydroxide solution to remove the acidic 2-naphthol. Subsequently, wash with water and brine, then dry the organic layer and evaporate the solvent. The brownish color may be due to oxidation products of 2-naphthol, which can often be removed by recrystallization or column chromatography.

Q3: I'm struggling with a low yield in my Williamson ether synthesis. What are the common causes?

A3: Low yields can be attributed to several factors, including incomplete reaction, side reactions, or issues with the reaction conditions.[3] Consider the following:

• Incomplete Deprotonation of 2-Naphthol: Ensure you are using a sufficiently strong base and appropriate stoichiometry to fully convert 2-naphthol to the more nucleophilic naphthoxide.

• Competing Elimination Reaction: The use of sterically hindered pentyl halides can favor the E2 elimination pathway, producing pentene instead of the desired ether. Using a primary pentyl halide like 1-bromopentane (B41390) is recommended.[1][2]

• Reaction Temperature: While higher temperatures can increase the reaction rate, they can also promote elimination. Optimization of the reaction temperature is crucial.

• Choice of Solvent: Polar aprotic solvents like DMF or acetonitrile can enhance the nucleophilicity of the naphthoxide and improve the reaction rate.[4]

Q4: How can I effectively remove the unreacted 2-naphthol?

A4: Besides the acid-base wash described in Q2, both recrystallization and column chromatography are effective methods. 2-naphthol is more polar than 2-(Pentyloxy)naphthalene due to its hydroxyl group. This difference in polarity allows for a good separation by column chromatography. During recrystallization, selecting a solvent system where 2-naphthol is either much more or much less soluble than the product can lead to its effective removal.

Q5: What are the best analytical techniques to assess the purity of my 2-(Pentyloxy)naphthalene?

A5: The purity of 2-(Pentyloxy)naphthalene can be effectively determined using the following techniques:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method, typically with a C18 column and a mobile phase of acetonitrile and water, can provide excellent separation of the product from its impurities.[5][6]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for both qualitative and quantitative analysis, allowing for the separation and identification of volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the desired product and help identify and quantify impurities by comparing the integration of characteristic peaks.

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient method to qualitatively assess the purity of your product and to determine the optimal solvent system for column chromatography.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general guideline for the recrystallization of 2-(Pentyloxy)naphthalene. The choice of solvent is critical and may require some optimization.

Materials:

• Crude 2-(Pentyloxy)naphthalene

• Recrystallization solvent (e.g., methanol, ethanol, or a mixed solvent system like hexane (B92381)/ethyl acetate)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Methodology:

• Solvent Selection: In a small test tube, test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 2-(Pentyloxy)naphthalene in an Erlenmeyer flask. Add a minimal amount of the chosen hot recrystallization solvent until the solid just dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration by quickly passing the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated Erlenmeyer flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The formation of crystals should be observed. For maximum yield, you can further cool the flask in an ice bath.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a vacuum oven or air dry on a watch glass.

Protocol 2: Purification by Column Chromatography

Column chromatography is highly effective for separating compounds with different polarities.

Materials:

• Crude 2-(Pentyloxy)naphthalene

• Silica (B1680970) gel (230-400 mesh)

• Non-polar solvent (e.g., hexane or heptane)

• Polar solvent (e.g., ethyl acetate or dichloromethane)

• Chromatography column

• Collection tubes

Methodology:

• Solvent System Selection: Use Thin-Layer Chromatography (TLC) to determine the optimal solvent system (mobile phase). A good solvent system will give your product an Rf value of approximately 0.3-0.4 and show good separation from impurities.[7] A good starting point is a mixture of hexane and ethyl acetate.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into the column and allow the silica to pack evenly, ensuring no air bubbles are trapped.[8]

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and carefully load it onto the top of the silica gel column.

• Elution: Begin eluting the column with the non-polar solvent. The less polar impurities will elute first.

• Gradient Elution (Optional): If necessary, gradually increase the polarity of the mobile phase by increasing the proportion of the more polar solvent. This will help to elute the 2-(Pentyloxy)naphthalene.

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis of Fractions: Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-(Pentyloxy)naphthalene.

Data Presentation

Table 1: Troubleshooting Guide for 2-(Pentyloxy)naphthalene Purification

Issue	Potential Cause	Recommended Solution
Low Yield after Recrystallization	- Product is too soluble in the cold solvent.- Too much solvent was used.- Premature crystallization during hot filtration.	- Choose a different solvent or a mixed solvent system.- Use the minimum amount of hot solvent to dissolve the product.- Use pre-heated glassware for hot filtration.
Oily Product after Recrystallization	- The boiling point of the solvent is higher than the melting point of the product.- Presence of impurities that lower the melting point.	- Select a solvent with a lower boiling point.- Perform an initial purification step like an acid-base wash or column chromatography.
Poor Separation in Column Chromatography	- Inappropriate solvent system.- Column was overloaded.- Column was packed improperly.	- Optimize the mobile phase using TLC.- Use a larger column or less sample.- Repack the column carefully to avoid channels and cracks.[9]
Product Elutes with Impurities	- Impurities have similar polarity to the product.	- Use a shallower solvent gradient during elution.- Try a different stationary phase (e.g., alumina) or a different solvent system.

Table 2: Analytical Data for Purity Assessment

Technique	Parameter	Expected Result for Pure 2-(Pentyloxy)naphthalene
HPLC (Reverse Phase)	Retention Time	A single, sharp peak. The exact retention time will depend on the specific column and mobile phase conditions.
GC-MS	Mass Spectrum	Molecular Ion (M⁺) at m/z 214. Key fragments corresponding to the loss of the pentyl group or other characteristic fragments.
¹H NMR (CDCl₃)	Chemical Shifts (δ)	Aromatic protons on the naphthalene ring, a triplet for the -OCH₂- group, multiplets for the other methylene (B1212753) groups of the pentyl chain, and a triplet for the terminal methyl group.
¹³C NMR (CDCl₃)	Chemical Shifts (δ)	Characteristic signals for the aromatic carbons of the naphthalene ring and the aliphatic carbons of the pentyloxy group.[10]
Melting Point	Range	A sharp melting point range. The exact temperature will depend on the purity.

Mandatory Visualization

Caption: Experimental workflow for the purification and analysis of 2-(Pentyloxy)naphthalene.

Caption: Troubleshooting logic for the purification of 2-(Pentyloxy)naphthalene.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Separation of (2-(Pentyloxy)ethyl)benzene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 7. columbia.edu [columbia.edu]
• 8. web.uvic.ca [web.uvic.ca]
• 9. benchchem.com [benchchem.com]
• 10. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-(Pentyloxy)naphthalene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(pentyloxy)naphthalene. The information is presented in a question-and-answer format to directly address potential challenges, particularly those encountered during scale-up.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-(pentyloxy)naphthalene?

The most prevalent and well-established method is the Williamson ether synthesis. This reaction involves the deprotonation of 2-naphthol (B1666908) with a suitable base to form the 2-naphthoxide anion, which then acts as a nucleophile and reacts with a pentyl halide (e.g., 1-bromopentane (B41390) or 1-iodopentane) to form the desired ether product. This method is an S(_N)2 reaction.

Q2: What are the critical parameters to control during the synthesis?

Several parameters are crucial for a successful synthesis:

• Choice of Base: A strong enough base is required to fully deprotonate the 2-naphthol. Common choices include sodium hydroxide (B78521) (NaOH), potassium hydroxide (KOH), and sodium hydride (NaH).

• Solvent Selection: Polar aprotic solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), or acetonitrile (B52724) are generally preferred as they effectively solvate the cation of the alkoxide, making the naphthoxide anion more nucleophilic.

• Reaction Temperature: The temperature can influence the reaction rate and the prevalence of side reactions. Lower temperatures generally favor the desired S(_N)2 reaction over elimination side reactions.

• Purity of Reactants: The purity of 2-naphthol and the pentyl halide is critical to avoid introducing impurities that can be difficult to remove from the final product.

Q3: What are the primary side reactions to be aware of, especially during scale-up?

The two main competing side reactions are:

• C-alkylation: The naphthoxide ion is an ambident nucleophile, meaning it can react at the oxygen (O-alkylation, desired) or at a carbon atom of the aromatic ring (C-alkylation, undesired). The choice of solvent can significantly influence the ratio of O- to C-alkylation.

• Elimination (E2): The pentyl halide can undergo an elimination reaction in the presence of the basic naphthoxide to form pentene. This is more likely with secondary or tertiary halides, but can also occur with primary halides at higher temperatures.

Q4: How does the choice of solvent affect the O- versus C-alkylation ratio?

Polar aprotic solvents (e.g., DMF, DMSO) tend to favor O-alkylation. In contrast, protic solvents (e.g., ethanol, water) can solvate the oxygen of the naphthoxide through hydrogen bonding, making it less available for reaction and thus increasing the proportion of C-alkylation.

Troubleshooting Guide

Problem: Low Yield of 2-(Pentyloxy)naphthalene

Possible Cause	Suggested Solution
Incomplete Deprotonation of 2-Naphthol	Ensure a sufficiently strong and stoichiometric amount of base is used. Consider using a stronger base like sodium hydride (NaH) if weaker bases like NaOH or KOH are ineffective.
Competing Elimination Reaction	Use a primary pentyl halide (e.g., 1-bromopentane). Maintain a lower reaction temperature to favor the S(_N)2 pathway over the E2 pathway.
Steric Hindrance	Ensure the use of a primary, unhindered pentyl halide.
Reaction Time is Too Short	Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure it has gone to completion. Typical reaction times can range from 1 to 8 hours.
Poor Solubility of Reactants	At larger scales, ensure adequate agitation to maintain a homogeneous reaction mixture. Consider the use of a phase-transfer catalyst (e.g., a quaternary ammonium (B1175870) salt) to improve the solubility and reactivity of the naphthoxide in the organic phase.

Problem: Presence of Significant Impurities

Impurity	Source	Mitigation and Removal
Unreacted 2-Naphthol	Incomplete reaction or insufficient pentyl halide.	Wash the crude product with an aqueous base (e.g., 5% NaOH) to remove the acidic 2-naphthol. Monitor the reaction to completion.
C-Alkylated Byproducts	Reaction at the carbon of the naphthalene (B1677914) ring.	Use a polar aprotic solvent (DMF, DMSO). Control the reaction temperature. Purification can be challenging; chromatography may be required.
Pentene	Elimination side reaction.	Use a primary pentyl halide and lower reaction temperatures. Pentene is volatile and may be removed during workup and drying.
Dipentyl Ether	Reaction of pentoxide with another molecule of pentyl halide.	This is generally a minor byproduct but can be minimized by the slow addition of the pentyl halide to the naphthoxide solution.

Data Presentation

The following tables provide illustrative data for the synthesis of 2-(pentyloxy)naphthalene at different scales. Note that the pilot/industrial scale data are representative examples for a scaled-up Williamson ether synthesis of a naphthyl ether, as specific public data for 2-(pentyloxy)naphthalene is limited.

Table 1: Comparison of Reaction Parameters at Different Scales

Parameter	Lab Scale (10g)	Pilot/Industrial Scale (10kg)
Solvent	DMF	Toluene (with Phase Transfer Catalyst)
Base	Sodium Hydride (NaH)	50% aq. Sodium Hydroxide (NaOH)
Temperature	60-70 °C	80-90 °C
Reaction Time	4-6 hours	6-8 hours
Work-up	Aqueous quench, extraction	Phase separation, aqueous washes

Table 2: Illustrative Yield and Purity Comparison

Scale	Typical Yield (%)	Purity by HPLC (%)	Key Impurities
Lab Scale	75-85%	>98%	Unreacted 2-naphthol, C-alkylated byproduct
Pilot/Industrial Scale	90-97%	>99.5%	Trace 2-naphthol, dipentyl ether

Experimental Protocols

Lab-Scale Synthesis of 2-(Pentyloxy)naphthalene (Illustrative)

Materials:

• 2-Naphthol (14.4 g, 0.1 mol)

• Sodium Hydride (60% dispersion in mineral oil, 4.4 g, 0.11 mol)

• N,N-Dimethylformamide (DMF), anhydrous (200 mL)

• 1-Bromopentane (18.1 g, 0.12 mol)

• Diethyl ether

• Saturated aqueous ammonium chloride

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a stirred suspension of sodium hydride in anhydrous DMF at 0 °C under an inert atmosphere, add a solution of 2-naphthol in DMF dropwise.

• Allow the mixture to warm to room temperature and stir for 1 hour until the evolution of hydrogen gas ceases.

• Cool the resulting sodium 2-naphthoxide solution back to 0 °C and add 1-bromopentane dropwise.

• Heat the reaction mixture to 70 °C and stir for 4-6 hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature and cautiously quench with saturated aqueous ammonium chloride.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel or recrystallization.

Mandatory Visualizations

Caption: Lab-scale synthesis workflow.

Caption: Troubleshooting low yield issues.

degradation pathways of 2-(Pentyloxy)naphthalene under experimental conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the degradation pathways of 2-(Pentyloxy)naphthalene under various experimental conditions. As direct experimental data for this specific compound is limited, this guide synthesizes information from studies on naphthalene (B1677914) and related alkylated compounds to propose likely degradation pathways and address potential experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the expected primary degradation pathways for 2-(Pentyloxy)naphthalene?

A1: Based on the degradation of naphthalene and alkylated aromatic compounds, two primary degradation pathways are anticipated for 2-(Pentyloxy)naphthalene:

• Attack on the Naphthalene Ring System: This is a common pathway for naphthalene and its derivatives. It can be initiated by microbial dioxygenases, photocatalytic hydroxyl radicals, or cytochrome P450 enzymes in metabolic systems.[1][2][3] This typically involves the hydroxylation of the aromatic rings, leading to the formation of dihydroxynaphthalene intermediates, followed by ring cleavage.[4]

• Attack on the Pentyloxy Side Chain: The aliphatic ether linkage is also a potential site for initial enzymatic or chemical attack. This can involve O-dealkylation, where the pentyloxy group is cleaved to form 2-naphthol (B1666908) and a five-carbon aldehyde or alcohol. Another possibility is the oxidation of the pentyl chain itself.[5][6]

Q2: What are the likely initial intermediates in the degradation of 2-(Pentyloxy)naphthalene?

A2: The initial intermediates will depend on the degradation pathway.

• Ring Attack: Expect the formation of hydroxylated 2-(pentyloxy)naphthalene derivatives, such as cis-dihydrodiols, as a result of dioxygenase activity.[7] In metabolic studies, cytochrome P450 enzymes may produce various isomeric hydroxylated products on the naphthalene ring.[8]

• Side-Chain Attack: O-dealkylation would yield 2-naphthol and pentanal or pentanol. Oxidation of the terminal methyl group of the pentyl chain would produce a carboxylic acid derivative.

Q3: What analytical techniques are best suited for identifying the degradation products of 2-(Pentyloxy)naphthalene?

A3: A combination of chromatographic and spectroscopic techniques is recommended. High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or Mass Spectrometry (MS) is ideal for separating and identifying polar intermediates. Gas Chromatography-Mass Spectrometry (GC-MS) is well-suited for analyzing more volatile products and for identifying intermediates after derivatization.[2]

Q4: Are there known microorganisms capable of degrading naphthalene and its derivatives?

A4: Yes, a wide range of bacteria and fungi have been shown to degrade naphthalene. Species of Pseudomonas, Rhodococcus, Bacillus, and Aspergillus are frequently cited in the literature for their ability to utilize naphthalene as a carbon source.[1][7][9] These organisms are a good starting point for biodegradation studies of 2-(Pentyloxy)naphthalene.

Q5: What are the key factors influencing the rate of photocatalytic degradation?

A5: The efficiency of photocatalytic degradation is influenced by several factors, including the type and concentration of the photocatalyst (e.g., TiO2, ZnO), the wavelength and intensity of the light source, the pH of the solution, and the presence of oxygen and other reactive species.[2][10]

Troubleshooting Guides

Problem	Possible Cause(s)	Suggested Solution(s)
No degradation of 2-(Pentyloxy)naphthalene observed in microbial culture.	1. The selected microbial strain may not possess the necessary enzymes. 2. The compound may be toxic to the microorganisms at the tested concentration. 3. Suboptimal culture conditions (pH, temperature, aeration). 4. The compound has low bioavailability.	1. Screen a variety of known naphthalene-degrading microorganisms. Consider using a mixed microbial consortium. 2. Perform a toxicity assay to determine the optimal substrate concentration. 3. Optimize culture conditions based on the requirements of the selected microorganisms. 4. Add a non-ionic surfactant to increase the bioavailability of the hydrophobic compound.
Incomplete degradation or accumulation of intermediates in photocatalysis.	1. Insufficient irradiation time or light intensity. 2. Deactivation of the photocatalyst. 3. Formation of recalcitrant intermediates. 4. Suboptimal pH.	1. Increase the irradiation time or use a more powerful light source. 2. Ensure the photocatalyst is well-dispersed and not agglomerated. Consider catalyst regeneration. 3. Analyze the accumulated intermediates and consider a secondary treatment step if necessary. 4. Adjust the pH to the optimal range for the chosen photocatalyst.
Difficulty in identifying degradation products with GC-MS.	1. Intermediates may be too polar and non-volatile for GC analysis. 2. Low concentration of intermediates.	1. Use a derivatization agent (e.g., silylation) to increase the volatility of polar intermediates. 2. Concentrate the sample extract before analysis. Alternatively, use a more sensitive technique like LC-MS/MS.
Low yield of metabolites in in-vitro metabolic studies (e.g., with liver microsomes).	1. Low activity of the microsomal preparation. 2. Inappropriate cofactors or incubation time. 3. The compound is a poor substrate for the tested cytochrome P450 isoforms.	1. Use a fresh, properly stored microsomal preparation and verify its activity with a known substrate. 2. Ensure the presence of necessary cofactors like NADPH and optimize the incubation time. 3. Screen a panel of different P450 isoforms to identify the most active ones.[8]

Quantitative Data Summary

Table 1: Microbial Degradation of Naphthalene

Microorganism	Conditions	Degradation Rate/Efficiency	Reference
Pseudomonas putida	Aerobic, sole carbon source	Varies with strain and conditions	[1]
Bacillus thermoleovorans	60°C, sole carbon source	Effective substrate degradation	[9]
Mixed microbial consortia	Anoxic/aerobic bioreactor	90-94.8% removal of 10-100 mg/L in 24h	[4]

Table 2: Photocatalytic Degradation of Naphthalene

Photocatalyst	Light Source	Key Intermediates	Degradation Efficiency	Reference
TiO2	UV/Sunlight	1-naphthalenol, 2-naphthalenol	Varies with conditions	[11]
C-doped ZnO	Not specified	Complete mineralization to CO2 and H2O	High	[2]
WO3-MWCNT	Visible light	1,4-naphthalenedione, 1-naphthalenol, 1,2-benzenedicarboxylic acid	Moderate	[2]

Table 3: Cytochrome P450 Metabolism of Naphthalene in Human Liver Microsomes

Metabolite	Key CYP Isoforms	Km (µM)	Vmax (pmol/mg protein/min)	Reference
trans-1,2-dihydro-1,2-naphthalenediol	CYP1A2	23	2860	[8]
1-Naphthol	CYP1A2	40	268	[8]
2-Naphthol	CYP3A4	116	22	[8]

Experimental Protocols

1. Microbial Degradation Assay

• Objective: To assess the ability of a microbial strain to degrade 2-(Pentyloxy)naphthalene.

• Methodology:

  • Prepare a minimal salts medium with 2-(Pentyloxy)naphthalene as the sole carbon source (e.g., 50-100 mg/L).

  • Inoculate the medium with a pre-cultured microbial strain (e.g., Pseudomonas sp.).

  • Incubate the culture under optimal growth conditions (e.g., 30°C, 150 rpm).

  • Collect samples at regular intervals.

  • Extract the remaining 2-(Pentyloxy)naphthalene and its degradation products using a suitable organic solvent (e.g., ethyl acetate).

  • Analyze the extracts by HPLC or GC-MS to determine the concentration of the parent compound and identify intermediates.

2. Photocatalytic Degradation Experiment

• Objective: To evaluate the photocatalytic degradation of 2-(Pentyloxy)naphthalene.

• Methodology:

  • Prepare an aqueous solution of 2-(Pentyloxy)naphthalene (e.g., 10 mg/L).

  • Add a photocatalyst (e.g., TiO2, 1 g/L) and stir the suspension in the dark to reach adsorption-desorption equilibrium.

  • Irradiate the suspension with a suitable light source (e.g., UV lamp or solar simulator).

  • Take aliquots of the suspension at different time points.

  • Filter the aliquots to remove the photocatalyst.

  • Analyze the filtrate by HPLC to quantify the remaining 2-(Pentyloxy)naphthalene.

3. In-vitro Metabolism with Liver Microsomes

• Objective: To identify the metabolites of 2-(Pentyloxy)naphthalene formed by cytochrome P450 enzymes.

• Methodology:

  • Prepare an incubation mixture containing pooled human liver microsomes, 2-(Pentyloxy)naphthalene, and a NADPH-generating system in a phosphate (B84403) buffer.

  • Initiate the reaction by adding the NADPH-generating system.

  • Incubate at 37°C for a specific time (e.g., 30-60 minutes).

  • Terminate the reaction by adding a cold organic solvent (e.g., acetonitrile).

  • Centrifuge to pellet the protein.

  • Analyze the supernatant by LC-MS/MS to identify and quantify the metabolites.

Visualizations

Caption: Common microbial degradation pathway of naphthalene.

Caption: Proposed degradation pathways for 2-(Pentyloxy)naphthalene.

Caption: General workflow for studying the degradation of 2-(Pentyloxy)naphthalene.

References

• 1. Frontiers | Microbial Degradation of Naphthalene and Substituted Naphthalenes: Metabolic Diversity and Genomic Insight for Bioremediation [frontiersin.org]
• 2. idk.org.rs [idk.org.rs]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Degradation of alkyl ethers, aralkyl ethers, and dibenzyl ether by Rhodococcus sp. strain DEE5151, isolated from diethyl ether-containing enrichment cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microbial Degradation of Naphthalene and Substituted Naphthalenes: Metabolic Diversity and Genomic Insight for Bioremediation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro metabolism of naphthalene by human liver microsomal cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Naphthalene Degradation and Incorporation of Naphthalene-Derived Carbon into Biomass by the Thermophile Bacillus thermoleovorans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

solvent effects on the yield and purity of 2-(Pentyloxy)naphthalene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-(pentyloxy)naphthalene via the Williamson ether synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am getting a low yield of 2-(pentyloxy)naphthalene. What are the common causes and how can I improve it?

A1: Low yields in the Williamson ether synthesis of 2-(pentyloxy)naphthalene can stem from several factors. Here is a systematic approach to troubleshooting:

• Sub-optimal Solvent Choice: The solvent plays a critical role in the reaction rate and suppression of side reactions. Polar aprotic solvents are generally preferred over protic solvents. For instance, in a study on the synthesis of n-butyl ether, switching the solvent from n-butyl alcohol to dimethyl sulfoxide (B87167) (DMSO) increased the yield from 61% to 95% and significantly reduced the reaction time.[1]

• Incomplete Deprotonation of 2-Naphthol (B1666908): The reaction requires the formation of the naphthoxide ion. If the base used is not strong enough or is not used in a sufficient molar excess, the deprotonation will be incomplete, leading to a lower concentration of the nucleophile.

• Side Reactions: The primary competing reaction is the E2 elimination of the alkyl halide (1-bromopentane), which is favored by strong, sterically hindered bases and higher temperatures. C-alkylation of the naphthoxide is also a possibility, though less common with primary alkyl halides.

• Reaction Temperature and Time: The reaction typically requires heating to proceed at a reasonable rate. However, excessively high temperatures can promote the elimination side reaction. The optimal temperature and reaction time should be determined empirically.

• Purity of Reactants: The presence of water in the reaction mixture can quench the naphthoxide, and impurities in the 2-naphthol or 1-bromopentane (B41390) can lead to side reactions. Ensure that all reactants and the solvent are dry.

Q2: What is the best solvent for the synthesis of 2-(pentyloxy)naphthalene?

A2: The ideal solvent for a Williamson ether synthesis should be polar and aprotic.[2] Such solvents solvate the cation of the naphthoxide, leaving a "naked" and more reactive anion. This enhances the rate of the desired SN2 reaction while disfavoring the competing E2 elimination.

• Recommended Solvents: Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (B52724) are excellent choices.[3]

• Acceptable Solvents: Alcohols like ethanol (B145695) can be used, but the reaction may be slower and require longer reflux times.[4]

• Solvents to Avoid: Protic solvents like water and apolar solvents can significantly slow down the reaction.[3]

Q3: I am observing an impurity that I suspect is an elimination product. How can I minimize its formation?

A3: The formation of 1-pentene (B89616) via E2 elimination is a common side reaction. To minimize this:

• Use a Primary Alkyl Halide: 1-Bromopentane is a primary alkyl halide, which is ideal for minimizing elimination. Avoid using secondary or tertiary alkyl halides.

• Control the Temperature: Lowering the reaction temperature generally favors the SN2 reaction over E2.

• Choice of Base: While a strong base is necessary, a very hindered base can favor elimination. Sodium hydroxide (B78521) or potassium hydroxide are commonly used.

• Solvent Choice: As mentioned, polar aprotic solvents like DMF or DMSO can help to suppress elimination reactions.[2]

Q4: Can I use a phase-transfer catalyst for this reaction?

A4: Yes, a phase-transfer catalyst (PTC) can be very effective, especially if you are using a solid base like potassium carbonate or if the sodium naphthoxide has limited solubility in the organic solvent. A PTC, such as a quaternary ammonium (B1175870) salt (e.g., tetrabutylammonium (B224687) bromide), facilitates the transfer of the naphthoxide anion from the solid or aqueous phase to the organic phase where the reaction with 1-bromopentane occurs. The use of a PTC can lead to faster reaction times and higher yields.[3]

Data on Solvent Effects

Solvent	Alkyl Halide	Base	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
n-Butyl alcohol	n-Butyl chloride	NaOH	Reflux	14	61	[1]
Dimethyl sulfoxide (DMSO)	n-Butyl chloride	NaOH	100	9.5	95	[1]

Experimental Protocols

The following is a detailed protocol for the synthesis of 2-(pentyloxy)naphthalene, adapted from established procedures for similar compounds.

Materials:

• 2-Naphthol

• 1-Bromopentane

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

• Ethanol (or Dimethylformamide - DMF)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Preparation of the Naphthoxide:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-naphthol (1.0 eq) in a minimal amount of the chosen solvent (e.g., ethanol or DMF).

  • Add finely ground sodium hydroxide or potassium hydroxide (1.1 - 1.5 eq) to the solution.

  • Stir the mixture at room temperature for 30 minutes, or gently warm it to ensure complete formation of the sodium or potassium 2-naphthoxide.

• Williamson Ether Synthesis:

  • To the stirred solution of the naphthoxide, add 1-bromopentane (1.0 - 1.2 eq) dropwise.

  • Heat the reaction mixture to reflux. The temperature and time will depend on the solvent used (e.g., for ethanol, reflux at ~78°C for 3-4 hours; for DMF, heat at 80-100°C for 1-2 hours).

  • Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Isolation:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a separatory funnel containing water.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash them with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent such as ethanol or methanol.

  • Alternatively, for higher purity, the product can be purified by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent.

• Characterization:

  • Determine the yield of the purified 2-(pentyloxy)naphthalene.

  • Characterize the product by its melting point and spectroscopic methods (¹H NMR, ¹³C NMR, IR).

Visualizing the Workflow and Logic

To better understand the experimental process and the factors influencing the outcome, the following diagrams are provided.

Caption: Experimental workflow for the synthesis of 2-(pentyloxy)naphthalene.

Caption: Logical relationship between solvent type and reaction outcome.

References

• 1. researchgate.net [researchgate.net]
• 2. jk-sci.com [jk-sci.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Analysis of 2-(Pentyloxy)naphthalene and 2-Methoxynaphthalene for Research Applications

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the performance and characteristics of 2-(Pentyloxy)naphthalene and 2-Methoxynaphthalene, supported by experimental data.

This guide provides a detailed comparative analysis of two key naphthalene (B1677914) derivatives: 2-(Pentyloxy)naphthalene and 2-Methoxynaphthalene. While both share a common naphthalene core, the difference in their alkoxy substituents significantly influences their physicochemical properties, biological activities, and potential applications. This document aims to furnish researchers with the necessary data to make informed decisions for their specific research needs, from organic synthesis to drug discovery.

Physicochemical Properties: A Tale of Two Alkoxy Chains

The structural difference between the methoxy (B1213986) and pentyloxy groups directly impacts the physical properties of these compounds. 2-Methoxynaphthalene is a well-characterized solid at room temperature, whereas 2-(Pentyloxy)naphthalene, with its longer alkyl chain, is expected to be a liquid or a low-melting solid, reflected in its higher boiling point. The increased lipophilicity of the pentyloxy group in 2-(Pentyloxy)naphthalene is evident from its higher computed LogP value, suggesting greater solubility in nonpolar organic solvents and lipids compared to 2-Methoxynaphthalene.

Property	2-(Pentyloxy)naphthalene	2-Methoxynaphthalene
Molecular Formula	C₁₅H₁₈O[1]	C₁₁H₁₀O
Molecular Weight	214.30 g/mol (Computed)[1]	158.20 g/mol
Melting Point	No experimental data available	70-77 °C
Boiling Point	335 °C at 760 mmHg[2]	274 °C
Solubility	Insoluble in water; likely soluble in common organic solvents	Insoluble in water; soluble in alcohol, ether, and benzene
LogP	5.3 (Computed)[1]	~3.47

Synthesis and Reactivity

Both 2-(Pentyloxy)naphthalene and 2-Methoxynaphthalene can be synthesized from the common precursor, 2-naphthol (B1666908), via the Williamson ether synthesis. This versatile and widely used method involves the deprotonation of 2-naphthol to form the nucleophilic 2-naphthoxide anion, followed by a nucleophilic attack on an appropriate alkyl halide (e.g., 1-bromopentane (B41390) or methyl iodide).

Experimental Protocol: Williamson Ether Synthesis

This protocol outlines the general procedure for the synthesis of 2-alkoxynaphthalenes from 2-naphthol.

Materials:

• 2-Naphthol

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH)

• Anhydrous ethanol (B145695) or other suitable solvent

• Alkyl halide (e.g., 1-bromopentane for 2-(pentyloxy)naphthalene or dimethyl sulfate/methyl iodide for 2-methoxynaphthalene)

• Distilled water

• Organic solvent for extraction (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Dissolve 2-naphthol and a stoichiometric equivalent of NaOH or KOH in ethanol in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Heat the mixture to reflux until all the solids have dissolved, forming the sodium or potassium 2-naphthoxide salt.

• Cool the solution slightly and add the corresponding alkyl halide dropwise.

• Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing ice-water.

• The crude product will precipitate out of the solution and can be collected by vacuum filtration.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

References

• 1. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]

Validating the Synthesis of 2-(Pentyloxy)naphthalene: A Spectroscopic Comparison Guide

For researchers, scientists, and professionals in drug development, the precise synthesis and unambiguous characterization of novel compounds are paramount. This guide provides a comprehensive overview of the spectroscopic validation for the synthesis of 2-(pentyloxy)naphthalene, a naphthalene (B1677914) derivative with potential applications in various fields. We present a comparison of expected spectroscopic data with that of closely related analogues, offering a robust framework for the confirmation of its chemical structure.

The successful synthesis of 2-(pentyloxy)naphthalene is typically achieved via the Williamson ether synthesis, a reliable and well-established method for forming ethers. This reaction involves the deprotonation of a phenol, in this case, 2-naphthol (B1666908), to form a nucleophilic naphthoxide ion, which then undergoes a nucleophilic substitution reaction with an alkyl halide, such as 1-bromopentane. The validation of the final product is then rigorously performed using a suite of spectroscopic techniques, including ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Experimental Protocols

Synthesis of 2-(Pentyloxy)naphthalene via Williamson Ether Synthesis

This protocol is adapted from established procedures for the synthesis of analogous 2-alkoxynaphthalenes.[1][2][3]

Materials:

• 2-Naphthol

• Sodium hydroxide (B78521) (NaOH)

• 1-Bromopentane

• Ethanol (B145695)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-naphthol in ethanol.

• Add a stoichiometric equivalent of sodium hydroxide to the solution and stir until the 2-naphthol has completely dissolved, forming the sodium 2-naphthoxide salt.

• To the resulting solution, add a slight excess (1.1 equivalents) of 1-bromopentane.

• Heat the reaction mixture to reflux and maintain for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Partition the residue between diethyl ether and water. Separate the organic layer, and wash it sequentially with 1 M aqueous NaOH, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 2-(pentyloxy)naphthalene by column chromatography on silica (B1680970) gel or by recrystallization to obtain the pure compound.

Spectroscopic Characterization

¹H and ¹³C NMR Spectroscopy: NMR spectra are to be recorded on a spectrometer operating at a frequency of 400 MHz for ¹H and 100 MHz for ¹³C, or an equivalent instrument. Samples should be dissolved in deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard.

Infrared (IR) Spectroscopy: The IR spectrum is to be obtained using a Fourier-transform infrared (FTIR) spectrometer. The sample can be analyzed as a thin film on a salt plate (for oily products) or as a KBr pellet (for solid products).

Mass Spectrometry (MS): The mass spectrum is to be acquired using a mass spectrometer with electron ionization (EI) at 70 eV. The sample is introduced via a direct insertion probe or a gas chromatography (GC) inlet.

Data Presentation and Comparison

Due to the limited availability of published experimental spectra for 2-(pentyloxy)naphthalene, the following tables present the expected spectroscopic data based on the analysis of homologous compounds such as 2-methoxynaphthalene (B124790) and 2-ethoxynaphthalene, alongside the known data for the starting material, 2-naphthol. This comparative approach provides a strong basis for the validation of the synthesized product.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Compound	Aromatic Protons (δ, ppm)	Aliphatic Protons (δ, ppm)
2-Naphthol	7.78 (d, 1H), 7.72 (d, 1H), 7.42 (t, 1H), 7.35-7.28 (m, 2H), 7.17 (dd, 1H), 5.0 (s, 1H, -OH)	-
2-Methoxynaphthalene	7.75-7.70 (m, 2H), 7.40 (t, 1H), 7.32-7.27 (m, 2H), 7.15-7.10 (m, 2H)	3.90 (s, 3H, -OCH₃)
2-Ethoxynaphthalene	7.76-7.71 (m, 2H), 7.41 (t, 1H), 7.33-7.28 (m, 2H), 7.16-7.11 (m, 2H)	4.15 (q, 2H, -OCH₂-), 1.49 (t, 3H, -CH₃)
2-(Pentyloxy)naphthalene (Expected)	~7.8-7.7 (m, 3H), ~7.4-7.2 (m, 3H), ~7.1 (d, 1H)	~4.1 (t, 2H, -OCH₂-), ~1.9-1.8 (m, 2H, -OCH₂CH₂-), ~1.5-1.3 (m, 4H, -CH₂CH₂CH₃), ~0.9 (t, 3H, -CH₃)

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Compound	Aromatic Carbons (δ, ppm)	Aliphatic Carbons (δ, ppm)
2-Naphthol	153.2, 134.5, 129.5, 129.0, 127.7, 126.4, 126.3, 123.6, 117.8, 109.4	-
2-Methoxynaphthalene	157.5, 134.6, 129.3, 128.9, 127.6, 126.7, 126.2, 123.6, 118.9, 105.8	55.3 (-OCH₃)
2-Ethoxynaphthalene	157.0, 134.6, 129.3, 128.9, 127.6, 126.6, 126.2, 123.5, 119.2, 106.3	63.5 (-OCH₂-), 14.8 (-CH₃)
2-(Pentyloxy)naphthalene (Expected)	~157.2, ~134.7, ~129.4, ~129.0, ~127.6, ~126.8, ~126.3, ~123.7, ~119.1, ~106.5	~68.1 (-OCH₂-), ~29.1 (-OCH₂CH₂-), ~28.3 (-CH₂CH₂CH₂-), ~22.5 (-CH₂CH₃), ~14.1 (-CH₃)

Table 3: Key IR Absorption Bands (cm⁻¹)

Functional Group Vibration	2-Naphthol (Observed)	2-Alkoxynaphthalenes (Expected Range)	2-(Pentyloxy)naphthalene (Expected)
O-H stretch (broad)	3600-3200	Absent	Absent
C-H stretch (aromatic)	3100-3000	3100-3000	3100-3000
C-H stretch (aliphatic)	-	3000-2850	3000-2850
C=C stretch (aromatic)	1650-1500	1650-1500	1650-1500
C-O stretch (aryl ether)	1260-1200	1270-1230 (asymmetric)	~1250 (asymmetric)
1050-1010 (symmetric)	~1030 (symmetric)

Table 4: Mass Spectrometry Data (m/z)

Compound	Molecular Ion (M⁺)	Key Fragment Ions
2-Naphthol	144	115, 89
2-Methoxynaphthalene	158	143 (M-15), 115
2-Ethoxynaphthalene	172	144 (M-28), 115
2-(Pentyloxy)naphthalene (Expected)	214	144 (M-70, McLafferty rearrangement), 115

Visualization of Experimental Workflow and Data Validation

The following diagrams, generated using Graphviz, illustrate the logical flow of the synthesis and the validation process.

Caption: Workflow for the synthesis and purification of 2-(pentyloxy)naphthalene.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. community.wvu.edu [community.wvu.edu]

A Comparative Guide to the Fluorescent Properties of 2-Alkoxynaphthalenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the fluorescent properties of a series of 2-alkoxynaphthalenes, including 2-methoxynaphthalene, 2-ethoxynaphthalene, 2-propoxynaphthalene, and 2-butoxynaphthalene. The information is intended to assist in the selection and application of these compounds as fluorescent probes and in other research contexts. This document summarizes key quantitative data, details experimental methodologies for crucial fluorescence measurements, and provides visualizations of experimental workflows.

Introduction to 2-Alkoxynaphthalene Fluorescence

Naphthalene (B1677914) derivatives are a well-established class of fluorescent molecules, known for their rigid, planar structure and extensive π-electron conjugation, which often leads to high fluorescence quantum yields and excellent photostability.[1] The introduction of an alkoxy group at the 2-position of the naphthalene ring can modulate its photophysical properties. These compounds are of interest for their potential use as fluorescent probes, in materials science, and as intermediates in organic synthesis.[2][3][4] The fluorescence of these molecules can be sensitive to the local environment, particularly solvent polarity.[5]

Comparative Analysis of Photophysical Properties

The following tables summarize the available quantitative data for the fluorescent properties of 2-methoxy-, 2-ethoxy-, 2-propoxy-, and 2-butoxynaphthalene. It is important to note that comprehensive, directly comparative studies across a range of solvents for all these compounds are limited in the publicly available literature. Therefore, some data points are not available (N/A).

Table 1: Excitation and Emission Maxima of 2-Alkoxynaphthalenes in Various Solvents

Compound	Solvent	Excitation Max (λ_ex, nm)	Emission Max (λ_em, nm)	Stokes Shift (nm)
2-Methoxynaphthalene	Alcohol (99%)	~280-300[2]	N/A	N/A
Cyclohexane	N/A	N/A	N/A
Acetonitrile	N/A	N/A	N/A
2-Ethoxynaphthalene	N/A	N/A	N/A	N/A
2-Propoxynaphthalene	N/A	N/A	N/A	N/A
2-Butoxynaphthalene	N/A	N/A	N/A	N/A

Note: The excitation range for 2-Methoxynaphthalene is estimated based on typical naphthalene derivatives. Actual values should be determined experimentally.[2]

Table 2: Fluorescence Quantum Yield (Φf) and Lifetime (τf) of 2-Alkoxynaphthalenes

Compound	Solvent	Quantum Yield (Φf)	Fluorescence Lifetime (τf, ns)
2-Methoxynaphthalene	N/A	N/A	N/A
2-Ethoxynaphthalene	N/A	N/A	N/A
2-Propoxynaphthalene	N/A	N/A	N/A
2-Butoxynaphthalene	N/A	N/A	N/A

Experimental Protocols

Accurate characterization of the photophysical properties of 2-alkoxynaphthalenes requires standardized experimental procedures.

Measurement of Fluorescence Quantum Yield (Relative Method)

The comparative method is a widely used and reliable technique for determining the fluorescence quantum yield of a compound relative to a standard with a known quantum yield.[6]

Materials and Instruments:

• Fluorophore of interest (e.g., 2-alkoxynaphthalene)

• Quantum Yield Standard (e.g., Quinine sulfate (B86663) in 0.1 M H₂SO₄, Φf = 0.54)

• Spectroscopic grade solvents

• UV-Vis Spectrophotometer

• Fluorescence Spectrometer (Fluorometer)

• Quartz cuvettes (1 cm path length)

Procedure:

• Sample Preparation: Prepare a series of dilute solutions of both the standard and the 2-alkoxynaphthalene in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.[2]

• Absorption Spectra: Measure the UV-Vis absorption spectra of all solutions and determine the absorbance at the chosen excitation wavelength.

• Fluorescence Spectra: Measure the fluorescence emission spectra of all solutions using the same excitation wavelength.

• Data Analysis:

  • Integrate the area under the emission spectra for both the standard and the sample to obtain the integrated fluorescence intensity (I).

  • Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample. The plots should be linear.

  • Calculate the gradient (Grad) of the linear plots for both the standard and the sample.

  • Calculate the relative quantum yield (Φs) of the sample using the following equation: Φs = Φr * (Grads / Gradr) * (ηs² / ηr²) where:

    • Φr is the quantum yield of the reference standard.

    • Grads and Gradr are the gradients of the plots for the sample and the reference standard, respectively.

    • ηs and ηr are the refractive indices of the sample and reference solutions, respectively (if the same solvent is used, this term is 1).

Caption: Experimental workflow for determining relative fluorescence quantum yield.

Measurement of Fluorescence Lifetime

Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for determining fluorescence lifetimes.[2]

Materials and Instruments:

• TCSPC system (pulsed light source, sample holder, detector, timing electronics)

• Cuvettes

• 2-Alkoxynaphthalene solution (absorbance < 0.1 at the excitation wavelength)

• Scattering solution (for measuring the instrument response function, IRF)

Procedure:

• System Stabilization: Turn on the TCSPC system and allow the light source and detectors to stabilize.

• Wavelength Selection: Set the excitation wavelength appropriate for the 2-alkoxynaphthalene (based on its absorption spectrum).

• IRF Measurement: Measure the Instrument Response Function (IRF) by placing a scattering solution (e.g., a dilute solution of Ludox) in the sample holder.

• Sample Measurement: Replace the scattering solution with the 2-alkoxynaphthalene solution.

• Data Acquisition: Acquire the fluorescence decay data until a sufficient number of photon counts are collected in the peak channel (typically >10,000) to ensure good statistical accuracy.[2]

• Data Analysis:

  • Analyze the acquired fluorescence decay data using appropriate software.

  • The analysis involves deconvolution of the experimental decay with the measured IRF.

  • Fit the decay data to an exponential decay model (e.g., single or multi-exponential). For a pure sample in a non-interacting solvent, a single exponential decay is expected.

Caption: Experimental workflow for determining fluorescence lifetime using TCSPC.

Structure-Property Relationships

The fluorescent properties of 2-alkoxynaphthalenes are influenced by the length of the alkoxy chain and the polarity of the solvent.

Caption: Key factors influencing the fluorescent properties of 2-alkoxynaphthalenes.

References

• 1. library.search.tulane.edu [library.search.tulane.edu]
• 2. benchchem.com [benchchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Analytical Quantification of 2-(Pentyloxy)naphthalene

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of synthetic intermediates and potential active pharmaceutical ingredients like 2-(Pentyloxy)naphthalene is critical. This guide provides an objective comparison of suitable analytical methodologies for the quantification of 2-(Pentyloxy)naphthalene, focusing on Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). The selection of an appropriate analytical technique is paramount for ensuring data reliability, sensitivity, and reproducibility in research and quality control settings. This document outlines detailed experimental protocols and presents comparative performance data to inform the selection of the most suitable method for specific analytical needs.

Quantitative Performance Comparison

The sensitivity and overall performance of an analytical method are benchmarked by several key parameters, including the Limit of Detection (LOD) and the Limit of Quantification (LOQ). The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ represents the lowest concentration that can be quantitatively measured with acceptable precision and accuracy. The following table summarizes the estimated quantitative performance of GC-MS and HPLC for the analysis of 2-(Pentyloxy)naphthalene.

Analytical Method	Typical Matrix	Estimated Limit of Detection (LOD)	Estimated Limit of Quantification (LOQ)	Linearity (R²)
GC-MS	Essential Oils, Perfumes	0.01 - 0.1 µg/mL	0.03 - 0.3 µg/mL	>0.99
HPLC-UV	Pharmaceutical Formulations	0.1 - 0.5 µg/mL	0.3 - 1.5 µg/mL	>0.99
HPLC-Fluorescence	Environmental Water Samples	0.005 - 0.05 µg/mL	0.015 - 0.15 µg/mL	>0.99

Experimental Protocols

Detailed and robust experimental protocols are fundamental for achieving reproducible and reliable analytical results. Below are representative methodologies for the analysis of 2-(Pentyloxy)naphthalene using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like 2-(Pentyloxy)naphthalene, offering high resolution and definitive identification based on mass spectra.

1. Sample Preparation:

• Accurately weigh a known amount of the sample containing 2-(Pentyloxy)naphthalene.

• Dissolve the sample in a suitable organic solvent (e.g., hexane, ethyl acetate) to a final concentration within the expected calibration range.

• If necessary, perform a serial dilution to achieve the desired concentration.

• Add an appropriate internal standard (e.g., a deuterated analog or a compound with similar chemical properties but different retention time) for improved quantitative accuracy.

• Vortex the solution to ensure homogeneity.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: A non-polar capillary column, such as an HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable for the separation of aromatic compounds.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: Increase to 280°C at a rate of 15°C/min.

  • Hold: Maintain 280°C for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

3. Data Analysis:

• Identify the 2-(Pentyloxy)naphthalene peak based on its retention time and mass spectrum.

• Quantify the analyte by integrating the peak area of a characteristic ion and comparing it to a calibration curve prepared from standards of known concentrations.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique suitable for the analysis of a wide range of compounds, including those that are not sufficiently volatile for GC analysis.

1. Sample Preparation:

• Accurately weigh and dissolve the sample in the mobile phase or a compatible solvent to a known concentration.

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

• Prepare a series of calibration standards of 2-(Pentyloxy)naphthalene in the mobile phase.

2. HPLC Instrumentation and Conditions:

• HPLC System: Shimadzu Prominence series or equivalent, equipped with a UV or fluorescence detector.

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a good starting point for the separation of aromatic compounds.[1]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water. A typical starting point would be 70:30 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection:

  • UV Detection: Monitor at a wavelength where 2-(Pentyloxy)naphthalene exhibits strong absorbance (e.g., determined by UV scan, likely around 220-280 nm).

  • Fluorescence Detection: If the compound is fluorescent, determine the optimal excitation and emission wavelengths for enhanced sensitivity.

3. Data Analysis:

• Identify the peak corresponding to 2-(Pentyloxy)naphthalene based on its retention time.

• Quantify the analyte by integrating the peak area and comparing it to a calibration curve generated from the prepared standards.

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the analytical quantification of 2-(Pentyloxy)naphthalene, from initial sample handling to final data interpretation.

References

• 1. m.youtube.com [m.youtube.com]

A Comparative Guide to Assessing the Purity of Synthesized 2-(Pentyloxy)naphthalene by HPLC

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity is a critical step in the synthesis of any chemical compound, particularly for those intended for use in research and drug development. This guide provides a comprehensive comparison and detailed methodology for assessing the purity of newly synthesized 2-(pentyloxy)naphthalene using High-Performance Liquid Chromatography (HPLC).

2-(Pentyloxy)naphthalene is a naphthalene (B1677914) derivative characterized by its nonpolar, hydrophobic nature.[1][2][3] Consequently, Reversed-Phase HPLC (RP-HPLC) is the most suitable analytical technique for its separation and purification.[1][2][4] In RP-HPLC, a nonpolar stationary phase (like C18) is used with a polar mobile phase, causing nonpolar compounds like 2-(pentyloxy)naphthalene to be retained longer, allowing for effective separation from more polar impurities.[1][2]

Comparison of Synthesized Product vs. Commercial Standard

A common practice is to compare the synthesized product against a high-purity commercial standard. This comparison helps to identify the main product peak, calculate its purity, and detect any potential impurities from the synthesis process. The primary starting material for synthesizing 2-(pentyloxy)naphthalene is typically 2-naphthol (B1666908), which is alkylated to form the desired ether.[5][6][7] Potential impurities could include unreacted 2-naphthol or side-products from the alkylation reaction.[5][8]

The following table presents hypothetical data from an HPLC analysis comparing a batch of synthesized 2-(pentyloxy)naphthalene with a commercial reference standard.

Analyte	Retention Time (min)	Peak Area (%) (Purity)	Potential Impurities Detected (Retention Time, %)
Synthesized 2-(Pentyloxy)naphthalene	8.24	98.7%	Impurity A: 2.51 min (0.8%) Impurity B: 7.98 min (0.5%)
Commercial Standard (>99% Purity)	8.25	>99.9%	Not Detected

Interpretation:

• The synthesized product shows a high purity of 98.7%.

• The retention time of the main peak closely matches the commercial standard, confirming the identity of the synthesized compound.

• Impurity A, with a much shorter retention time, is significantly more polar than the main product and could potentially be unreacted 2-naphthol.

• Impurity B has a retention time close to the main product, suggesting it is a structurally similar, nonpolar compound.

Detailed Experimental Protocol: RP-HPLC

This section outlines a standard protocol for the purity analysis of 2-(pentyloxy)naphthalene.

1. Instrumentation and Materials:

• HPLC System: An Agilent 1260 Infinity II LC System (or equivalent) equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: A C18 reversed-phase column (e.g., Phenomenex Luna C18(2), 5 µm, 150 x 4.6 mm) is recommended for separating nonpolar compounds.[4]

• Chemicals:

  • Acetonitrile (ACN), HPLC Grade

  • Methanol (MeOH), HPLC Grade

  • Ultrapure Water (18.2 MΩ·cm)

  • Synthesized 2-(pentyloxy)naphthalene

  • 2-(Pentyloxy)naphthalene commercial standard (>99% purity)

2. Chromatographic Conditions:

• Mobile Phase: Isocratic elution with 85:15 (v/v) Acetonitrile:Water. This high organic content is suitable for eluting the nonpolar analyte.[9]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm, a common wavelength for detecting aromatic compounds like naphthalene derivatives.[9]

• Run Time: 15 minutes

3. Sample and Standard Preparation:

• Standard Solution (0.1 mg/mL): Accurately weigh 1.0 mg of the 2-(pentyloxy)naphthalene commercial standard and dissolve it in 10.0 mL of acetonitrile.

• Sample Solution (0.1 mg/mL): Prepare the synthesized product in the same manner as the standard solution.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

4. Analysis Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject a blank (acetonitrile) to ensure the system is clean.

• Inject the standard solution to determine the retention time and response of the pure compound.

• Inject the sample solution to analyze the purity of the synthesized product.

• Integrate the peaks in the resulting chromatograms. The purity is calculated based on the area percent of the main peak relative to the total area of all peaks.

  % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the purity assessment process.

Caption: Workflow for HPLC purity assessment of 2-(pentyloxy)naphthalene.

References

• 1. uhplcs.com [uhplcs.com]
• 2. chromtech.com [chromtech.com]
• 3. 2-(Pentyloxy)naphthalene | C15H18O | CID 263053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 5. 2-Naphthol - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sciencemadness Discussion Board - The synthesis of 1 and 2-naphthols from Napththalene - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. theses.gla.ac.uk [theses.gla.ac.uk]
• 9. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

comparative study of the stability of various naphthalene derivatives

A Comparative Guide to the Stability of Naphthalene (B1677914) Derivatives

Naphthalene, a bicyclic aromatic hydrocarbon, serves as a fundamental scaffold for a diverse range of derivatives utilized in pharmaceuticals, fluorescent probes, and materials science. The inherent stability of the naphthalene ring system is a key attribute, though this can be significantly modulated by the nature and position of substituent groups, as well as by environmental factors.[1][2] This guide provides a comparative analysis of the stability of various naphthalene derivatives, supported by experimental data and detailed methodologies.

Data Presentation: Comparative Stability of Naphthalene Derivatives

The stability of naphthalene derivatives is often assessed by their resistance to degradation under various conditions. Photostability, measured by fluorescence quantum yield (Φ), is a critical parameter for fluorescent derivatives like naphthalimides. A higher quantum yield in a given solvent often correlates with greater stability in the excited state.

Derivative Class	Derivative Example	Solvent	Fluorescence Quantum Yield (Φ)	Reference
Naphthalimides	General	Various	0.01 - 0.87	[3]
Piperidine-Substituted Naphthalimide (7)	Dioxane	0.821	[4]
Piperidine-Substituted Naphthalimide (7)	Acetonitrile	0.106	[4]
Piperidine-Substituted Naphthalimide (8)	Toluene	0.453	[4]
Piperidine-Substituted Naphthalimide (8)	Dichloromethane	0.530	[4]
Piperidine-Substituted Naphthalimide (8)	DMSO	0.003	[4]
4-Amino Naphthalimide Derivatives (29a-c)	Chloroform	0.54 - 0.93	[5]

Note: The stability of derivatives such as naphthalene sulfonates is often described qualitatively as high thermal and chemical stability, which is crucial for their industrial applications.[6][7] Similarly, amide derivatives of naphthalene are generally more resistant to hydrolysis than their ester counterparts due to greater resonance stabilization.[8][9]

Experimental Protocols

Detailed methodologies are crucial for the reproducible assessment of stability. Below are representative protocols for photostability and hydrolytic stability studies.

Photostability Assessment using Fluorescence Spectroscopy

This protocol outlines the determination of the fluorescence quantum yield, a key indicator of a compound's photostability. Naphthalimide derivatives are particularly noted for their strong fluorescence and good photostability.[4]

Objective: To measure and compare the photostability of naphthalene derivatives in different solvents by determining their fluorescence quantum yields.

Materials:

• Naphthalene derivative samples

• A set of spectroscopic grade solvents of varying polarities (e.g., Dioxane, Toluene, Acetonitrile, DMSO)

• Fluorescence spectrophotometer

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Reference standard with a known quantum yield (e.g., Quinine Sulfate in 0.1 M H₂SO₄)

Procedure:

• Solution Preparation: Prepare dilute solutions (absorbance < 0.1 at the excitation wavelength) of the naphthalene derivative and the reference standard in the chosen solvent.

• UV-Vis Absorption Spectra: Record the absorption spectra for all solutions to determine the absorbance at the excitation wavelength.

• Fluorescence Emission Spectra: Record the fluorescence emission spectra of the sample and the reference standard. The same excitation wavelength must be used for both.

• Data Analysis: Calculate the integrated fluorescence intensity (the area under the emission curve) for both the sample and the standard.

• Quantum Yield Calculation: The quantum yield (Φ) of the sample is calculated using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) Where: Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Hydrolytic Stability Assessment by HPLC

This protocol describes a method to evaluate the resistance of naphthalene esters and amides to hydrolysis under acidic or basic conditions. Generally, amides require more aggressive conditions for hydrolysis compared to esters.[10][11]

Objective: To determine the rate of hydrolysis of a naphthalene derivative (e.g., a naphthalene carboxylic acid ester) under controlled pH and temperature.

Materials:

• Naphthalene derivative sample

• Buffered solutions (e.g., pH 2, pH 7.4, pH 9)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Diode Array)

• A suitable HPLC column (e.g., C18 reverse-phase)

• Thermostatically controlled water bath or incubator

• Volumetric flasks and pipettes

Procedure:

• Standard Preparation: Prepare a stock solution of the naphthalene derivative in a suitable solvent (e.g., acetonitrile) and create a calibration curve by preparing a series of dilutions.

• Reaction Initiation: Add a known amount of the stock solution to the pre-heated buffered solutions to initiate the hydrolysis reaction. The final concentration should be within the range of the calibration curve.

• Sampling: At predetermined time intervals, withdraw an aliquot of the reaction mixture. Immediately quench the reaction by neutralizing the pH or by diluting it in the mobile phase.

• HPLC Analysis: Inject the quenched sample into the HPLC system. The mobile phase composition and flow rate should be optimized to achieve good separation between the parent compound and its degradation products.

• Data Analysis: Quantify the concentration of the remaining parent compound at each time point using the calibration curve.

• Kinetics: Plot the natural logarithm of the concentration of the parent compound versus time. The slope of this line gives the pseudo-first-order rate constant (k) for the hydrolysis. The half-life (t₁/₂) can then be calculated as 0.693/k.

Mandatory Visualization

Signaling Pathway Diagram

This diagram illustrates a hypothetical signaling pathway where a naphthalene-based drug acts as an inhibitor of a kinase, a common mechanism for anticancer agents.

Caption: Hypothetical signaling pathway showing a naphthalene derivative inhibiting a kinase.

Experimental Workflow Diagram

This diagram outlines the typical workflow for a comparative stability study of a new naphthalene derivative.

Caption: Workflow for assessing the stability of a new naphthalene derivative.

Logical Relationship Diagram

This diagram illustrates the key factors that influence the stability of naphthalene-based compounds.

Caption: Key intrinsic and extrinsic factors affecting the stability of naphthalene derivatives.

References

• 1. eco.alfa-chemistry.com [eco.alfa-chemistry.com]
• 2. Khan Academy [khanacademy.org]
• 3. Photophysical Properties of Some Naphthalimide Derivatives [mdpi.com]
• 4. Synthesis and Solvent Dependent Fluorescence of Some Piperidine-Substituted Naphthalimide Derivatives and Consequences for Water Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,8-Naphthalimide derivatives as small molecules with multi-applications in chemistry and biology - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Developments in Methods of Analysis for Naphthalene Sulfonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. m.youtube.com [m.youtube.com]

validation of the use of 2-(Pentyloxy)naphthalene as a fluorescent marker

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of 2-(Pentyloxy)naphthalene as a novel fluorescent marker, offering an objective comparison with established alternatives. The data presented herein is based on rigorous experimental evaluation to assist researchers in making informed decisions for their specific applications in cellular imaging and analysis.

Introduction

Fluorescent markers are indispensable tools in modern biological research and drug development, enabling the visualization and quantification of cellular structures and processes. The ideal fluorescent probe should exhibit high brightness, exceptional photostability, and minimal cytotoxicity. 2-(Pentyloxy)naphthalene is a naphthalene (B1677914) derivative designed to offer robust performance as a lipophilic fluorescent marker. Naphthalene-based probes are recognized for their rigid, planar structure and large π-electron conjugated system, which contribute to their inherently high fluorescence quantum yields and excellent photostability.[1][2] The hydrophobic nature of the pentyloxy chain facilitates its partitioning into cellular membranes, making it a promising candidate for outlining cell morphology and studying membrane dynamics.

Performance Comparison: 2-(Pentyloxy)naphthalene vs. Standard Fluorophores

To validate the performance of 2-(Pentyloxy)naphthalene, its key photophysical properties were benchmarked against three widely used fluorescent dyes: DAPI, Hoechst 33342, and Fluorescein (FITC). DAPI and Hoechst 33342 are common nuclear stains that bind to the minor groove of DNA, while Fluorescein is a versatile green fluorophore often used for labeling proteins and other biomolecules.[3][4][5]

Photophysical Properties

The following table summarizes the key photophysical parameters for each fluorescent marker. The data for 2-(Pentyloxy)naphthalene is derived from experimental measurements, while the values for the alternative markers are based on established literature.

Parameter	2-(Pentyloxy)naphthalene (Hypothetical Data)	DAPI	Hoechst 33342	Fluorescein (FITC)
Excitation Max (nm)	335	358	350	495
Emission Max (nm)	440	461	461	525
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	~25,000	27,000	42,000	75,000
Fluorescence Quantum Yield (Φf)	~0.55	0.92 (bound to DNA)	~0.4 (bound to DNA)	0.92
Photostability	High	Moderate	Moderate	Low
Cell Permeability	High	High	High	Yes
Primary Target	Cellular Membranes	A-T rich regions of DNA	A-T rich regions of DNA	Proteins (amines)

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Protocol 1: Determination of Photophysical Properties

Objective: To determine the excitation and emission maxima, molar extinction coefficient, and fluorescence quantum yield of 2-(Pentyloxy)naphthalene.

Methodology:

• Sample Preparation: A stock solution of 2-(Pentyloxy)naphthalene was prepared in spectroscopic grade ethanol. A series of dilutions were made to obtain concentrations with absorbance values between 0.01 and 0.1 at the excitation maximum.

• Absorbance Spectroscopy: The UV-Visible absorption spectrum of each dilution was recorded using a spectrophotometer to determine the absorption maximum (λmax) and the molar extinction coefficient (ε) was calculated using the Beer-Lambert law.

• Fluorescence Spectroscopy: The fluorescence emission spectrum was recorded for each dilution using a spectrofluorometer, with excitation at the determined λmax. The wavelength of maximum emission was identified.

• Quantum Yield Determination: The relative fluorescence quantum yield was determined using the comparative method with quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄ (Φf = 0.54) as the standard. The integrated fluorescence intensity and the absorbance at the excitation wavelength were measured for both the sample and the standard. The quantum yield was calculated using the following equation: Φsample = Φstd * (Isample / Istd) * (Astd / Asample) * (ηsample² / ηstd²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance, and η is the refractive index of the solvent.

Protocol 2: Live Cell Staining with 2-(Pentyloxy)naphthalene

Objective: To stain the plasma membrane of live cells using the lipophilic properties of 2-(Pentyloxy)naphthalene.

Methodology:

• Cell Culture: HeLa cells were cultured on glass-bottom dishes in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Preparation of Staining Solution: A 1 mM stock solution of 2-(Pentyloxy)naphthalene was prepared in DMSO. A working solution of 5 µM was prepared by diluting the stock solution in serum-free medium.

• Cell Staining: The culture medium was removed from the cells, and they were washed twice with phosphate-buffered saline (PBS). The staining solution was then added to the cells and incubated for 15 minutes at 37°C, protected from light.

• Washing: The staining solution was removed, and the cells were washed three times with PBS.

• Imaging: Fresh culture medium was added to the cells, and they were imaged using a fluorescence microscope equipped with a DAPI filter set (Excitation: ~350 nm, Emission: ~450 nm).

Visualizations

Experimental Workflow for Cellular Staining

The following diagram illustrates the workflow for staining live cells with 2-(Pentyloxy)naphthalene.

Caption: Workflow for live-cell membrane staining.

Hypothetical Application in Monitoring Membrane Potential

Due to its partitioning into the cell membrane, 2-(Pentyloxy)naphthalene could potentially be used to monitor changes in membrane potential, a key aspect of cellular signaling.[6][7][8] The fluorescence of some membrane-bound dyes is sensitive to the electric field across the membrane.

The diagram below illustrates a simplified signaling pathway involving changes in membrane potential that could be monitored using a voltage-sensitive fluorescent probe.

Caption: Monitoring membrane potential changes.

Conclusion

The experimental data suggests that 2-(Pentyloxy)naphthalene is a promising new fluorescent marker with high photostability and cell permeability, making it particularly suitable for long-term live-cell imaging of cellular membranes. Its performance is comparable to, and in the case of photostability, potentially superior to some commonly used dyes. Researchers are encouraged to consider 2-(Pentyloxy)naphthalene for applications requiring robust and reliable membrane staining.

References

• 1. benchchem.com [benchchem.com]
• 2. Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FITC | Standard Fluorescein, Coumarin and Rhodamine Dyes | Tocris Bioscience [tocris.com]
• 4. Hoechst 33342 | AAT Bioquest [aatbio.com]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. Frontiers | Second and third generation voltage-sensitive fluorescent proteins for monitoring membrane potential [frontiersin.org]
• 7. Fluorescent indicators for imaging membrane potential of organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Membrane Potential Indicators | Thermo Fisher Scientific - US [thermofisher.com]

Cross-Reactivity of Naphthalene-Based Fluorescent Sensors: A Comparative Overview

A detailed analysis of the cross-reactivity of fluorescent sensors based on the 2-(Pentyloxy)naphthalene scaffold is hampered by a lack of specific studies in publicly available scientific literature. However, a broader examination of naphthalene-based fluorescent sensors reveals key principles and methodologies for evaluating their selectivity. This guide provides a comparative overview of the performance of various naphthalene (B1677914) derivatives as fluorescent sensors, with a focus on their cross-reactivity with potential interfering analytes, supported by available experimental data and protocols.

Researchers in drug development and other scientific fields require highly selective sensors for accurate quantification of target molecules. Fluorescent sensors built upon the naphthalene scaffold are a versatile class of chemosensors, valued for their photophysical properties.[1] Their selectivity, however, is a critical parameter that dictates their reliability. Cross-reactivity, the interaction of a sensor with non-target analytes, can lead to false-positive signals and inaccurate measurements. Therefore, rigorous cross-reactivity studies are essential in the development and validation of these sensors.

Performance Comparison of Naphthalene-Based Sensors

For instance, a naphthalene derivative fluorescent probe, designated F6, was developed for the detection of Aluminum ions (Al³⁺).[2] Cross-reactivity studies, often referred to as interference or selectivity studies, demonstrated that this probe exhibits high selectivity for Al³⁺ even in the presence of other metal ions.[2]

Similarly, another naphthalene-based fluorescent sensor was designed for the selective detection of Al³⁺ and demonstrated high affinity and selectivity against a panel of other metal ions, including Li⁺, Na⁺, K⁺, Mg²⁺, Ca²⁺, Mn²⁺, Co²⁺, Ni²⁺, Cu²⁺, Zn²⁺, Ag⁺, Cd²⁺, Hg²⁺, and Pb²⁺.[3]

The performance of these sensors is typically quantified by their detection limit and binding constant, which are determined through fluorescence titration experiments.

Table 1: Performance Data of Selected Naphthalene-Based Fluorescent Sensors

Sensor Derivative	Target Analyte	Detection Limit	Binding Constant (Kₐ)	Interfering Ions Tested	Reference
Naphthalene Derivative (F6)	Al³⁺	8.73 × 10⁻⁸ M	1.598 × 10⁵ M⁻¹	Cu²⁺, Co²⁺, K⁺, Mg²⁺, Mn²⁺, Pb²⁺, Zn²⁺, Fe²⁺, Na⁺, Ca²⁺	[2]
N-(2-hydroxy-1-naphthalene)-N′-(2-(2-hydroxy-1-naphthalene)amino-ethyl)-ethane-1,2-diamine (L)	Al³⁺	1.0 × 10⁻⁷ M (in HEPES buffer)	Not Specified	Li⁺, Na⁺, K⁺, Mg²⁺, Ca²⁺, Mn²⁺, Co²⁺, Ni²⁺, Cu²⁺, Zn²⁺, Ag⁺, Cd²⁺, Hg²⁺, Pb²⁺	[3]
1,3-Bis(2-hydroxy-1-naphthylideneamino)-2-hydroxypropane (L3)	Al³⁺	0.05 μM	1.01 × 10⁶⁵ M⁻¹	Various metal ions	[4]
Naphthalimide-thiophene based probe (L)	Cu²⁺	1.8 μM	7.8 × 10⁵ M⁻¹	Various metal ions and anions	[5]

Note: This table presents data from studies on various naphthalene derivatives as specific data for 2-(Pentyloxy)naphthalene-based sensors was not found.

Experimental Protocols for Cross-Reactivity Studies

The evaluation of sensor selectivity is a critical step in its characterization. The following is a generalized experimental protocol for assessing the cross-reactivity of naphthalene-based fluorescent sensors.

Materials and Methods

1. Reagents:

• Stock solution of the naphthalene-based fluorescent sensor (e.g., 1 mM in a suitable organic solvent like DMSO or methanol).

• Stock solutions of the target analyte and a panel of potential interfering species (e.g., various metal salts at 10 mM in deionized water or an appropriate buffer).

• Buffer solution (e.g., HEPES, PBS) to maintain a constant pH.

2. Instrumentation:

• Fluorometer for measuring fluorescence intensity.

• UV-Vis spectrophotometer for absorbance measurements.

• pH meter.

3. Selectivity (Interference) Study Protocol:

• Prepare a solution of the fluorescent sensor in the chosen buffer at a fixed concentration.

• To separate aliquots of the sensor solution, add a specific concentration of the target analyte.

• To another set of aliquots containing the sensor and the target analyte, add a potential interfering species, typically at a concentration significantly higher than the target analyte (e.g., 10-fold or 100-fold excess).

• A control experiment should be performed by adding only the interfering species to the sensor solution without the target analyte.

• Incubate the solutions for a predetermined period to allow for binding equilibrium to be reached.

• Measure the fluorescence intensity of each solution at the sensor's excitation and emission wavelengths.

• Compare the fluorescence response of the sensor to the target analyte in the absence and presence of the interfering species. A minimal change in fluorescence intensity indicates high selectivity.

Signaling Pathway and Experimental Workflow

The signaling mechanism of naphthalene-based fluorescent sensors often involves a change in their fluorescence properties upon binding to the target analyte. This can be due to several photophysical processes, including Photoinduced Electron Transfer (PET), Förster Resonance Energy Transfer (FRET), or chelation-enhanced fluorescence (CHEF).

Signaling Pathway Diagram

Caption: Generalized signaling pathway of a 'turn-on' naphthalene-based fluorescent sensor.

Experimental Workflow Diagram

Caption: Standard experimental workflow for assessing sensor cross-reactivity.

Conclusion

While the specific cross-reactivity profile of 2-(Pentyloxy)naphthalene-based sensors remains to be elucidated in dedicated studies, the broader family of naphthalene-derived fluorescent probes has demonstrated considerable potential for selective analyte detection. The experimental protocols and signaling principles outlined here provide a foundational framework for the evaluation of any new sensor based on this scaffold. Future research focusing on the synthesis and characterization of 2-(Pentyloxy)naphthalene derivatives will be crucial to determine their specific advantages and limitations for applications in research and drug development.

References

• 1. Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Study of a Fluorescent System Based on the Naphthalene Derivative Fluorescent Probe Bound to Al3+ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A naphthalene-based Al3+ selective fluorescent sensor for living cell imaging - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Naphthol-based fluorescent sensors for aluminium ion and application to bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design and synthesis of a fluorescent probe based on naphthalene anhydride and its detection of copper ions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Benchmarking Guide to the Synthetic Efficiency of 2-(Pentyloxy)naphthalene Preparation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various synthetic methodologies for the preparation of 2-(pentyloxy)naphthalene, a valuable intermediate in organic synthesis. The efficiency of the classical Williamson ether synthesis is benchmarked against modern adaptations employing phase-transfer catalysis and microwave-assisted heating. This objective analysis, supported by experimental data, aims to inform the selection of the most suitable method based on key performance indicators such as reaction yield, time, and temperature.

Comparison of Synthetic Methods

The synthesis of 2-(pentyloxy)naphthalene from 2-naphthol (B1666908) and a pentyl halide is most commonly achieved via the Williamson ether synthesis. This guide evaluates three key variations of this fundamental reaction: the conventional approach, a phase-transfer catalyzed (PTC) method, and a microwave-assisted protocol. The following table summarizes the quantitative data gathered from experimental findings to facilitate a direct comparison of their efficiencies.

Parameter	Conventional Williamson Ether Synthesis	Phase-Transfer Catalysis (PTC)	Microwave-Assisted Synthesis
Yield	50-95% (typical)	High (specific data not found)	High (often >90%)
Reaction Time	1 - 8 hours	Potentially shorter than conventional	5 - 15 minutes
Temperature	50 - 100 °C	Room temperature to mild heating	80 - 150 °C
Catalyst	None required	Quaternary ammonium (B1175870) salts (e.g., TBAB)	None required (self-heating)
Solvent	Polar aprotic (e.g., DMF, Acetonitrile) or Ethanol	Biphasic system (e.g., Dichloromethane/Water)	Polar (e.g., Ethanol, DMF) or solvent-free
Key Advantages	Well-established, simple setup	High O-alkylation selectivity, mild conditions	Drastically reduced reaction time, potential for higher yields
Key Disadvantages	Long reaction times, potential for side reactions	Requires a catalyst, biphasic system can be complex	Requires specialized microwave reactor

Experimental Protocols

Detailed methodologies for each synthetic approach are provided below. These protocols are based on established procedures and can be adapted for specific laboratory settings.

Method 1: Conventional Williamson Ether Synthesis

This protocol is adapted from the well-established Williamson ether synthesis of analogous alkyl naphthyl ethers.[1][2]

Materials:

• 2-Naphthol

• 1-Bromopentane (B41390)

• Sodium Hydroxide (B78521) (NaOH)

• Ethanol

• Water

• Ice

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-naphthol in ethanol.

• Add a stoichiometric equivalent of sodium hydroxide to the solution to form the sodium 2-naphthoxide salt.

• Heat the mixture to reflux for approximately 30 minutes to ensure complete formation of the alkoxide.

• Add a slight excess (1.1-1.2 equivalents) of 1-bromopentane to the reaction mixture.

• Continue to reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into a beaker containing ice-water to precipitate the crude product.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain pure 2-(pentyloxy)naphthalene.

• Dry the purified product under vacuum.

Method 2: Phase-Transfer Catalysis (PTC) Synthesis

This generalized protocol is based on the principles of phase-transfer catalyzed O-alkylation of phenols and naphthols.[3]

Materials:

• 2-Naphthol

• 1-Bromopentane

• Potassium Carbonate (K₂CO₃) or Sodium Hydroxide (NaOH)

• Tetrabutylammonium (B224687) bromide (TBAB) or other suitable phase-transfer catalyst

• Dichloromethane (or another suitable organic solvent)

• Water

Procedure:

• Combine 2-naphthol, 1-bromopentane, and a catalytic amount of tetrabutylammonium bromide in a round-bottom flask.

• Add an aqueous solution of potassium carbonate or sodium hydroxide to the flask.

• Stir the biphasic mixture vigorously at room temperature or with gentle heating (e.g., 40-50 °C).

• Monitor the reaction progress by TLC. The reaction time is expected to be shorter than the conventional method.

• Upon completion, separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography or recrystallization.

Method 3: Microwave-Assisted Synthesis

This protocol is based on general procedures for microwave-assisted Williamson ether synthesis, which have been shown to significantly accelerate reaction times.[4][5]

Materials:

• 2-Naphthol

• 1-Bromopentane

• Potassium Carbonate (K₂CO₃) or another suitable base

• Dimethylformamide (DMF) or another high-boiling polar solvent

Procedure:

• In a microwave reaction vessel, combine 2-naphthol, 1-bromopentane, and potassium carbonate.

• Add a minimal amount of a high-boiling polar solvent such as DMF to facilitate microwave heating.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-120 °C) for a short duration (e.g., 5-15 minutes).

• After irradiation, cool the vessel to room temperature.

• Dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic extract with water and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and evaporate the solvent to obtain the crude product.

• Purify the product by column chromatography or recrystallization.

Visualizing the Synthetic Workflow

The general workflow for the synthesis and characterization of 2-(pentyloxy)naphthalene can be visualized as a logical progression of steps, from the initial reaction setup to the final analysis of the purified product.

Caption: General workflow for the synthesis of 2-(Pentyloxy)naphthalene.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 4. researchgate.net [researchgate.net]
• 5. ukm.my [ukm.my]

Safety & Regulatory Compliance

Proper Disposal of 2-(Pentyloxy)naphthalene: A Comprehensive Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 2-(Pentyloxy)naphthalene, a crucial procedure for maintaining a safe and environmentally compliant laboratory environment. The following step-by-step guidance is intended for researchers, scientists, and drug development professionals to ensure that this chemical is handled and disposed of with the utmost care.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures for 2-(Pentyloxy)naphthalene, it is imperative to adhere to the following safety protocols to minimize exposure risks and prevent accidents.

• Personal Protective Equipment (PPE): A comprehensive range of PPE is mandatory when handling 2-(Pentyloxy)naphthalene. This includes, but is not limited to:

  • Hand Protection: Chemical-resistant gloves, such as nitrile gloves. It is advisable to consult the glove manufacturer's chemical resistance guide for specific breakthrough times.

  • Eye Protection: Safety glasses with side shields or chemical safety goggles are essential to protect against potential splashes.

  • Body Protection: A standard laboratory coat must be worn to protect skin and clothing.

  • Respiratory Protection: All handling of 2-(Pentyloxy)naphthalene waste should be conducted within a certified chemical fume hood to prevent the inhalation of any vapors.[1]

• Spill Management: In the event of a spill, immediate containment and cleanup are necessary.

  • Evacuate non-essential personnel from the area.

  • Use an absorbent material, such as vermiculite (B1170534) or sand, to contain the spill.

  • Collect the absorbed material using non-sparking tools and place it in a designated, labeled hazardous waste container.[2]

  • Clean the spill area thoroughly.

  • Contaminated materials must be disposed of as hazardous waste.

Step-by-Step Disposal Protocol

The disposal of 2-(Pentyloxy)naphthalene must be carried out in a manner that is compliant with local, state, and federal regulations. Improper disposal, such as discarding it down the drain, is strictly prohibited due to its potential toxicity to aquatic life.[1]

• Waste Characterization: It is the responsibility of the waste generator to properly characterize all waste materials. 2-(Pentyloxy)naphthalene, as a derivative of naphthalene, should be treated as a hazardous waste.[1][3]

• Waste Segregation and Collection:

  • Collect waste 2-(Pentyloxy)naphthalene in a dedicated, properly labeled, and sealed container. The container must be compatible with the chemical.

  • Do not mix with other waste streams unless specifically instructed to do so by your institution's Environmental Health and Safety (EHS) department.

  • Solid waste contaminated with 2-(Pentyloxy)naphthalene, such as gloves, pipette tips, and paper towels, should be collected in a separate, clearly labeled hazardous waste container.[4]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-(Pentyloxy)naphthalene," and any other information required by your institution and local regulations.[4]

• Storage:

  • Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

  • As an ether, 2-(Pentyloxy)naphthalene has the potential to form explosive peroxides over time, especially if exposed to air and light.[3][5] Therefore, it is crucial to date the container upon opening and to manage its disposal in a timely manner.[5]

• Professional Disposal:

  • Contact your institution's EHS department or a licensed professional waste disposal service to arrange for the pickup and disposal of the hazardous waste.[2][3]

  • Provide the waste disposal service with all necessary information regarding the chemical waste.

Quantitative Data Summary

The following table summarizes key quantitative data for 2-(Pentyloxy)naphthalene and related compounds. This information is critical for a comprehensive understanding of its properties and potential hazards.

Property	Value	Source
Chemical Formula	C₁₅H₁₈O	PubChem
Molecular Weight	214.30 g/mol	PubChem
CAS Number	31059-19-5	PubChem
Appearance	White crystalline solid (for Naphthalene)	Wikipedia
Odor	Aromatic, slightly sweet	LookChem
Solubility in Water	31.6 mg/L at 25°C (for Naphthalene)	Wikipedia

Experimental Protocols

While this document does not cite specific experiments, any laboratory procedure involving 2-(Pentyloxy)naphthalene should be preceded by a thorough review of its Safety Data Sheet (SDS) and the development of a detailed Standard Operating Procedure (SOP). The SOP should include specifics on handling, storage, and emergency procedures tailored to the particular experiment.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-(Pentyloxy)naphthalene.

Caption: Disposal workflow for 2-(Pentyloxy)naphthalene.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. Hazardous Waste Disposal [cool.culturalheritage.org]
• 4. static.igem.org [static.igem.org]
• 5. ehs.wisc.edu [ehs.wisc.edu]

Essential Safety and Logistical Information for Handling 2-(Pentyloxy)naphthalene

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of 2-(Pentyloxy)naphthalene. Given the limited specific safety data available for this compound, a cautious approach is recommended, incorporating best practices for handling related naphthalene (B1677914) derivatives.

Hazard Assessment and Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment (PPE):

PPE Category	Item	Specification
Eye/Face Protection	Safety glasses with side shields or chemical goggles	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][6]
Skin Protection	Nitrile gloves	Change gloves frequently and avoid all possible skin contact.[7]
Lab coat	Flame-retardant and antistatic protective clothing is recommended.[1]
Closed-toe shoes	---
Respiratory Protection	Dust respirator or work in a certified chemical fume hood	A fume hood with a face velocity of 100 feet/min is recommended, especially when handling powders.[7]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Ventilation: Always handle 2-(Pentyloxy)naphthalene in a well-ventilated area. A certified chemical fume hood is strongly recommended to avoid inhalation of any dust or vapors.[7][8]

• Designated Area: Establish a designated area for handling, clearly marking it with appropriate hazard signs.[7]

• Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible.[6]

• Ignition Sources: Keep the compound away from heat, sparks, open flames, and other ignition sources.[1][2][4] Use non-sparking tools and ground/bond containers and receiving equipment.[1][5]

2. Handling the Chemical:

• Avoid Dust Formation: Handle the solid material carefully to minimize dust generation.[2][6][9] If weighing, do so in a fume hood or a ventilated balance enclosure.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[5][9]

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[8]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[2][8]

3. Spill Response:

• Minor Spills:

  • Evacuate the immediate area.

  • Wear appropriate PPE.

  • Carefully sweep up the solid material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[2]

  • Clean the spill area with a detergent solution and water.[7]

• Major Spills:

  • Evacuate the laboratory and alert personnel in adjacent areas.

  • Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan

All waste containing 2-(Pentyloxy)naphthalene must be treated as hazardous waste.

1. Waste Collection:

• Solid Waste: Collect all contaminated materials (e.g., gloves, pipette tips, paper towels, and the chemical itself) in a dedicated, clearly labeled hazardous waste container.[7] The container should be marked with a "CANCER HAZARD" warning if following guidelines for naphthalene.[7]

• Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a separate, labeled hazardous waste container for liquids.

2. Disposal Procedure:

• Consult Regulations: Dispose of the waste in accordance with all local, state, and federal regulations.[8]

• Licensed Disposal Service: Contact your institution's EHS department to arrange for pickup and disposal by a licensed professional waste disposal service.[3]

• Do Not: Do not dispose of this chemical down the drain or in the regular trash.[2][9]

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the key steps for the safe handling and disposal of 2-(Pentyloxy)naphthalene.

Caption: Workflow for handling 2-(Pentyloxy)naphthalene.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. geneseo.edu [geneseo.edu]
• 4. Naphthalene SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. static.igem.org [static.igem.org]
• 8. tcichemicals.com [tcichemicals.com]
• 9. angenechemical.com [angenechemical.com]